Vat Red 10

• CAS: 2379-79-5

Core Science & Biosynthesis

An In-depth Technical Guide to Vat Red 10: Chemical Properties and Structure

This technical guide provides a comprehensive overview of the chemical and physical properties of Vat Red 10 (C.I. 67000), a synthetic anthraquinone dye. The information is intended for researchers, scientists, and professionals in drug development and related fields, offering detailed data, experimental protocols, and visualizations to support advanced research and application.

Chemical Identity and Structure

Vat Red 10 is a complex organic molecule belonging to the anthraquinone class of dyes. Its intricate structure is responsible for its characteristic red color and its properties as a vat dye.

Chemical Structure:

The chemical structure of Vat Red 10 is 2-(1-amino-9,10-dioxoanthracen-2-yl)naphtho[2,3-f][1][2]benzoxazole-5,10-dione.

Identifier	Value
IUPAC Name	2-(1-amino-9,10-dioxoanthracen-2-yl)naphtho[2,3-f][1][2]benzoxazole-5,10-dione[3]
CAS Number	2379-79-5
C.I. Number	67000
Molecular Formula	C29H14N2O5
Canonical SMILES	C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C(=C(C=C3)C4=NC5=C(O4)C=C6C(=C5)C(=O)C7=CC=CC=C7C6=O)N
InChI	InChI=1S/C29H14N2O5/c30-24-18(10-9-17-23(24)28(35)16-8-4-3-7-15(16)25(17)32)29-31-21-11-19-20(12-22(21)36-29)27(34)14-6-2-1-5-13(14)26(19)33/h1-12H,30H2
InChIKey	RHEVAQGXLUQWBM-UHFFFAOYSA-N

Physicochemical Properties

The physicochemical properties of Vat Red 10 are crucial for understanding its behavior in various applications, from dyeing textiles to its potential in other scientific domains.

General Properties

Property	Value	Source
Molecular Weight	470.43 g/mol
Appearance	Deep red powder
Density	1.57 g/cm³ (at 20°C)

Solubility

Vat Red 10 is characteristically insoluble in water but shows solubility in some organic solvents. Its application as a vat dye relies on a chemical reduction process to a water-soluble "leuco" form.

Solvent	Solubility	Source
Water	Insoluble
Ethanol	Insoluble
Acetone	Insoluble
Xylene	Soluble
Tetralin	Soluble

Spectral Properties

A study on the microbial decolorization of Vat Red 10 reported its absorbance maxima.

Spectral Data	Value
UV-Vis Absorbance Maximum (λmax)	530 nm

Manufacturing and Synthesis

The synthesis of Vat Red 10 involves a multi-step chemical process. The general manufacturing method is a condensation reaction followed by cyclization and reduction.

Manufacturing Process: The synthesis of Vat Red 10 is typically achieved through the condensation of 1-Nitro-2-anthraquinonecarbonyl chloride with 2-Amino-3-hydroxyanthracene-9,10-dione. This is followed by a cyclization step to form the thiazole ring, and a final reduction of the nitro group to an amino group.

Manufacturing process of Vat Red 10.

Experimental Protocols

Vat Dyeing of Cotton Fabric

This protocol outlines the general procedure for dyeing cotton fabric with a vat dye such as Vat Red 10. The process involves the reduction of the insoluble dye to its soluble leuco form, dyeing of the fabric, and subsequent oxidation to trap the insoluble dye within the fibers.

Materials:

• Cotton fabric

• Vat dye (e.g., Vat Red 10)

• Sodium hydroxide (NaOH)

• Sodium hydrosulfite (Na₂S₂O₄)

• Wetting agent

• Sequestering agent

• Oxidizing agent (e.g., hydrogen peroxide, H₂O₂)

• Soaping agent (detergent)

• Soda ash

Procedure:

• Preparation of the Dyebath:

  • The dyebath is prepared with water, a wetting agent, and a sequestering agent.

  • The temperature is initially set to approximately 40-50°C.

• Vatting (Reduction):

  • The insoluble vat dye is pasted with a dispersing agent and added to the dyebath.

  • Sodium hydroxide is added to create an alkaline environment.

  • Sodium hydrosulfite, the reducing agent, is then added to convert the dye to its soluble leuco form. This is often accompanied by a color change.

  • The temperature is raised to 60-70°C and maintained for a period to ensure complete reduction.

• Dyeing:

  • The prepared cotton fabric is introduced into the dyebath containing the soluble leuco dye.

  • The dyeing process is carried out for a specified duration (e.g., 45-60 minutes) to allow for the penetration and diffusion of the dye into the cotton fibers.

• Oxidation:

  • After dyeing, the fabric is removed from the dyebath and the excess dye liquor is removed.

  • The fabric is then exposed to an oxidizing agent, such as air or a solution of hydrogen peroxide, to convert the soluble leuco dye back to its original insoluble form within the fibers. This step restores the dye's final color.

• Soaping (After-treatment):

  • The dyed fabric is treated in a hot bath containing a soaping agent and soda ash.

  • This step removes any loose dye particles from the fabric surface and helps to stabilize the dye, improving fastness properties.

• Rinsing and Drying:

  • The fabric is thoroughly rinsed with hot and cold water to remove any residual chemicals.

  • Finally, the dyed fabric is dried.

References

• 1. textiletrainer.com [textiletrainer.com]
• 2. ikm.org.my [ikm.org.my]
• 3. The Principle of Vat Dye Printing Process - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]

An In-depth Technical Guide to Vat Red 10 (CAS No. 2379-79-5)

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the chemical entity Vat Red 10 (CAS No. 2379-79-5) based on publicly available scientific and technical data. It is intended for an audience with a professional background in science and research. Notably, the available literature on Vat Red 10 is almost exclusively focused on its application as an industrial dye. There is no significant body of research to suggest its use in pharmacology, drug development, or as a modulator of biological signaling pathways. This guide reflects the current state of scientific knowledge.

Executive Summary

Vat Red 10 is an anthraquinone-based vat dye known for its vibrant red color and excellent fastness properties. Its primary and virtually sole application is in the textile industry for dyeing cellulosic fibers such as cotton, linen, and viscose. Chemically, it is a complex organic molecule insoluble in water in its oxidized state. Its application requires a chemical reduction process to a soluble "leuco" form, which has an affinity for textile fibers. Subsequent oxidation traps the dye within the fiber, resulting in high durability. While toxicological data is limited to general safety advisories, some sources indicate potential carcinogenicity and mutagenicity, warranting careful handling. Scientific research beyond its industrial application is sparse, with the most relevant studies focusing on its environmental impact and microbial degradation from textile effluents.

Chemical and Physical Properties

Vat Red 10 is a deep red powder with a complex molecular structure.[1][2] Its identity and key physicochemical properties are summarized below.

Table 1: Chemical Identity of Vat Red 10

Identifier	Value	Reference(s)
Chemical Name	2-(1-Amino-9,10-dioxo-9,10-dihydroanthracen-2-yl)anthra[2,3-d]oxazole-5,10-dione	[3]
CAS Number	2379-79-5	[2]
C.I. Number	67000	[1]
Synonyms	C.I. Vat Red 10, Indanthren Red FBB, Vat Red FBB, Cibanon Red 2B
Molecular Formula	C₂₉H₁₄N₂O₅
Molecular Weight	470.43 g/mol

Table 2: Physicochemical Properties of Vat Red 10

Property	Description	Reference(s)
Appearance	Deep red to pinkish powder.
Solubility	Insoluble in water, ethanol, and acetone. Soluble in xylene and tetralin.
Behavior in Acids	Turns light yellow in concentrated sulfuric acid, which becomes red upon dilution.
Behavior in Bases	The alkaline reduced (leuco) form is a dark brown, water-soluble compound.

Synthesis and Manufacturing

The synthesis of Vat Red 10 is a multi-step chemical process involving the condensation of key intermediates. The manufacturing process is characteristic of anthraquinone-based vat dyes and can be carried out in batch-type reactors.

Experimental Protocol: Synthesis of Vat Red 10

The general synthesis method involves the following key steps:

• Condensation: 1-Nitro-2-anthraquinonecarbonyl chloride is condensed with 2-Amino-3-hydroxyanthracene-9,10-dione. This reaction is moderately exothermic and typically carried out in a high-boiling organic solvent such as o-dichlorobenzene at elevated temperatures (e.g., 140°C) for several hours.

• Cyclization (Oxazole Ring Formation): The resulting amide intermediate undergoes cyclization to form the characteristic oxazole ring structure of Vat Red 10.

• Nitro Group Reduction: The nitro group (-NO₂) present on the anthraquinone nucleus is reduced to a primary amine group (-NH₂).

• Isolation and Purification: The final product is isolated from the reaction mixture, purified, and dried to yield the deep red dye powder.

Industrial Applications: Textile Dyeing

Vat Red 10 is highly valued for dyeing cotton and other cellulosic fibers due to its excellent light and wash fastness. The application process, known as "vatting," is a cornerstone of its use.

Experimental Protocol: Vat Dyeing of Cotton Fabric

The following is a generalized protocol for the exhaust dyeing of cotton with Vat Red 10:

• Vatting (Reduction): The water-insoluble Vat Red 10 powder is converted to its water-soluble leuco form. This is achieved by adding the dye to a heated (e.g., 50-60°C) aqueous bath containing a reducing agent (typically sodium hydrosulfite, Na₂S₂O₄) and a strong alkali (sodium hydroxide, NaOH). The solution turns a dark brown color, indicating the formation of the soluble sodium salt of the leuco dye.

• Dyeing: The cotton fabric is introduced into the dyebath. The soluble leuco dye diffuses into the amorphous regions of the cellulose fibers, where it exhibits high affinity. The dyeing process is carried out for a set duration (e.g., 45-60 minutes) at a constant temperature.

• Oxidation: After dyeing, the fabric is removed from the bath and the leuco dye is re-oxidized back to its insoluble pigment form. This can be achieved by exposure to air or by using a chemical oxidizing agent, such as hydrogen peroxide, in a fresh bath. This step traps the insoluble dye molecules within the fiber structure.

• Soaping: The dyed fabric is subjected to a hot wash with soap or detergent. This final step removes any loosely adhering surface dye, helps to develop the true shade, and stabilizes the dye crystals within the fiber, ensuring maximum fastness properties.

Table 3: Fastness Properties of Vat Red 10 on Cotton

Fastness Test	ISO Standard Rating (1-5 Scale)	AATCC Standard Rating (1-8 Scale)	Reference(s)
Light Fastness	6-7	6
Washing (Soaping)	5	4-5
Chlorine Bleach	5	5
Ironing	3	4
Mercerized	4	4

(Note: Higher numbers indicate better fastness)

Environmental Fate and Biodegradation

The recalcitrant nature of anthraquinone dyes like Vat Red 10 makes them resistant to conventional wastewater treatment, posing an environmental concern. Research has focused on microbial decolorization as a method for treating textile effluents containing this dye.

Experimental Protocol: Microbial Decolorization of Vat Red 10

A study by Gurav et al. (2011) detailed the decolorization of Vat Red 10 using the microorganisms Pseudomonas desmolyticum and Galactomyces geotrichum.

• Microorganism Acclimatization: As Vat Red 10 is only soluble at a high pH, the microorganisms (P. desmolyticum and G. geotrichum), which typically grow at neutral pH, were first adapted to grow at pH 9 in a stepwise manner using a medium containing 1% glucose.

• Decolorization Assay: The adapted microbial strains were grown in a minimal liquid medium at 25°C, adjusted to pH 9, and containing 0.01% Vat Red 10 dye and a carbon source (e.g., 1% glucose).

• Monitoring: The decolorization process was monitored over several days (e.g., 23 days). Aliquots of the medium were periodically removed, centrifuged to remove microbial cells, and the absorbance of the supernatant was measured spectrophotometrically at the dye's absorbance maximum (λₘₐₓ = 530 nm).

• Analysis: The percentage of decolorization was calculated by comparing the absorbance to an uninoculated control. The study reported up to 55.5% decolorization by P. desmolyticum after 23 days. The degradation pathway was analyzed, identifying 2,6-diisopropyl naphthalene as a non-toxic end product, which is noted to be a plant growth regulator.

Visualization of Experimental Workflow

The following diagram illustrates the experimental workflow for the microbial decolorization of Vat Red 10.

Workflow for Microbial Decolorization of Vat Red 10.

Relevance to Drug Development and Life Sciences

Despite its complex heterocyclic structure, a feature often explored in medicinal chemistry, there is a significant lack of research into the biological activities of Vat Red 10. Searches of scientific databases reveal no studies on its interaction with cellular targets, its effects on signaling pathways, or its potential as a therapeutic agent. Its characterization as a potential carcinogen and mutagen suggests a toxicological profile that would likely preclude its development as a drug. Therefore, for professionals in drug development and biomedical research, Vat Red 10 currently serves primarily as an example of a complex, industrially significant organic molecule with no known pharmacological application.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. sdinternational.com [sdinternational.com]
• 3. softbeam.net:8080 [softbeam.net:8080]

Vat Red 10: A Technical Guide for Researchers

Topic: Vat Red 10: Molecular Properties, Biological Interactions, and Experimental Protocols

Content Type: An in-depth technical guide or whitepaper on the core.

Audience: Researchers, scientists, and drug development professionals.

Abstract

Vat Red 10, an anthraquinone-based vat dye, is primarily utilized in the textile industry for its vibrant and durable coloration. Beyond its industrial applications, this compound presents areas of interest for researchers in microbiology, toxicology, and potentially as a fluorescent agent. This guide provides a comprehensive overview of the molecular and physical properties of Vat Red 10, detailed experimental protocols for its microbial degradation, and discusses its toxicological profile, including reported mutagenicity. While its role in specific biological signaling pathways is not documented, its interactions with microbial systems and its potential as a fluorescent dye warrant further investigation.

Core Molecular and Physical Properties

Vat Red 10 is a complex organic molecule with the following key characteristics. The quantitative data is summarized in Table 1.

Property	Value
Molecular Formula	C₂₉H₁₄N₂O₅[1][2]
Molecular Weight	470.43 g/mol [1][3][4]
CAS Number	2379-79-5
Appearance	Deep red powder
Solubility	Insoluble in water

Biological Activity and Toxicology

Microbial Degradation

Vat Red 10, due to its fused aromatic structure, is resistant to degradation. However, studies have demonstrated its decolorization through microbial action. Specifically, Pseudomonas desmolyticum and Galactomyces geotrichum have been shown to oxidatively degrade this dye. This process is of significant interest for bioremediation of textile industry effluents.

Toxicological Profile

Anthraquinone dyes, the class to which Vat Red 10 belongs, have been noted as potentially carcinogenic and mutagenic. A Material Safety Data Sheet (MSDS) for Vat Red 10 indicates that mutagenicity data has been reported for the compound. This is a critical consideration for handling and for any potential application in biological systems. Acute effects may include irritation to the eyes, skin, and respiratory tract.

Experimental Protocols

Microbial Decolorization of Vat Red 10

This protocol is adapted from the methodology described by Gurav et al. (2011).

Objective: To achieve microbial decolorization of Vat Red 10 using Pseudomonas desmolyticum or Galactomyces geotrichum.

Materials:

• Vat Red 10 dye

• Cultures of Pseudomonas desmolyticum (NCIM 2112) or Galactomyces geotrichum (MTCC 1360)

• Minimal liquid base medium

• Glucose

• Sterile 250 ml Erlenmeyer flasks

• Rotary shaker

• Spectrophotometer

Procedure:

• Microbial Adaptation: As Vat Red 10 is soluble at an alkaline pH of 9, the microbial cultures, which typically grow at pH 7, must be adapted. This is achieved by progressively growing the organisms in media with increasing pH, supplemented with 1% glucose.

• Medium Preparation: Prepare a minimal liquid base medium containing 0.01% Vat Red 10 and 1% glucose. Dispense 100 ml of this medium into 250 ml Erlenmeyer flasks and sterilize by autoclaving.

• Inoculation: Inoculate the sterile medium with 1 ml of a microbial suspension containing approximately 120x10⁶ cells.

• Incubation: Incubate the flasks on a rotary shaker at 120 rpm and a temperature of 25°C for a period of up to 23 days.

• Decolorization Measurement: At regular intervals (e.g., every 7 days), measure the decolorization by assessing the decrease in absorbance at the maximum wavelength for Vat Red 10 (530 nm) using a spectrophotometer. A control flask without microbial inoculation should be used as a baseline.

Signaling Pathways and Other Potential Applications

Signaling Pathways

Currently, there is no available scientific literature detailing the direct involvement of Vat Red 10 in specific cellular signaling pathways.

Fluorescent Properties

Visualizations

Caption: Workflow for the microbial decolorization of Vat Red 10.

Conclusion

Vat Red 10 is a well-characterized dye with a defined molecular structure. While its primary use is industrial, its interactions with biological systems, particularly microorganisms, and its reported mutagenicity, make it a subject of interest for environmental and toxicological research. The provided experimental protocol for microbial decolorization offers a basis for further studies in bioremediation. Future research could focus on elucidating the specific mechanisms of its mutagenicity and exploring its potential as a fluorescent tool, for which detailed application protocols are currently lacking.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. cncolorchem.com [cncolorchem.com]
• 4. Mutagenic and carcinogenic potential of a textile azo dye processing plant effluent that impacts a drinking water source - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis and Manufacturing of Vat Red 10

For Researchers, Scientists, and Drug Development Professionals

Abstract

Core Synthesis Mechanism

The manufacturing of Vat Red 10 follows a consistent, multi-step synthetic route. The process commences with the condensation of 1-Nitro-2-anthraquinonecarbonyl chloride and 2-Amino-3-hydroxyanthracene-9,10-dione. This is followed by an intramolecular cyclization to form a thiazole ring system, and the final step is the reduction of the nitro group to an amino group, yielding the Vat Red 10 molecule.[1][2][3][4]

The overall chemical transformation can be summarized as follows:

• Condensation: An acylation reaction where the amino group of 2-Amino-3-hydroxyanthracene-9,10-dione attacks the acyl chloride of 1-Nitro-2-anthraquinonecarbonyl chloride, forming an amide linkage.

• Cyclization (Thiazole Formation): An intramolecular reaction, likely acid-catalyzed, where the hydroxyl group on the anthraquinone ring attacks the carbonyl group of the newly formed amide, followed by dehydration to form the thiazole ring.

• Reduction: The nitro group on the anthraquinone backbone is reduced to a primary amine. This is a crucial step as the final amino group is a key part of the chromophore of the dye.

Data Presentation

While specific quantitative data from manufacturing processes are proprietary, the general chemical and physical properties of Vat Red 10 have been reported.

Property	Value	Source
C.I. Name	Vat Red 10, 67000
CAS Number	2379-79-5
Molecular Formula	C₂₉H₁₄N₂O₅
Molecular Weight	470.43 g/mol
Appearance	Deep red powder
Solubility	Insoluble in water.
Color in Conc. H₂SO₄	Light yellow, turns red upon dilution.

Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis of Vat Red 10 are not available in the reviewed public literature. However, based on the described chemical transformations, a general methodology can be inferred. The following represents a likely, though not definitively documented, procedure.

Stage 1: Condensation of Intermediates

• Objective: To form the amide intermediate from 1-Nitro-2-anthraquinonecarbonyl chloride and 2-Amino-3-hydroxyanthracene-9,10-dione.

• Methodology:

  • A suitable high-boiling point aprotic solvent (e.g., nitrobenzene or o-dichlorobenzene) would be charged into a reaction vessel equipped with a stirrer, heating mantle, and a system for inert gas blanketing.

  • Equimolar amounts of 1-Nitro-2-anthraquinonecarbonyl chloride and 2-Amino-3-hydroxyanthracene-9,10-dione would be added to the solvent.

  • An acid scavenger, such as a tertiary amine (e.g., pyridine) or an inorganic base (e.g., sodium carbonate), would likely be added to neutralize the hydrochloric acid formed during the reaction.

  • The reaction mixture would be heated to an elevated temperature, potentially in the range of 150-200°C, for several hours to drive the condensation reaction to completion.

  • Reaction progress would be monitored by a suitable technique, such as thin-layer chromatography (TLC).

  • Upon completion, the reaction mixture would be cooled, and the solid product would be isolated by filtration.

  • The crude product would be washed with a suitable solvent to remove unreacted starting materials and byproducts.

Stage 2: Cyclization to Thiazole Ring

• Objective: To effect an intramolecular cyclization to form the thiazole ring.

• Methodology:

  • The dried amide intermediate from Stage 1 would be suspended in a strong dehydrating acid, such as concentrated sulfuric acid or polyphosphoric acid.

  • The mixture would be heated to facilitate the cyclization and dehydration.

  • The reaction would be monitored until the starting material is consumed.

  • The reaction mixture would then be carefully quenched by pouring it onto ice, causing the product to precipitate.

  • The solid would be collected by filtration, washed extensively with water until the washings are neutral, and then dried.

Stage 3: Reduction of the Nitro Group

• Objective: To reduce the nitro group to a primary amine to yield Vat Red 10.

• Methodology:

  • The nitro-thiazole intermediate from Stage 2 would be suspended in an appropriate solvent.

  • A reducing agent would be added. Common reducing agents for this type of transformation include sodium sulfide, sodium hydrosulfite, or catalytic hydrogenation.

  • The reaction would be carried out under controlled temperature conditions until the reduction is complete.

  • The final Vat Red 10 product would be isolated by filtration, washed with water and a suitable organic solvent, and then dried.

Mandatory Visualization

Synthesis Pathway of Vat Red 10

Caption: Chemical synthesis pathway of Vat Red 10.

Generalized Experimental Workflow for Vat Red 10 Synthesis

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. EP0185569A1 - Process for the preparation of anthraquinone vat dyes, dyes obtained by this process and textile products dyed with these dyes - Google Patents [patents.google.com]
• 3. US3310563A - Vat dyestuffs of the anthraquinone series and process for preparing them - Google Patents [patents.google.com]
• 4. Vat Red 10 synthesis - chemicalbook [chemicalbook.com]

A Technical Guide to the Solubility of Vat Red 10

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of Vat Red 10 (C.I. 67000), a significant anthraquinone vat dye. This document is intended for researchers, scientists, and professionals in drug development who require detailed information on the solubility characteristics and relevant experimental methodologies for this compound.

Introduction to Vat Red 10

Vat Red 10, also known by its Colour Index name, Vat Red FBB, is a deep red powder with the chemical formula C₂₉H₁₄N₂O₅.[1][2] As a vat dye, it is characteristically insoluble in water in its original pigment form.[3][4] Its application in dyeing processes, primarily for cellulosic fibers like cotton, necessitates a chemical reduction to a water-soluble leuco form.[5] This technical guide will delve into the known solubility parameters of Vat Red 10 in various solvents and provide detailed experimental protocols for solubility determination.

Solubility of Vat Red 10

The solubility of Vat Red 10 is highly dependent on the solvent and the chemical state of the dye (oxidized or reduced). The available quantitative and qualitative solubility data are summarized below.

Quantitative Solubility Data

Limited quantitative data on the solubility of Vat Red 10 is available in the public domain. The most definitive value found is for its solubility in water.

Solvent	Chemical Formula	Solubility	Temperature (°C)
Water	H₂O	312.7 ng/L	20

**

Qualitative Solubility Data

Qualitative assessments of Vat Red 10's solubility have been more widely reported in technical data sheets and chemical databases.

Solvent	Chemical Formula	Solubility Description
Water	H₂O	Insoluble
Ethanol	C₂H₅OH	Insoluble
Acetone	C₃H₆O	Insoluble
Xylene	C₈H₁₀	Soluble
Tetralin	C₁₀H₁₂	Soluble
Solubilised Form	-	Soluble in water

Experimental Protocols for Solubility Determination

Accurate determination of a compound's solubility is crucial for its application and formulation. The following are detailed methodologies for key experiments related to the solubility of Vat Red 10.

Protocol for Determining Solubility via UV-Vis Spectrophotometry

This protocol outlines a general method for determining the solubility of Vat Red 10 in an organic solvent where it exhibits some solubility (e.g., xylene), using UV-Visible spectrophotometry. This method is based on Beer-Lambert's law, which states that the absorbance of a solution is directly proportional to the concentration of the analyte.

Materials and Equipment:

• Vat Red 10 powder

• Solvent of interest (e.g., Xylene)

• Analytical balance

• Volumetric flasks and pipettes

• Centrifuge and centrifuge tubes

• UV-Vis Spectrophotometer

• Quartz cuvettes

• Syringe filters (solvent-compatible, e.g., PTFE)

Procedure:

• Preparation of a Saturated Solution:

  • Add an excess amount of Vat Red 10 powder to a known volume of the solvent in a sealed container (e.g., a volumetric flask).

  • Agitate the mixture at a constant temperature for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached. A magnetic stirrer or a shaker bath can be used.

• Separation of Undissolved Solid:

  • After the equilibration period, allow the solution to stand to let the undissolved solid settle.

  • For a more complete separation, centrifuge the suspension at a high speed.

  • Carefully collect the supernatant. To ensure no particulate matter is transferred, filter the supernatant using a syringe filter.

• Preparation of Standard Solutions:

  • Prepare a stock solution of Vat Red 10 in the chosen solvent with a known concentration. This may require serial dilutions from a more concentrated, accurately weighed sample.

  • From the stock solution, prepare a series of standard solutions of decreasing concentrations through precise dilutions.

• Generation of a Calibration Curve:

  • Determine the wavelength of maximum absorbance (λmax) of Vat Red 10 in the solvent by scanning a dilute solution across the UV-Vis spectrum.

  • Measure the absorbance of each standard solution at the determined λmax.

  • Plot a graph of absorbance versus concentration to create a calibration curve. The plot should be linear and pass through the origin. The slope of the line is the molar absorptivity.

• Determination of Solubility:

  • Take an aliquot of the clear, saturated solution and dilute it with a known volume of the solvent to bring the absorbance within the linear range of the calibration curve.

  • Measure the absorbance of the diluted saturated solution at λmax.

  • Using the equation of the line from the calibration curve (y = mx + c, where y is absorbance and x is concentration), calculate the concentration of the diluted solution.

  • Multiply the calculated concentration by the dilution factor to determine the solubility of Vat Red 10 in the solvent.

Protocol for Preparation and Solubilization of Leuco Vat Red 10

Vat dyes are solubilized for dyeing applications by reduction to their leuco form in an alkaline medium. This protocol is adapted from the procedure for a similar vat dye and can be used to prepare the soluble leuco form of Vat Red 10.

Materials and Equipment:

• Vat Red 10 powder

• Sodium hydroxide (NaOH)

• Sodium hydrosulfite (Na₂S₂O₄)

• Deoxygenated deionized water

• Inert gas (e.g., Nitrogen or Argon)

• Beakers, magnetic stirrer, and stir bar

• Reaction vessel with a septum or a well-sealed cap

Procedure:

• Preparation of Deoxygenated Water:

  • Bubble an inert gas through deionized water for at least 30 minutes to remove dissolved oxygen, which can re-oxidize the leuco dye.

• Preparation of the Alkaline Reducing Solution:

  • In the reaction vessel, under an inert gas atmosphere, dissolve a measured amount of sodium hydroxide in the deoxygenated water.

  • While stirring, add sodium hydrosulfite to the alkaline solution.

• Reduction of Vat Red 10:

  • Carefully add the Vat Red 10 powder to the alkaline reducing solution while maintaining stirring and the inert atmosphere.

  • The reduction process is indicated by a color change. The deep red suspension will transform into a different colored solution as the insoluble dye is converted to its soluble leuco form.

  • Continue stirring until the dissolution is complete, which typically takes 15-30 minutes.

• Handling of the Leuco Dye Solution:

  • The resulting leuco dye solution is sensitive to oxygen and should be used promptly or stored under an inert atmosphere. Exposure to air will cause the dye to oxidize back to its insoluble form.

Visualizations

The following diagrams illustrate key concepts and workflows related to the solubility of Vat Red 10.

Caption: Principle of Vat Dye Solubilization.

Caption: Workflow for Solubility Determination via UV-Vis Spectrophotometry.

References

• 1. Vat Red 10 CAS#: 2379-79-5 [m.chemicalbook.com]
• 2. sdinternational.com [sdinternational.com]
• 3. Vat red 10 TDS|Vat red 10 from Chinese supplier and producer - VAT RED DYES - Enoch dye [enochdye.com]
• 4. worlddyevariety.com [worlddyevariety.com]
• 5. akikdyechem.com [akikdyechem.com]

Spectroscopic Profile of Vat Red 10: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic properties of Vat Red 10 (C.I. 67000; CAS 2379-79-5), a synthetic anthraquinone dye. While specific, publicly available, high-resolution spectra for Vat Red 10 are limited, this document compiles and extrapolates key spectroscopic data based on the known characteristics of anthraquinone dyes and related compounds. The information herein is intended to support research, development, and quality control activities involving this compound.

Introduction to Vat Red 10

Vat Red 10, a member of the anthraquinone class of dyes, is known for its vibrant red hue and is utilized in various industrial applications, including textile dyeing.[1][2] Its pigment form is designated as Pigment Red 196.[1][2] The core chemical structure is based on anthraquinone, a tricyclic aromatic ketone, which forms the basis for its chromophoric properties.[1] The molecular formula for Vat Red 10 is C₂₉H₁₄N₂O₅.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is a fundamental technique for characterizing the electronic transitions within a molecule. For anthraquinone dyes like Vat Red 10, the absorption of ultraviolet and visible light is primarily due to π → π* and n → π* electronic transitions within the conjugated system of the anthraquinone core.

Expected Spectroscopic Data:

Based on the general spectroscopic properties of red anthraquinone dyes, the UV-Vis spectrum of Vat Red 10 in a suitable organic solvent is expected to exhibit characteristic absorption bands.

Wavelength Region (nm)	Expected Absorption	Transition Type
~250-300	Strong	π → π
~320-380	Moderate	π → π
~450-550	Strong (λmax)	n → π* and charge-transfer

Note: The exact position and intensity of these bands can be influenced by the solvent used and the specific substitution pattern on the anthraquinone structure.

Experimental Protocol for UV-Vis Spectroscopy

The following outlines a general procedure for obtaining a UV-Vis spectrum of a vat dye like Vat Red 10.

Instrumentation:

• A dual-beam UV-Vis spectrophotometer is recommended for accurate measurements.

Sample Preparation:

• Solvent Selection: Due to the low aqueous solubility of Vat Red 10, a suitable organic solvent such as ethanol, methanol, or dimethylformamide (DMF) should be used.

• Solution Preparation: Prepare a dilute stock solution of Vat Red 10 in the chosen solvent. The concentration should be adjusted to yield an absorbance reading in the optimal range of the instrument (typically 0.1 to 1.0 AU).

• Blank Preparation: Use the pure solvent as a blank to zero the spectrophotometer.

Measurement Procedure:

• Turn on the spectrophotometer and allow the lamps to warm up for at least 15-20 minutes for stable readings.

• Set the desired wavelength range for the scan (e.g., 200-800 nm).

• Fill a clean quartz cuvette with the blank solvent and place it in the reference beam path. Fill another quartz cuvette with the sample solution and place it in the sample beam path.

• Perform a baseline correction with the blank solvent.

• Acquire the absorbance spectrum of the sample.

• Identify the wavelength of maximum absorbance (λmax) and any other significant peaks.

Workflow for UV-Vis Spectroscopy:

UV-Vis Spectroscopy Workflow

Infrared (IR) Spectroscopy

Infrared spectroscopy provides valuable information about the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.

Expected Spectroscopic Data:

The IR spectrum of Vat Red 10 is expected to show characteristic absorption bands corresponding to the functional groups of its anthraquinone structure.

Wavenumber (cm⁻¹)	Functional Group	Vibrational Mode
3400 - 3200	N-H	Stretching
3100 - 3000	Aromatic C-H	Stretching
1680 - 1650	C=O (quinone)	Stretching
1620 - 1580	C=C (aromatic)	Stretching
1580 - 1500	N-H	Bending
1300 - 1000	C-N, C-O	Stretching

Experimental Protocol for IR Spectroscopy

For a solid sample like Vat Red 10 (or Pigment Red 196), the Attenuated Total Reflectance (ATR) or Potassium Bromide (KBr) pellet method are common for obtaining an IR spectrum.

Instrumentation:

• A Fourier Transform Infrared (FTIR) spectrometer. An ATR accessory is often convenient.

Sample Preparation (ATR Method):

• Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

• Place a small amount of the powdered Vat Red 10 sample directly onto the ATR crystal.

• Apply pressure using the ATR's pressure arm to ensure good contact between the sample and the crystal.

Sample Preparation (KBr Pellet Method):

• Thoroughly grind a small amount of the Vat Red 10 sample (1-2 mg) with approximately 100-200 mg of dry KBr powder in an agate mortar and pestle.

• Transfer the mixture to a pellet press and apply pressure to form a thin, transparent pellet.

Measurement Procedure:

• Place the prepared sample (ATR unit or KBr pellet holder) into the sample compartment of the FTIR spectrometer.

• Collect a background spectrum of the empty sample compartment (or the clean ATR crystal).

• Collect the sample spectrum over the desired range (typically 4000-400 cm⁻¹).

• The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the absorbance or transmittance spectrum.

• Identify the characteristic absorption peaks and assign them to the corresponding functional groups.

Workflow for FTIR Spectroscopy (ATR Method):

FTIR Spectroscopy Workflow

Conclusion

References

• 1. scispace.com [scispace.com]
• 2. worlddyevariety.com [worlddyevariety.com]

In-Depth Technical Guide to the Physical Characteristics of Vat Red 10 Powder

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of Vat Red 10 powder, a synthetic organic dye belonging to the anthraquinone class. The information presented herein is intended to support research, development, and quality control activities involving this compound.

General and Chemical Properties

Vat Red 10, also known by its Colour Index name C.I. 67000, is a deep red to pinkish powder.[1][2] It is a complex organic molecule with the chemical formula C₂₉H₁₄N₂O₅.[3][4] Key identification and structural properties are summarized in the table below.

Property	Value	Reference(s)
Chemical Name	2-(1-amino-9,10-dioxoanthracen-2-yl)anthra[2,3-d]oxazole-5,10-dione	[5]
CAS Number	2379-79-5
C.I. Number	67000
Molecular Formula	C₂₉H₁₄N₂O₅
Molecular Weight	470.43 g/mol
Appearance	Deep red / Pink powder

Physicochemical Data

Parameter	Value	Reference(s)
Boiling Point	759.9 °C at 760 mmHg
Flash Point	413.4 °C
Density	1.535 g/cm³

Solubility Profile

Vat Red 10 is characterized by its poor solubility in water. However, it exhibits solubility in some organic solvents. The table below details its solubility characteristics.

Solvent	Solubility	Reference(s)
Water	Insoluble
Ethanol	Soluble
Acetone	Soluble
Xylene	Soluble
Tetralin	Soluble
Concentrated Sulfuric Acid	Soluble (forms a light yellow solution)

Spectral Characteristics

Detailed experimental spectral data for Vat Red 10, such as specific UV-Vis absorption maxima (λmax), a full FTIR spectrum with peak assignments, and comprehensive ¹H and ¹³C NMR spectra, are not widely available in publicly accessible literature. However, based on the known chemical structure (an anthraquinone derivative), the expected spectral characteristics and general experimental protocols are outlined below.

Ultraviolet-Visible (UV-Vis) Spectroscopy

Expected Characteristics: As a colored dye, Vat Red 10 is expected to exhibit strong absorption in the visible region of the electromagnetic spectrum. The extensive conjugated system of the anthraquinone and oxazole rings will give rise to intense π → π* transitions. The λmax would likely be in the range of 450-550 nm, corresponding to its red color. The exact position and intensity of the absorption bands can be influenced by the solvent used.

General Experimental Protocol:

• Sample Preparation: A dilute solution of Vat Red 10 is prepared in a suitable transparent solvent (e.g., ethanol, acetone, or a solvent in which it is known to be soluble).

• Instrumentation: A dual-beam UV-Vis spectrophotometer is typically used.

• Measurement: The absorbance of the solution is measured over the UV-Vis range (typically 200-800 nm). A reference cuvette containing the pure solvent is used to zero the instrument.

• Data Analysis: The wavelength of maximum absorbance (λmax) is identified from the resulting spectrum.

Fourier-Transform Infrared (FTIR) Spectroscopy

Expected Characteristics: The FTIR spectrum of Vat Red 10 is expected to show characteristic absorption bands corresponding to its functional groups. Key expected peaks include:

• N-H stretching: A peak in the region of 3300-3500 cm⁻¹ due to the primary amine group.

• C=O stretching: Strong absorption bands around 1630-1680 cm⁻¹ corresponding to the quinone carbonyl groups.

• C=N stretching: A peak in the 1640-1690 cm⁻¹ region for the oxazole ring.

• C=C stretching: Multiple bands in the 1450-1600 cm⁻¹ range due to the aromatic rings.

• C-N stretching: Absorption in the 1250-1360 cm⁻¹ region.

• C-O stretching: Bands in the 1000-1300 cm⁻¹ range associated with the ether linkage in the oxazole ring.

General Experimental Protocol:

• Sample Preparation: The solid Vat Red 10 powder is typically prepared as a KBr (potassium bromide) pellet. A small amount of the sample is intimately mixed with dry KBr powder and pressed into a thin, transparent disk.

• Instrumentation: An FTIR spectrometer is used.

• Measurement: The infrared spectrum is recorded, typically in the range of 4000-400 cm⁻¹. A background spectrum of a pure KBr pellet is first recorded and subtracted from the sample spectrum.

• Data Analysis: The positions and relative intensities of the absorption bands are analyzed to identify the functional groups present in the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Expected Characteristics:

• ¹H NMR: The proton NMR spectrum would be complex due to the large number of aromatic protons in different chemical environments. Signals would be expected in the aromatic region (typically 7.0-9.0 ppm). The amine proton would likely appear as a broad singlet.

• ¹³C NMR: The carbon NMR spectrum would show a large number of signals corresponding to the 29 carbon atoms in the molecule. The carbonyl carbons of the quinone would resonate at the downfield end of the spectrum (typically 180-190 ppm). The remaining aromatic and heterocyclic carbons would appear in the 110-160 ppm range.

General Experimental Protocol:

• Sample Preparation: A sufficient amount of Vat Red 10 is dissolved in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in an NMR tube. Complete dissolution is crucial for obtaining a high-resolution spectrum.

• Instrumentation: A high-field NMR spectrometer is used.

• Measurement: Both ¹H and ¹³C NMR spectra are acquired. Various NMR experiments (e.g., COSY, HSQC, HMBC) can be performed to aid in the complete assignment of the signals.

• Data Analysis: The chemical shifts, signal multiplicities, and integration values are analyzed to elucidate the structure of the molecule.

Manufacturing and Application Workflow

Vat Red 10 is synthesized through a multi-step process and is primarily used as a vat dye for cellulosic fibers. The general workflow from synthesis to application is depicted in the following diagram.

Caption: Manufacturing and application workflow of Vat Red 10.

This diagram illustrates the key stages in the chemical synthesis of Vat Red 10 powder and its subsequent application as a vat dye. The synthesis involves the condensation of two precursor molecules, followed by cyclization and reduction steps. The application process, known as vat dyeing, requires the insoluble dye to be chemically reduced to a soluble "leuco" form, which can then be applied to the fiber. Subsequent oxidation regenerates the insoluble dye, trapping it within the fiber matrix.

References

• 1. cncolorchem.com [cncolorchem.com]
• 2. Vat red 10 TDS|Vat red 10 from Chinese supplier and producer - VAT RED DYES - Enoch dye [enochdye.com]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. sdinternational.com [sdinternational.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]

An In-depth Technical Guide to Vat Red 10

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vat Red 10, a synthetic organic compound, is a member of the anthraquinone class of dyes.[1] Predominantly utilized in the textile industry for its vibrant and durable coloration of cellulosic fibers, its robust chemical nature also lends it to applications in industrial coatings and plastics.[2][3] While its primary role has been as a colorant, this guide seeks to provide a comprehensive technical overview of Vat Red 10, including its chemical identity, physicochemical properties, synthesis, and potential areas of scientific investigation beyond its traditional applications. This document is intended to serve as a foundational resource for researchers and professionals exploring the broader utility of this molecule.

Chemical Identity and Synonyms

The unambiguous identification of a chemical compound is paramount for research and development. Vat Red 10 is systematically named and cataloged under various identifiers.

IUPAC Name: 2-(1-amino-9,10-dioxoanthracen-2-yl)naphtho[2,3-f][4][5]benzoxazole-5,10-dione

CAS Number: 2379-79-5

Molecular Formula: C29H14N2O5

Molecular Weight: 470.43 g/mol

Synonyms: Vat Red 10 has been marketed and referenced under a multitude of names, reflecting its widespread industrial use. A comprehensive, though not exhaustive, list of synonyms is provided in the table below.

Common Synonyms	Other Trade Names
C.I. Vat Red 10	Ahcovat Red FBB
Vat Red FBB	Amanthrene Red FBB
Cibanon Red 2B	Anthragen Red FB
C.I. 67000	Benzadone Red FBB
Brilliant Red FBB	Caledon Brilliant Red 3B
Indanthren Red FBB	Carbanthrene Printing FBB
Novatic Red 3B	Fenanthren Red F 2B
C.I. Pigment Red 196	Mikethrene Red FBB

Physicochemical Properties

A thorough understanding of the physicochemical properties of Vat Red 10 is essential for its application in various scientific and industrial contexts. The following table summarizes key quantitative data.

Property	Value	Source(s)
Physical Appearance	Deep red powder
Melting Point	Not specified (likely high due to structure)
Boiling Point	759.9 °C at 760 mmHg
Density	1.57 g/cm³ at 20°C
Water Solubility	Insoluble (312.7 ng/L at 20°C)
Solubility in Organic Solvents	Soluble in xylene and tetralin; Insoluble in ethanol and acetone
Flash Point	413.4 °C
Vapor Pressure	5.47 x 10-23 mmHg at 25°C
Refractive Index	1.776

Experimental Protocols

Synthesis of Vat Red 10

Overall Reaction Scheme:

• Condensation: 1-Nitro-2-anthraquinonecarbonyl chloride is condensed with 2-Amino-3-hydroxyanthracene-9,10-dione.

• Cyclization: The resulting intermediate undergoes a cyclization reaction to form the oxazole ring.

• Reduction: The nitro group is then reduced to an amino group to yield the final Vat Red 10 molecule.

A detailed experimental protocol for a related vat dye, "Vat Brilliant Red RB," from a patent provides some insight into the practical aspects of such syntheses, which often involve high temperatures, pressures, and the use of catalysts like pyridine in an aqueous phase.

Purification by Recrystallization

For obtaining a high-purity solid compound like Vat Red 10, recrystallization is a standard laboratory technique. The principle relies on the differential solubility of the compound and its impurities in a suitable solvent at different temperatures.

General Protocol:

• Solvent Selection: Choose a solvent in which Vat Red 10 is sparingly soluble at room temperature but highly soluble at the solvent's boiling point. Based on available data, high-boiling aromatic solvents like xylene or tetralin could be suitable candidates.

• Dissolution: The impure solid is dissolved in a minimum amount of the hot solvent to create a saturated solution.

• Hot Filtration (Optional): If insoluble impurities are present, the hot solution is filtered to remove them.

• Crystallization: The hot, clear solution is allowed to cool slowly. As the temperature decreases, the solubility of Vat Red 10 drops, leading to the formation of crystals.

• Isolation: The crystals are collected by vacuum filtration.

• Washing: The collected crystals are washed with a small amount of cold solvent to remove any adhering impurities.

• Drying: The purified crystals are dried to remove any residual solvent.

Analytical Methods

Thin Layer Chromatography (TLC): TLC is a valuable technique for assessing the purity of Vat Red 10 and for monitoring the progress of its synthesis. Due to the insolubility of vat dyes, non-reducing systems at elevated temperatures (100-120°C) with eluents composed of a mixture of polar and non-polar solvents (e.g., 1-chloronaphthalene, 2-methoxyethyl ether, and 2-hydroxyethyl ether) have been shown to be effective.

High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC is a powerful method for the separation and quantification of dyes. For anthraquinone dyes like Vat Red 10, which are highly hydrophobic, a C18 column with a gradient elution of a buffered aqueous mobile phase and an organic modifier (e.g., acetonitrile) is a common approach.

Capillary Electrophoresis (CE): CE offers a high-resolution separation technique for charged species. For the analysis of vat dyes, they must first be reduced to their soluble leuco form. An electrolyte solution containing an organic solvent and a reducing agent like sodium dithionite can be used.

Applications and Biological Relevance

Industrial Applications

The primary application of Vat Red 10 is in the dyeing of cellulosic fibers such as cotton, linen, and viscose, as well as their blends. The process, known as vat dyeing, involves the reduction of the insoluble dye to a soluble leuco form in an alkaline bath, which has an affinity for the fiber. The fiber is then exposed to an oxidizing agent, which regenerates the insoluble dye molecule within the fiber matrix, resulting in excellent color fastness.

Biodegradation Pathway

While not a signaling pathway in the traditional sense, the biodegradation of Vat Red 10 by microorganisms represents a significant biological interaction. A proposed pathway for the decolorization of Vat Red 10 by Galactomyces geotrichum has been described, which involves the breakdown of the complex aromatic structure into smaller, less colored compounds. This process is of considerable environmental interest for the bioremediation of textile effluents.

Caption: Proposed biodegradation pathway of Vat Red 10 by Galactomyces geotrichum.

Vat Dyeing Workflow

The general workflow for applying Vat Red 10 to textiles involves a reduction-oxidation cycle. This process ensures the dye penetrates the fiber before being insolubilized, leading to high fastness.

Caption: Generalized workflow for the vat dyeing process using Vat Red 10.

Toxicological and Biological Activity

The current body of scientific literature on Vat Red 10 primarily focuses on its industrial applications and environmental fate. Some studies have indicated that certain vat dyes may be carcinogenic or mutagenic. Acute toxicity studies on earthworms have shown that a red vat dye was the most toxic among the tested colors. However, there is a notable absence of research into the specific interactions of Vat Red 10 with biological signaling pathways or its potential as a lead compound in drug development. Its classification as a fluorescent dye by some suppliers suggests potential for use as a biological probe, though specific applications have not been detailed.

Conclusion

Vat Red 10 is a well-characterized compound with a long history of industrial use as a dye. Its robust chemical structure and physicochemical properties are well-documented. While its primary application remains in the textile industry, its potential for broader scientific application, particularly in areas such as materials science and environmental science, is evident. The limited data on its biological activity and interactions with cellular pathways present an opportunity for future research. This guide provides a consolidated technical resource to facilitate such investigations and to encourage the exploration of Vat Red 10 beyond its traditional role as a colorant.

References

• 1. academicjournals.org [academicjournals.org]
• 2. Vat Red 10, Vat Red FBB [xcwydyes.com]
• 3. chembk.com [chembk.com]
• 4. worlddyevariety.com [worlddyevariety.com]
• 5. CN102453341A - Preparation method of vat brilliant red RB - Google Patents [patents.google.com]

Thermogravimetric Analysis of Vat Red 10: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the thermogravimetric analysis (TGA) of Vat Red 10 (C.I. Pigment Red 196), a high-performance organic pigment. Due to the limited availability of specific experimental data for Vat Red 10 in publicly accessible literature, this guide synthesizes information on the general thermal behavior of high-performance vat dyes and anthraquinone-based pigments to provide a robust framework for its analysis.

Vat dyes are recognized for their exceptional thermal stability, a characteristic attributed to their large, conjugated molecular structures. Understanding the thermal decomposition profile of Vat Red 10 is crucial for its application in high-temperature processes, for assessing its long-term stability, and for quality control in various industrial and pharmaceutical applications.

Data Presentation: Expected Thermal Decomposition Profile

The following table summarizes the anticipated thermogravimetric data for Vat Red 10, based on the typical performance of high-performance vat dyes. It is important to note that these values are representative and actual experimental results may vary depending on the specific experimental conditions.

Thermal Event	Temperature (°C)	Mass Loss (%)	Atmosphere
Onset of Decomposition (Tonset)	~ 450	> 5	Nitrogen
Peak Decomposition (Tpeak)	~ 500 - 600	Variable	Nitrogen
Final Residue at 800°C	-	~ 50 - 60	Nitrogen

Experimental Protocols

A detailed methodology for conducting the thermogravimetric analysis of Vat Red 10 is provided below. This protocol is adapted from standard procedures for the analysis of similar high-performance organic pigments.

Objective: To determine the thermal stability and decomposition profile of Vat Red 10 using thermogravimetric analysis.

Apparatus:

• Thermogravimetric Analyzer (TGA)

• Analytical Balance (sensitivity ±0.01 mg)

• Sample Pans (e.g., platinum, alumina, or ceramic)

• Inert Gas Supply (e.g., high-purity nitrogen or argon)

Procedure:

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature according to the manufacturer's specifications. This is typically performed using standard reference materials with known transition temperatures and mass changes.

• Sample Preparation:

  • Ensure the Vat Red 10 sample is in a fine, homogeneous powder form.

  • Accurately weigh approximately 5-10 mg of the sample into a tared TGA sample pan. Record the exact mass.

• Experimental Setup:

  • Place the sample pan securely in the TGA furnace.

  • Purge the furnace with a high-purity inert gas (e.g., nitrogen) at a constant flow rate of 20-50 mL/min for at least 30 minutes prior to the analysis to ensure an inert atmosphere. Maintain this purge throughout the experiment.

• TGA Measurement:

  • Equilibrate the sample at a starting temperature of 30°C and hold for 10 minutes to allow for thermal stabilization.

  • Ramp the temperature from 30°C to 900°C at a controlled heating rate of 10°C/min.

  • Continuously monitor and record the sample mass as a function of temperature.

• Data Analysis:

  • Plot the percentage of mass loss versus temperature to generate the TGA curve (thermogram).

  • From the TGA curve, determine the onset temperature of decomposition (Tonset), which is the temperature at which significant mass loss begins.

  • Determine the peak decomposition temperature(s) (Tpeak) from the derivative of the TGA curve (DTG curve), which represents the point of maximum rate of mass loss.

  • Calculate the percentage of mass loss at different temperature intervals and the final residual mass at the end of the experiment.

Mandatory Visualization

An In-depth Technical Guide to the Electrochemical Properties of Vat Red 10

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the electrochemical properties of Vat Red 10 (C.I. 67000), an anthraquinone-based vat dye. Given the limited direct experimental data on Vat Red 10 in publicly accessible literature, this guide synthesizes information from studies on its core structural component, 1-aminoanthraquinone, and the broader class of anthraquinone dyes to infer its electrochemical behavior.

Introduction to the Electrochemistry of Vat Dyes

Vat dyes, including Vat Red 10, are characterized by their water-insoluble nature in their oxidized state. The application of these dyes, particularly in the textile industry, relies on a reversible electrochemical reduction process known as "vatting." This process converts the insoluble pigment into a water-soluble leuco form, which has an affinity for textile fibers. Subsequent re-oxidation fixes the dye within the fibers, restoring its original color and insolubility. The electrochemical properties of these dyes, particularly their redox potentials, are critical parameters that govern the efficiency and environmental impact of the dyeing process. Modern electrochemical methods are being explored as greener alternatives to traditional chemical reducing agents[1][2][3].

The core of Vat Red 10's structure is an anthraquinone moiety, which is a redox-active aromatic ketone. The electrochemical behavior of anthraquinone and its derivatives is typically characterized by a two-step reduction process[4].

Estimated Electrochemical Data of Vat Red 10

Parameter	Value (vs. Ag/AgCl)	Electrolyte/Solvent	Remarks	Source
First Reduction Potential (Epc1)	-1.134 V	0.1 M TBAP in DMF	Quasi-reversible one-electron transfer.	[5]
First Oxidation Potential (Epa1)	-1.056 V	0.1 M TBAP in DMF
Second Reduction Potential (Epc2)	-1.619 V	0.1 M TBAP in DMF	Irreversible one-electron transfer.
General Reduction Potential Range for Anthraquinoid Dyes	-800 mV to -1000 mV	Aqueous alkaline solutions	Required for complete reduction to the leuco form in dyeing processes.

Note: The actual redox potentials of Vat Red 10 may vary depending on the specific experimental conditions, including the solvent, electrolyte, pH, and electrode material.

Experimental Protocol: Cyclic Voltammetry of a Vat Dye

This section outlines a general methodology for characterizing the electrochemical properties of a vat dye like Vat Red 10 using cyclic voltammetry.

Objective: To determine the redox potentials and study the electron transfer kinetics of Vat Red 10.

Materials and Equipment:

• Potentiostat/Galvanostat

• Three-electrode electrochemical cell

• Working Electrode (e.g., Glassy Carbon Electrode)

• Reference Electrode (e.g., Ag/AgCl in saturated KCl)

• Counter Electrode (e.g., Platinum wire)

• Vat Red 10 sample

• Anhydrous, deoxygenated solvent (e.g., Dimethylformamide - DMF)

• Supporting electrolyte (e.g., 0.1 M Tetrabutylammonium perchlorate - TBAP)

• Inert gas (e.g., Argon or Nitrogen) for deaeration

Procedure:

• Preparation of the Analyte Solution:

  • Dissolve a known concentration of Vat Red 10 (e.g., 1 mM) in the chosen solvent containing the supporting electrolyte.

  • Ensure the dye is fully dissolved. Sonication may be required.

• Electrode Preparation:

  • Polish the working electrode with alumina slurry of decreasing particle size (e.g., 1.0, 0.3, and 0.05 µm) on a polishing pad.

  • Rinse the electrode thoroughly with deionized water and the solvent to be used in the experiment.

  • Dry the electrode completely.

• Electrochemical Cell Setup:

  • Assemble the three-electrode cell with the prepared working, reference, and counter electrodes.

  • Add the analyte solution to the cell.

  • Deaerate the solution by bubbling with an inert gas for at least 15-20 minutes to remove dissolved oxygen, which can interfere with the measurements. Maintain an inert atmosphere above the solution during the experiment.

• Cyclic Voltammetry Measurement:

  • Connect the electrodes to the potentiostat.

  • Set the experimental parameters:

    • Initial Potential: A potential where no faradaic reaction occurs (e.g., 0 V).

    • Vertex Potential 1 (Switching Potential): A potential sufficiently negative to observe the reduction peaks of the dye (e.g., -2.0 V).

    • Vertex Potential 2: The initial potential (e.g., 0 V).

    • Scan Rate: Start with a typical scan rate (e.g., 100 mV/s) and perform scans at various rates to study the kinetics.

  • Run the cyclic voltammetry experiment for several cycles until a stable voltammogram is obtained.

  • Record the resulting current vs. potential data.

• Data Analysis:

  • Identify the cathodic (reduction) and anodic (oxidation) peak potentials and currents from the voltammogram.

  • Determine the formal reduction potential (E°') as the midpoint of the cathodic and anodic peak potentials for a reversible couple.

  • Analyze the effect of the scan rate on the peak currents and potentials to gain insights into the reaction mechanism and electron transfer kinetics.

Visualizations

Caption: Generalized two-step electrochemical reduction of an anthraquinone core.

Caption: A typical experimental workflow for cyclic voltammetry analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Vat Red 10: A Technical Guide to Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vat Red 10, identified by CAS Number 2379-79-5, is a synthetic organic dye belonging to the anthraquinone class.[1] It presents as a dark red, odorless powder.[1] While primarily used in the textile industry for its vibrant and durable coloration of fabrics like cotton, silk, and wool, its handling in a laboratory or research setting necessitates a thorough understanding of its safety profile and appropriate handling procedures.[1] This guide provides a comprehensive overview of the known safety data, handling precautions, and emergency procedures for Vat Red 10, compiled to assist researchers and professionals in maintaining a safe working environment.

Physicochemical and Hazard Identification

Understanding the fundamental properties and potential hazards of Vat Red 10 is the first step in safe handling.

Table 1: Physical and Chemical Properties of Vat Red 10

Property	Value	Source
Chemical Formula	C28H14N2O4 or C29H14N2O5
Molecular Weight	470.43 g/mol
Appearance	Dark red powder
Odor	Odorless
Solubility	Insoluble in water; Soluble in organic solvents like acetone and ethanol.
Boiling Point	Not applicable
Melting Point	Not available
Flash Point	Not applicable
Autoignition Temperature	Not applicable

Table 2: Hazard Identification

Hazard	Description	Source
GHS Classification	Not classified as hazardous
Signal Word	No signal word
Hazard Statement(s)	None
Potential Health Effects	May cause eye, skin, and respiratory tract irritation. Harmful if swallowed, may cause gastrointestinal irritation with nausea, vomiting, and diarrhea.
Chronic Effects	No information available.

Exposure Controls and Personal Protection

Adherence to proper exposure controls and the use of personal protective equipment (PPE) are critical to minimizing risks associated with handling Vat Red 10.

Table 3: Exposure Controls and Personal Protective Equipment (PPE)

Control Parameter	Recommendation	Source
Engineering Controls	Use in a well-ventilated area, preferably in a chemical fume hood. Minimize dust generation and accumulation. Ensure eyewash stations and safety showers are readily accessible.
Eye/Face Protection	Chemical safety goggles are recommended.
Skin Protection	Wear appropriate protective gloves (e.g., rubber gloves) to prevent skin exposure. Wear protective clothing to minimize skin contact.
Respiratory Protection	An approved respirator should be worn if dust is generated and ventilation is inadequate.
General Hygiene	Wash hands thoroughly after handling. Remove and wash contaminated clothing before reuse. Avoid contact with eyes, skin, and clothing. Do not eat, drink, or smoke in work areas.

Handling, Storage, and Stability

Proper storage and handling procedures are essential for maintaining the integrity of Vat Red 10 and ensuring a safe laboratory environment.

Table 4: Handling and Storage Guidelines

Aspect	Guideline	Source
Handling	Avoid generating dust. Use with adequate ventilation.
Storage	Store in a cool, dry, well-ventilated place away from direct sunlight. Keep containers tightly closed. Store in light-resistant containers.
Chemical Stability	Stable under normal temperatures and pressures.
Conditions to Avoid	Excess heat, strong oxidants, and incompatible materials.
Incompatible Materials	Strong oxidizing agents, strong reducing agents.
Hazardous Decomposition Products	Irritating and toxic fumes and gases may be generated during a fire.
Hazardous Polymerization	Will not occur.

First Aid and Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is crucial.

Table 5: First Aid Measures

Exposure Route	First Aid Protocol	Source
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
Skin Contact	Flush skin with plenty of soap and water. Get medical aid if irritation develops or persists.
Ingestion	If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.
Inhalation	Remove from exposure to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.

Spill Response Workflow

The following diagram outlines the logical workflow for responding to a Vat Red 10 spill.

Caption: Workflow for handling a Vat Red 10 spill.

Toxicological and Ecological Information

The toxicological and ecological data for Vat Red 10 is largely incomplete.

Table 6: Toxicological Data

Test	Result	Source
LD50/LC50	Not available
Carcinogenicity	Not listed by ACGIH, IARC, NIOSH, NTP, or OSHA.
Mutagenicity	Mutagenicity data has been reported, but specifics are not provided.
Teratogenicity	No information available.
Epidemiology	No information available.
Neurotoxicity	No information available.

Table 7: Ecological Data

Test	Result	Source
Toxicity to fish	No data available
Toxicity to daphnia and other aquatic invertebrates	No data available
Toxicity to algae	No data available
Persistence and degradability	No data available
Bioaccumulative potential	No data available
Mobility in soil	No data available

Disposal Considerations

Waste disposal should be conducted in accordance with all applicable federal, state, and local environmental regulations. Contact a licensed professional waste disposal service to dispose of this material.

Conclusion

While Vat Red 10 is not classified as a hazardous substance under GHS, it is imperative that researchers and laboratory personnel handle it with care, adhering to the safety precautions outlined in this guide. The potential for irritation and the lack of comprehensive toxicological data warrant a cautious approach. By implementing proper engineering controls, consistently using appropriate personal protective equipment, and following established safe handling and emergency procedures, the risks associated with Vat Red 10 can be effectively managed. Further research into the toxicological and ecological profile of this compound is needed to provide a more complete safety assessment.

References

• 1. Page loading... [wap.guidechem.com]

C.I. 67000 and its relation to Vat Red 10

An In-depth Technical Guide to C.I. 67000 (Vat Red 10) for Researchers and Drug Development Professionals

Introduction

C.I. 67000, commercially known as Vat Red 10, is a synthetic organic dye belonging to the anthraquinone class.[1][2] Its robust chemical structure imparts excellent fastness properties, making it a staple in the textile industry for dyeing cellulosic fibers such as cotton.[2][3][4] Beyond its traditional use, the anthraquinone core of Vat Red 10 makes it a molecule of interest for researchers in materials science and drug development due to the diverse biological activities exhibited by this class of compounds. This guide provides a comprehensive overview of the technical details of C.I. 67000, including its synthesis, physicochemical properties, and relevant biological interactions, tailored for a scientific audience.

Identity and Nomenclature

C.I. 67000 and Vat Red 10 are synonymous, with the former being its designation in the Colour Index International registry.

Identifier	Value
Chemical Name	2-(1-amino-9,10-dioxoanthracen-2-yl)anthra[2,3-d]oxazole-5,10-dione
Synonyms	Vat Red FBB, Cibanone Red 2B
Colour Index	C.I. 67000
CAS Number	2379-79-5
Molecular Formula	C₂₉H₁₄N₂O₅
Molecular Weight	470.43 g/mol

Physicochemical Properties

Vat Red 10 is a deep red powder that is insoluble in water, ethanol, and acetone. It exhibits solubility in xylene and tetralin. The compound's color is pH-sensitive; it is yellow in an alkaline solution of sodium hydroxide and colorless in an acidic solution. In concentrated sulfuric acid, it appears red and transitions to green upon dilution.

Property	Value	Reference
Physical State	Deep red powder
Water Solubility	Insoluble
Organic Solvent Solubility	Soluble in xylene and tetralin; Insoluble in ethanol and acetone
UV-Vis λmax	530 nm

Synthesis and Manufacturing

The synthesis of Vat Red 10 is a multi-step process involving the condensation of 1-Nitro-2-anthraquinonecarbonyl chloride and 2-Amino-3-hydroxyanthracene-9,10-dione. This is followed by the formation of a thiazole ring and subsequent reduction of the nitro group.

General Manufacturing Process

• Condensation: 1-Nitro-2-anthraquinonecarbonyl chloride is reacted with 2-Amino-3-hydroxyanthracene-9,10-dione in a suitable solvent.

• Cyclization: The resulting intermediate undergoes a cyclization reaction to form the thiazole ring.

• Reduction: The nitro group on the anthraquinone moiety is reduced to an amino group.

• Purification: The crude product is purified to obtain the final Vat Red 10 dye.

The synthesis of anthraquinone dyes often involves high-boiling point solvents and may require catalysts. Purification techniques such as crystallization and chromatography are typically employed to achieve the desired purity.

Logical Flow of Synthesis

General synthesis pathway of Vat Red 10.

Analytical Characterization

Spectroscopic Analysis

• UV-Visible Spectroscopy: The UV-Vis spectrum of Vat Red 10 shows a maximum absorbance (λmax) at 530 nm. This property is utilized in colorimetric analysis and for monitoring decolorization processes.

• NMR Spectroscopy: While specific ¹H and ¹³C NMR data for Vat Red 10 are not widely published, the general spectral regions for anthraquinone derivatives are known. Aromatic protons typically resonate in the range of 7.0-9.0 ppm in ¹H NMR spectra. In ¹³C NMR, the carbonyl carbons of the quinone structure are highly deshielded and appear around 180-190 ppm. The aromatic carbons resonate in the region of 110-150 ppm.

Biological Relevance and Potential Applications

Microbial Degradation

Research has shown that Vat Red 10 can be decolorized and degraded by certain microorganisms, such as Pseudomonas desmolyticum and Galactomyces geotrichum. This process is of significant interest for the bioremediation of textile effluents. The degradation is an oxidative process that occurs at an alkaline pH of 9.

A proposed pathway for the microbial degradation of Vat Red 10 involves the initial cleavage of the molecule, leading to the formation of smaller aromatic compounds. One of the identified end products of this degradation is 2,6-Di-isopropyl Naphthalene (2,6-DIPN), a compound known to function as a plant growth factor. This suggests a potential for converting a recalcitrant dye into a valuable agrochemical.

Proposed Microbial Degradation Pathway

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. Vat Red 10, Vat Red FBB [xcwydyes.com]
• 4. Textile Dyeing Chemicals C I Vat Red 10 Vat Red Fbb Good Water Diffusion [m.synthetic-dyes.com]

The Historical Development and Discovery of Vat Red 10: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Vat Red 10, also known by its Colour Index name C.I. 67000, is a synthetic anthraquinone dye recognized for its vibrant bluish-red hue and excellent fastness properties. This technical guide provides a comprehensive overview of the historical development, discovery, chemical synthesis, and physicochemical properties of Vat Red 10. It is intended to serve as a valuable resource for researchers, scientists, and professionals in drug development and related fields who require a deep understanding of this compound. This document includes a compilation of its key properties, a detailed, albeit generalized, experimental protocol for its synthesis, and a discussion of the analytical techniques used for its characterization.

Introduction: The Dawn of Synthetic Vat Dyes

The late 19th and early 20th centuries marked a revolutionary period in the textile industry, largely driven by the development of synthetic dyes. While natural dyes had been used for millennia, the advent of synthetic chemistry offered a broader palette of colors with greater consistency and improved fastness. Among the most significant advancements was the creation of vat dyes, a class of water-insoluble colorants that are applied to fibers in a reduced, soluble "leuco" form before being oxidized back to their insoluble, colored state.

The era of synthetic vat dyes was inaugurated in 1901 with the synthesis of Indanthrene Blue by René Bohn at BASF. This discovery set the stage for the rapid development of a wide range of high-performance dyes. By 1906, the German company Bayer had introduced the first synthetic vat red dyes, expanding the available color spectrum and paving the way for future innovations in this class of colorants. While the precise date of the first synthesis of Vat Red 10 is not well-documented in publicly available records, its development falls within this vibrant period of discovery in the early 20th century.

Physicochemical Properties of Vat Red 10

Vat Red 10 is a deep red powder with the chemical formula C₂₉H₁₄N₂O₅.[1] Its IUPAC name is 2-(1-amino-9,10-dioxoanthracen-2-yl)naphtho[2,3-f][1][2]benzoxazole-5,10-dione.[3] The compound is notable for its insolubility in water and most common organic solvents, a characteristic feature of vat dyes.[4]

Property	Value
IUPAC Name	2-(1-amino-9,10-dioxoanthracen-2-yl)naphtho[2,3-f]benzoxazole-5,10-dione
Synonyms	C.I. 67000, C.I. Vat Red 10, Cibanon Red 2B, Vat Red FBB, C.I. Pigment Red 196
CAS Number	2379-79-5
Molecular Formula	C₂₉H₁₄N₂O₅
Molecular Weight	470.43 g/mol
Appearance	Deep red powder
Solubility	Insoluble in water
Density	1.57 g/cm³
Boiling Point	759.9 °C at 760 mmHg
Flash Point	413.4 °C
Refractive Index	1.776

Synthesis of Vat Red 10

The synthesis of Vat Red 10 is a multi-step process rooted in classical organic chemistry principles. The general manufacturing method involves the condensation of 1-Nitro-2-anthraquinonecarbonyl chloride with 2-Amino-3-hydroxyanthracene-9,10-dione, followed by a cyclization reaction to form the oxazole ring, and finally, a reduction of the nitro group to an amino group.

While detailed, publicly available experimental protocols are scarce, a plausible synthetic procedure based on established chemical principles is outlined below.

Experimental Protocol: Synthesis of Vat Red 10

Materials:

• 1-Nitro-2-anthraquinonecarbonyl chloride

• 2-Amino-3-hydroxyanthracene-9,10-dione

• High-boiling point inert solvent (e.g., nitrobenzene or o-dichlorobenzene)

• Acid scavenger (e.g., pyridine or sodium carbonate)

• Reducing agent (e.g., sodium sulfide or sodium hydrosulfite)

• Inert gas (e.g., nitrogen or argon)

Procedure:

• Condensation: In a reaction vessel equipped with a mechanical stirrer, condenser, and nitrogen inlet, a suspension of 2-Amino-3-hydroxyanthracene-9,10-dione in a high-boiling point inert solvent is prepared. An acid scavenger is added to the mixture.

• To this suspension, a solution of 1-Nitro-2-anthraquinonecarbonyl chloride in the same solvent is added dropwise at an elevated temperature (typically 150-200°C). The reaction mixture is stirred under an inert atmosphere for several hours until the condensation is complete, which can be monitored by thin-layer chromatography (TLC).

• Cyclization: The reaction temperature is then raised to facilitate the intramolecular cyclization to form the oxazole ring. This step is typically carried out in the same reaction vessel.

• Isolation of the Intermediate: After cooling, the precipitated solid, the nitro-intermediate of Vat Red 10, is isolated by filtration, washed with a suitable solvent to remove impurities, and dried.

• Reduction: The dried intermediate is then suspended in an aqueous alkaline solution. A reducing agent, such as sodium sulfide or sodium hydrosulfite, is added portion-wise at a controlled temperature. The reaction is monitored until the complete reduction of the nitro group to the amino group is achieved.

• Final Product Isolation and Purification: The final product, Vat Red 10, is precipitated from the reaction mixture, filtered, washed extensively with hot water to remove residual salts and impurities, and then dried. Further purification can be achieved by recrystallization from a high-boiling point solvent if necessary.

Caption: Synthesis pathway of Vat Red 10.

Characterization of Vat Red 10

A comprehensive characterization of Vat Red 10 is essential to confirm its chemical structure, purity, and properties. The following analytical techniques are typically employed:

Spectroscopic Analysis

• UV-Visible (UV-Vis) Spectroscopy: In a suitable solvent (after reduction to its leuco form), Vat Red 10 is expected to exhibit characteristic absorption maxima in the visible region, which are responsible for its red color. The insoluble pigment form can also be analyzed in dispersion, though scattering effects may be present.

• Fourier-Transform Infrared (FT-IR) Spectroscopy: The FT-IR spectrum of Vat Red 10 would show characteristic absorption bands corresponding to its functional groups, including N-H stretching of the amino group, C=O stretching of the quinone moieties, and C-O-C and C=N stretching of the oxazole ring.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy would provide detailed information about the chemical environment of the hydrogen and carbon atoms in the molecule, confirming the overall structure. Due to its low solubility, specialized NMR techniques or deuterated high-boiling solvents might be necessary.

Chromatographic Analysis

• High-Performance Liquid Chromatography (HPLC): HPLC coupled with a suitable detector (e.g., UV-Vis or mass spectrometry) is a powerful tool for assessing the purity of Vat Red 10 and for identifying any potential impurities or by-products from the synthesis.

Thermal Analysis

• Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC): These techniques are used to determine the thermal stability of the dye and to identify its decomposition temperature and any phase transitions.

Caption: Analytical workflow for the characterization of Vat Red 10.

Applications

Vat Red 10 has been primarily used as a dye for cellulosic fibers such as cotton, linen, and viscose rayon, owing to its excellent wash and light fastness. Its application in the textile industry involves the vatting process, where the insoluble dye is reduced to its soluble leuco form in an alkaline bath, allowing it to penetrate the fibers. Subsequent oxidation then traps the insoluble dye molecules within the fiber matrix, resulting in a durable and vibrant coloration. Due to its stability, the pigment form of Vat Red 10, C.I. Pigment Red 196, also finds use in plastics and coatings.

Conclusion

Vat Red 10 stands as a significant member of the anthraquinone class of vat dyes, born out of the transformative era of synthetic dye chemistry in the early 20th century. Its robust chemical structure imparts exceptional fastness properties, making it a valuable colorant for various applications. This technical guide has provided a detailed overview of its historical context, physicochemical properties, synthesis, and characterization. While a precise, publicly documented experimental protocol for its synthesis remains elusive, the principles outlined here provide a solid foundation for its preparation and study in a research setting. Further investigation into proprietary industrial archives or specialized chemical literature may yet reveal the finer details of its original discovery and development.

References

• 1. Vat Red 10 synthesis - chemicalbook [chemicalbook.com]
• 2. CN102453341A - Preparation method of vat brilliant red RB - Google Patents [patents.google.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. worlddyevariety.com [worlddyevariety.com]

In-depth Technical Review of Vat Red 10 for Scientific Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive review of the scientific literature on Vat Red 10 (C.I. 67000), a synthetic organic compound with significant applications in the textile industry and potential uses in other scientific fields. This document summarizes its chemical and physical properties, provides an overview of its synthesis, and details its application in textile dyeing.

Core Properties and Characteristics

Vat Red 10, with the CAS number 2379-79-5 and the molecular formula C29H14N2O5, is an anthraquinone-based vat dye.[1][2] It is also known by other names, including Vat Red FBB and C.I. Pigment Red 196, indicating its use as both a dye and a pigment.[1][3] The compound presents as a deep red or pinkish powder and is characteristically insoluble in water, ethanol, and acetone.[4] However, it demonstrates solubility in organic solvents such as xylene and tetralin.

The color of Vat Red 10 is highly dependent on its chemical environment. In concentrated sulfuric acid, it appears red and transitions to green upon dilution. An alkaline solution of sodium hydroxide renders it yellow, while in an acidic solution, it is colorless.

Property	Value	References
CAS Number	2379-79-5
C.I. Number	67000
Molecular Formula	C29H14N2O5
Molecular Weight	470.43 g/mol
Appearance	Deep red/pink powder
Solubility	Insoluble in water, ethanol, acetone; Soluble in xylene, tetralin

Synthesis of Vat Red 10

The manufacturing of Vat Red 10 involves a multi-step chemical synthesis. The primary method described in the literature is the condensation of 1-Nitro-2-anthraquinonecarbonyl chloride with 2-Amino-3-hydroxyanthracene-9,10-dione. This is followed by a cyclization reaction to form the thiazole ring, and a final reduction of the nitro group to an amino group.

A simplified workflow for the synthesis of Vat Red 10.

Application in Textile Dyeing

Vat Red 10 is extensively used for dyeing cellulosic fibers such as cotton, linen, and rayon, as well as their blends. The application process is characteristic of vat dyes and involves rendering the insoluble dye into a soluble "leuco" form, which has an affinity for the textile fibers. This is followed by oxidation to trap the insoluble dye molecules within the fiber, resulting in excellent fastness properties.

Experimental Protocol for Cotton Dyeing

The following is a general laboratory procedure for dyeing cotton fabric with Vat Red 10. It is important to note that specific concentrations and conditions may need to be optimized based on the desired shade depth and equipment used.

1. Preparation of the Dye Bath (Vatting):

• The insoluble Vat Red 10 dye is pasted with a dispersing agent (such as Turkey red oil).

• This paste is then added to a solution containing a reducing agent (typically sodium hydrosulfite) and an alkali (sodium hydroxide) in water.

• The mixture is heated to approximately 50-60°C for about 15-20 minutes to facilitate the reduction of the dye to its soluble leuco form. The completion of vatting can be observed by a distinct color change.

2. Dyeing Process:

• The pre-wetted cotton material is introduced into the prepared dye bath.

• The temperature is maintained at around 60°C, and the dyeing is carried out for 45-60 minutes.

• An electrolyte, such as sodium chloride, can be added in portions to aid in the exhaustion of the dye onto the fabric.

3. Oxidation:

• After dyeing, the fabric is removed from the bath, squeezed to remove excess liquor, and exposed to air. This allows for the oxidation of the soluble leuco dye back to its original insoluble pigment form, fixing it within the fibers.

• Chemical oxidation using agents like hydrogen peroxide can also be employed for a more controlled and rapid oxidation process.

4. After-treatment (Soaping):

• The dyed fabric is subjected to a washing process with a detergent and soda ash at a high temperature (around 95-100°C). This step is crucial for removing any loosely adhering dye particles and for developing the true shade and improving the fastness properties.

Workflow of the vat dyeing process for cotton with Vat Red 10.

Performance and Fastness Properties

Vat Red 10 is known for its excellent fastness properties, which makes it suitable for applications requiring high durability.

Fastness Property	Rating (ISO/AATCC)	References
Light Fastness (Xenon)	6-7
Chlorine Bleach	5
Washing (Soaping)	5
Mercerizing	4
Oxygen Bleach	4-5
Ironing	3-4
Rubbing (Dry)	4-5
Rubbing (Wet)	3-4

Analytical Techniques

While specific, detailed analytical data for Vat Red 10 is sparse in readily available literature, general techniques for the analysis of vat dyes are applicable.

• Chromatography: Thin-layer chromatography (TLC) can be employed for the separation and identification of vat dyes, including Vat Red 10. High-performance liquid chromatography (HPLC) is a powerful tool for the quantitative analysis of textile dyes, though a specific method for Vat Red 10 is not detailed in the searched literature.

• Spectroscopy: UV-Visible spectroscopy is fundamental for characterizing the color and concentration of the dye in its soluble form. However, specific absorption and emission maxima for Vat Red 10 are not consistently reported. The compound is also noted as a fluorescent dye, but quantitative data on its fluorescence quantum yield are not available in the reviewed sources.

• Thermal Analysis: Techniques like Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) can provide information on the thermal stability and decomposition of the dye. This is particularly relevant for its application in plastics and other materials processed at high temperatures.

Signaling Pathways and Drug Development

The core requirements of the prompt included the creation of diagrams for signaling pathways. However, based on the comprehensive review of the scientific literature, Vat Red 10 is primarily an industrial dye with applications in the textile and pigment industries. There is no evidence to suggest its involvement in biological signaling pathways or its application in drug development. Its chemical structure does not resemble typical pharmacophores, and its insolubility in aqueous media would likely limit its bioavailability. Therefore, a discussion of its role in signaling pathways is not applicable based on current scientific knowledge.

Conclusion

Vat Red 10 is a well-established anthraquinone vat dye valued for its vibrant red shade and excellent fastness properties on cellulosic fibers. Its synthesis and application follow standard procedures for this class of dyes. While its general characteristics are well-documented, there is a notable lack of detailed, publicly available quantitative data regarding its spectroscopic and thermal properties. Further research to characterize these aspects would be beneficial for expanding its application in materials science and other advanced scientific fields. For professionals in drug development, it is important to note the absence of any reported biological activity or relevance to signaling pathways for this compound.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. sdinternational.com [sdinternational.com]
• 3. Pigment Red 196 [dyestuffintermediates.com]
• 4. Vat red 10 TDS|Vat red 10 from Chinese supplier and producer - VAT RED DYES - Enoch dye [enochdye.com]

Protocols & Analytical Methods

Protocol for a Research-Focused Application of Vat Red 10 in Textile Dyeing

This document provides a detailed protocol for the application of Vat Red 10 (C.I. 67000) in textile dyeing research, with a focus on cellulosic fibers such as cotton. The protocol is designed for researchers and scientists in the fields of textile chemistry and drug development who require a standardized and reproducible methodology for experimental purposes.

Overview and Chemical Properties of Vat Red 10

Vat Red 10, also known as Vat Red FBB, is an anthraquinone-based vat dye.[1] It is a deep red powder that is insoluble in water, ethanol, and acetone.[2] Its chemical formula is C29H14N2O5 and it has a molecular weight of 470.43 g/mol .[1][3] The dye is applied to cellulosic fibers through a vatting process, where it is reduced to a water-soluble leuco form in an alkaline solution.[4] This soluble form has an affinity for the textile fibers and upon oxidation, the dye reverts to its insoluble pigment form, becoming trapped within the fiber matrix. This process results in excellent wash and light fastness properties.

Experimental Data Summary

The following tables summarize the key quantitative data for the application of Vat Red 10 in a laboratory setting.

Table 1: Chemical and Physical Properties of Vat Red 10

Property	Value	Reference
C.I. Name	Vat Red 10
C.I. Number	67000
CAS Number	2379-79-5
Molecular Formula	C29H14N2O5
Molecular Weight	470.43 g/mol
Appearance	Deep red powder
Solubility	Insoluble in water

Table 2: Standard Dyeing Recipe for Cotton (1% Shade)

Component	Concentration	Purpose
Vat Red 10	1% on weight of fabric (owf)	Colorant
Sodium Hydroxide (NaOH)	12 g/L	To create alkaline conditions for reduction
Sodium Hydrosulfite (Na2S2O4)	8% (owf)	Reducing agent to solubilize the dye
Wetting Agent	1 g/L	To ensure even wetting of the fabric
Sequestering Agent	1 g/L	To chelate metal ions in water
Leveling Agent	1 g/L	To promote even dye uptake
Material to Liquor Ratio (M:L)	1:30	Ratio of fabric weight to dyeing liquor volume

Table 3: Process Parameters for Vat Dyeing

Process Step	Temperature	Duration
Pre-treatment (Scouring & Bleaching)	90-100°C	60 minutes
Vatting (Reduction)	60°C	10-15 minutes
Dyeing	60-80°C	45-60 minutes
Oxidation	Ambient	10 minutes
Soaping	95-100°C	10-15 minutes

Experimental Protocols

Pre-treatment of Cotton Fabric

To ensure accurate and reproducible dyeing results, the cotton fabric must be properly prepared to remove impurities such as waxes, pectins, and sizing agents.

• Scouring: The fabric is treated in a solution containing 2 g/L sodium hydroxide and 1 g/L non-ionic wetting agent at 90-100°C for 60 minutes. The material to liquor ratio should be 1:30.

• Rinsing: The scoured fabric is thoroughly rinsed with hot water followed by cold water until the rinse water is neutral (pH 7).

• Bleaching (Optional): For brilliant shades, the scoured fabric can be bleached with a 0.5-1.0 g/L solution of hydrogen peroxide (35%) at 80-90°C for 60 minutes, maintaining a pH of 10.5-11.0 with sodium silicate.

• Final Rinsing: The bleached fabric is rinsed thoroughly with hot and cold water and then dried.

Vat Dyeing Procedure

This protocol describes the exhaust dyeing method in a laboratory-scale dyeing machine.

• Dye Bath Preparation: The dye bath is prepared with the required amount of water, wetting agent, sequestering agent, and leveling agent. The temperature is set to 40°C.

• Vatting (Leuco Dye Formation):

  • In a separate vessel, a paste of Vat Red 10 dye is made with a small amount of warm water.

  • The required amount of sodium hydroxide is added to the dye paste and stirred.

  • Sodium hydrosulfite is then added, and the solution is heated to 60°C for 10-15 minutes until the dye is completely reduced, indicated by a change in color to a dark brown hidden form.

• Dyeing:

  • The prepared leuco dye solution is added to the main dye bath.

  • The pre-wetted cotton fabric is introduced into the dye bath.

  • The temperature is raised to 60-80°C at a rate of 2-3°C per minute.

  • Dyeing is continued for 45-60 minutes with gentle agitation to ensure even dye penetration.

• Rinsing: After dyeing, the fabric is rinsed with cold water to remove excess alkali and reducing agent.

Post-treatment of Dyed Fabric

• Oxidation: The rinsed fabric is exposed to air for about 10 minutes to allow for the oxidation of the leuco dye back to its insoluble pigment form. This can be accelerated by treating the fabric in a solution of 0.5-1.0 g/L hydrogen peroxide at 30-50°C for 10 minutes.

• Soaping: The oxidized fabric is treated in a solution containing 1.0-2.0 g/L detergent and 1.0-2.0 g/L soda ash at 95-100°C for 10-15 minutes. This step removes any unfixed dye from the fabric surface and helps to develop the true shade and improve fastness properties.

• Final Rinsing and Drying: The soaped fabric is thoroughly rinsed with hot and cold water and then dried.

Evaluation of Dyeing Performance

Color Yield (K/S) Measurement

The color yield on the dyed fabric can be quantified by measuring the spectral reflectance of the fabric using a spectrophotometer. The Kubelka-Munk equation is used to calculate the K/S value, which is directly proportional to the concentration of the dye on the fabric.

K/S = (1 - R)² / 2R

Where:

• K is the absorption coefficient

• S is the scattering coefficient

• R is the reflectance value of the dyed fabric at the wavelength of maximum absorption.

A higher K/S value indicates a higher color yield.

Colorfastness Testing

The fastness properties of the dyed fabric should be evaluated according to standard ISO methods to ensure the durability of the coloration.

• Colorfastness to Washing (ISO 105-C06): This test assesses the resistance of the color to fading and staining during laundering.

• Colorfastness to Rubbing (ISO 105-X12): This test evaluates the transfer of color from the fabric surface to another surface by rubbing.

• Colorfastness to Light (ISO 105-B02): This test determines the resistance of the color to fading when exposed to artificial light.

• Colorfastness to Perspiration (ISO 105-E04): This test assesses the resistance of the color to the action of acidic and alkaline perspiration.

Visualizations

Caption: Experimental workflow for the application of Vat Red 10 in textile dyeing research.

Caption: Chemical transformation of Vat Red 10 during the vat dyeing process.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. blog.qima.com [blog.qima.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. textiletrainer.com [textiletrainer.com]

Application Notes and Protocols for Staining and Printing on Cotton Fabrics with Vat Red 10

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vat Red 10 (C.I. 67000) is an anthraquinone vat dye known for its vibrant blue-toned red shade and excellent fastness properties on cellulosic fibers such as cotton.[1][2][3] Its application involves a reduction process to convert the insoluble pigment into a water-soluble leuco form, which has an affinity for cotton fibers.[4][5] Subsequent oxidation regenerates the insoluble dye within the fiber, resulting in a durable and brilliant coloration. These application notes provide detailed protocols for the use of Vat Red 10 in staining (dyeing) and printing on cotton fabrics, along with relevant technical data.

Chemical and Physical Properties

Vat Red 10 is a deep red powder that is insoluble in water. The chemical and physical properties of Vat Red 10 are summarized in the table below.

Property	Value
C.I. Name	Vat Red 10
C.I. Number	67000
CAS Number	2379-79-5
Molecular Formula	C₂₉H₁₄N₂O₅
Molecular Weight	470.43 g/mol
Appearance	Deep red powder
Solubility	Insoluble in water

Color Fastness Properties of Vat Red 10 on Cotton

Vat Red 10 exhibits excellent fastness to various agents, making it suitable for applications requiring high durability.

Fastness Test	ISO Standard Rating	AATCC Standard Rating
Light Fastness	6-7	6
Washing Fastness (Fading)	5	-
Washing Fastness (Staining)	5	-
Ironing Fastness	3	4
Chlorine Bleach	5	5
Mercerized	4	4-5
Oxygen Bleach	4-5	-
Soaping (Fading)	5	-
Soaping (Staining)	5	-
Rubbing (Dry)	-	4-5
Rubbing (Wet)	-	3-4

Experimental Protocols

Protocol 1: Staining (Dyeing) of Cotton Fabric with Vat Red 10

This protocol outlines the batch-wise dyeing of cotton fabric with Vat Red 10 using a reduction and oxidation process.

Materials:

• Vat Red 10 dye

• Cotton fabric (scoured and bleached)

• Sodium hydroxide (NaOH)

• Sodium hydrosulfite (Na₂S₂O₄)

• Wetting agent

• Leveling agent

• Sequestering agent

• Hydrogen peroxide (H₂O₂) (35%) or Sodium perborate

• Acetic acid

• Non-ionic detergent

• Distilled water

Equipment:

• Laboratory dyeing machine or water bath with stirrer

• Beakers and graduated cylinders

• Heating plate

• pH meter

• Thermometer

Procedure:

• Preparation of the Dyebath:

  • Prepare a dyebath with a liquor-to-material ratio (M:L) of 1:40.

  • Add the following chemicals to the dyebath in the given order, ensuring each is fully dissolved before adding the next:

    • Wetting agent: 1 g/L

    • Leveling agent: 1 g/L

    • Sequestering agent: 1 g/L

• Vatting (Reduction of the Dye):

  • In a separate container, prepare a stock solution of Vat Red 10 (e.g., 3% on weight of fabric - owf).

  • Add Sodium hydroxide (3 g/L) and Sodium hydrosulfite (4 g/L) to the main dyebath.

  • Heat the dyebath to 60°C and add the prepared dye stock solution.

  • Maintain the temperature at 60°C for 10-15 minutes to ensure complete reduction of the dye. The color of the bath will change to a dark brown, which is the leuco form of the dye.

• Dyeing:

  • Introduce the pre-wetted cotton fabric into the dyebath.

  • Raise the temperature to 80°C.

  • Continue dyeing for 50-60 minutes, ensuring the fabric is fully immersed and agitated for level dyeing.

• Rinsing:

  • After dyeing, remove the fabric from the dyebath and squeeze out the excess liquor.

  • Rinse the fabric thoroughly with cold water.

• Oxidation:

  • Prepare an oxidation bath containing either Hydrogen peroxide (e.g., 2 g/L) or Sodium perborate (2 g/L) and acetic acid (10 g/L).

  • Immerse the rinsed fabric in the oxidation bath at room temperature for 10-15 minutes. This step converts the soluble leuco dye back to its original insoluble pigment form within the cotton fibers.

• Soaping (After-treatment):

  • Prepare a soaping bath containing a non-ionic detergent (e.g., 2 g/L) and sodium carbonate (1 g/L).

  • Heat the bath to 90-95°C.

  • Immerse the oxidized fabric and treat for 15-20 minutes to remove any loosely adhering dye particles and to develop the true shade and fastness properties.

• Final Rinsing and Drying:

  • Rinse the fabric thoroughly with hot and then cold water.

  • Dry the fabric in the air or in an oven.

Protocol 2: Printing of Cotton Fabric with Vat Red 10

This protocol describes the preparation of a printing paste and the subsequent printing process on cotton fabric.

Materials:

• Vat Red 10 dye

• Cotton fabric (prepared for printing)

• Thickener (e.g., British gum or Sodium alginate)

• Glycerin (wetting agent)

• Potassium carbonate (K₂CO₃)

• Rongalite C (Sodium formaldehyde sulfoxylate - reducing agent)

• Urea

• Diammonium sulfate

• Sodium perborate

• Acetic acid

• Non-ionic detergent

Equipment:

• Screen printing setup (screen, squeegee)

• Hot air dryer or oven

• Steamer

• Washing and rinsing baths

Procedure:

• Preparation of the Printing Paste:

  • A typical recipe for a Vat Red 10 printing paste is as follows:

    • Vat Red 10: 3 parts

    • Glycerin: 3 parts

    • Rongalite C: 4 parts

    • Potassium Carbonate (K₂CO₃): 3 parts

    • Thickener (e.g., 8% Starch solution): 70 parts

    • Water: 14 parts

  • First, prepare the thickener solution. For an 8% starch solution, mix 8g of starch in 1000cc of water and heat at 100°C for 10 minutes.

  • In a separate container, make a paste of the Vat Red 10 dye with the glycerin.

  • Dissolve the Rongalite C and Potassium Carbonate in a small amount of water.

  • Add the dye paste and the dissolved chemicals to the thickener solution and mix thoroughly to obtain a homogenous printing paste.

• Printing:

  • Place the cotton fabric on a flat surface.

  • Position the printing screen on the fabric.

  • Apply the printing paste onto the screen and spread it evenly across the design using a squeegee.

• Drying:

  • After printing, carefully lift the screen and dry the printed fabric thoroughly using a hot air dryer.

• Fixation (Steaming):

  • To fix the dye, steam the dried printed fabric in an air-free steamer at 102-120°C for 10-15 minutes. During steaming, the Rongalite C reduces the vat dye to its soluble leuco form, which then penetrates the cotton fibers.

• Oxidation and Washing:

  • After steaming, the fabric needs to be oxidized and washed to remove the thickener and unfixed dye.

  • Rinse the fabric in cold water.

  • Treat the fabric in an oxidation bath containing Sodium perborate (2 g/L) and Acetic acid (10 g/L).

  • Soap the fabric at 90-95°C with a non-ionic detergent (2 g/L) and sodium carbonate (1 g/L) for 10-15 minutes.

• Final Rinsing and Drying:

  • Rinse the printed fabric thoroughly with hot and then cold water.

  • Dry the final printed fabric.

Diagrams

Caption: Workflow for staining cotton with Vat Red 10.

Caption: Workflow for printing on cotton with Vat Red 10.

Caption: Chemical process of Vat Red 10 dyeing on cotton.

References

• 1. Low Price Vat Red 10 Suppliers, Manufacturers, Factory - Fucai Chem [colorfuldyes.com]
• 2. Vat Red 10, Vat Red FBB [xcwydyes.com]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. kcgroups.in [kcgroups.in]
• 5. polarisorganics.com [polarisorganics.com]

Application Notes and Protocols for Vat Red 10 Nanopigment Preparation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the preparation of Vat Red 10 nanopigments and explore their potential applications in biomedical research and drug development. The protocols are based on established methods for converting vat dyes into nano-sized particles, enhancing their utility for advanced applications.

Application Notes

Vat Red 10, an anthraquinone-based dye, is a water-insoluble pigment with excellent stability.[1][2] The conversion of Vat Red 10 into nanopigments can significantly enhance its dispersibility and surface area, opening up possibilities for its use in biomedical applications.[3] Anthraquinone derivatives are known for their diverse biological activities, including use as anticancer and antimicrobial agents.[1][4] Formulating them as nanoparticles may improve their therapeutic efficacy and enable targeted delivery.

Potential Biomedical Applications

While research on the specific biomedical applications of Vat Red 10 nanopigments is still emerging, the known properties of anthraquinones and the advantages of nanotechnology suggest several promising avenues for investigation:

• Photodynamic Therapy (PDT): Anthraquinone derivatives can act as photosensitizers, generating reactive oxygen species (ROS) upon light activation to induce cell death. Encapsulating Vat Red 10 into nanoparticles could improve its delivery to tumor tissues, and subsequent irradiation could trigger localized cancer cell destruction.

• Bioimaging: Many anthraquinone derivatives exhibit fluorescent properties, making them suitable for bioimaging applications. Vat Red 10 nanopigments could potentially be used as fluorescent probes for cell imaging and tracking.

• Drug Delivery Vehicle: The nanoparticle structure can be engineered to carry other therapeutic agents. Vat Red 10 nanopigments could serve as a core for loading other drugs, potentially leading to combination therapies.

Toxicology and Safety Considerations

The toxicological profile of Vat Red 10 nanopigments has not been extensively studied. The material safety data sheet for Vat Red 10 powder indicates that it may cause skin and eye irritation and is harmful if swallowed. Studies on vat dyes have also shown potential ecotoxicity. As with all nanomaterials, a thorough evaluation of the biocompatibility and potential toxicity of Vat Red 10 nanopigments is crucial before any in vivo applications.

Experimental Protocols

The following protocol details the preparation of Vat Red 10 nanopigments based on the reduction-oxidation method. This method involves the conversion of the insoluble vat dye into a soluble leuco form, followed by rapid oxidation to precipitate the dye as nanoparticles.

Materials

• Vat Red 10 powder

• Reducing agent (e.g., Sodium Hydrosulphite, Rongalite C, or β-Cyclodextrin)

• Alkali (e.g., Sodium Hydroxide)

• Oxidizing agent (e.g., Sodium Perborate)

• Acetic Acid

• Dispersing agent (non-ionic)

• Deionized water

Equipment

• Ultrasonic homogenizer (sonicator)

• Magnetic stirrer

• pH meter

• Centrifuge

• Particle size analyzer

• Transmission Electron Microscope (TEM)

Nanopigment Synthesis Protocol

• Reduction of Vat Red 10:

  • Prepare a solution (Solution A) containing Vat Red 10 powder, a dispersing agent, and deionized water.

  • Add the reducing agent and sodium hydroxide to Solution A while stirring.

  • Sonicate the mixture for approximately 15 minutes to facilitate the reduction of the insoluble Vat Red 10 to its soluble leuco form. The solution should change color, indicating the formation of the leuco-vat.

• Oxidation and Nanoprecipitation:

  • Prepare a separate oxidation bath (Solution B) containing sodium perborate and acetic acid in deionized water.

  • Rapidly add Solution B to Solution A under continuous sonication.

  • Continue sonication for another 15 minutes. The sudden oxidation will cause the Vat Red 10 to precipitate out of the solution in the form of nanoparticles.

• Purification and Characterization:

  • Centrifuge the resulting nanopigment dispersion to separate the nanoparticles from the reaction medium.

  • Wash the nanopigment pellet with deionized water several times to remove any unreacted chemicals.

  • Resuspend the purified nanopigments in deionized water.

  • Characterize the size, morphology, and stability of the prepared Vat Red 10 nanopigments using a particle size analyzer and TEM.

Data Presentation

Table 1: Example Reagent Concentrations for Vat Red 10 Nanopigment Synthesis

Component	Concentration	Purpose
Vat Red 10	40 g/L	Starting pigment
Reducing Agent (Rongalite C)	125 g/L	Reduction to soluble leuco form
Sodium Hydroxide	As needed to maintain alkaline pH	Facilitates reduction
Non-ionic Dispersing Agent	q.s.	Prevents agglomeration
Sodium Perborate	2 g/L	Oxidizing agent
Acetic Acid	10 g/L	To create an acidic oxidation environment

Table 2: Typical Physicochemical Properties of Vat Red 10 Nanopigments

Property	Value	Method of Analysis
Particle Size (Diameter)	20 - 50 nm	Dynamic Light Scattering / TEM
Morphology	Spherical	Transmission Electron Microscopy (TEM)
Zeta Potential	-30 to -50 mV	Zeta Potential Analyzer
Absorption Maximum (in dispersion)	~530 nm	UV-Vis Spectroscopy

Visualizations

Caption: Experimental workflow for the synthesis of Vat Red 10 nanopigments.

Caption: Proposed mechanism for nanoparticle-assisted photodynamic therapy.

References

• 1. digitalcommons.liberty.edu [digitalcommons.liberty.edu]
• 2. Modeling techniques and fluorescence imaging investigation of the interactions of an anthraquinone derivative with HSA and ctDNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benthamscience.com [benthamscience.com]
• 4. "Biomedical Applications and Syntheses of Selected Anthraquinone Dyes" by Richard Sirard [digitalcommons.liberty.edu]

Application Notes and Protocols for Vat Red 10 as a Putative Fluorescent Dye in Biological Imaging

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following application notes and protocols are based on the chemical properties of Vat Red 10 as an anthraquinone dye and the known applications of similar compounds in biological imaging. To date, there is a lack of specific scientific literature detailing the quantitative fluorescent properties and established protocols for Vat Red 10 in this context. The information provided herein is intended as a guide for research and development and should be optimized and validated by the end-user.

Introduction

Vat Red 10, also known as C.I. Vat Red 10 and C.I. 67000, is a synthetic dye belonging to the anthraquinone class.[1] While traditionally used in the textile industry for its high stability, the structural similarity of Vat Red 10 to other fluorescent anthraquinone dyes, such as DRAQ5, suggests its potential as a fluorescent probe for biological imaging. Anthraquinone-based dyes are noted for their photostability and some derivatives have been successfully employed for nuclear and cellular staining. This document provides a summary of the known properties of Vat Red 10 and a hypothetical framework for its application in biological imaging.

Chemical and Physical Properties

A summary of the key properties of Vat Red 10 is presented in the table below.

Property	Value	Reference
C.I. Generic Name	Vat Red 10	[1]
C.I. Number	67000	[1]
CAS Number	2379-79-5	[1]
Molecular Formula	C₂₉H₁₄N₂O₅	[1]
Molecular Weight	470.43 g/mol
Appearance	Red powder
Solubility	Insoluble in water, ethanol, and acetone. Soluble in xylene and tetralin.

Note on Fluorescence Data: Specific quantitative data on the excitation and emission maxima, quantum yield, and fluorescence lifetime of Vat Red 10 in biological buffers is not currently available in the published scientific literature. One study on the microbial decolorization of Vat Red 10 noted an absorbance maximum at 530 nm. Researchers should perform spectroscopic analysis to determine these key fluorescent properties before experimental use.

Principle of Application in Biological Imaging

The proposed application of Vat Red 10 as a biological stain is based on the "vatting" process, a method used in textile dyeing. In this process, the insoluble pigment is reduced to a soluble, colorless or differently colored "leuco" form. This soluble form can then penetrate biological structures. Subsequent oxidation, either by air or a mild oxidizing agent, regenerates the insoluble, colored form of the dye, effectively trapping it within the stained structures. The inherent fluorescence of the anthraquinone core could then be visualized using fluorescence microscopy.

References

• 1. worlddyevariety.com [worlddyevariety.com]

Application Notes and Protocols for the Microbial Decolorization of Vat Red 10

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the decolorization of the anthraquinone dye, Vat Red 10, using the microorganisms Pseudomonas desmolyticum and Galactomyces geotrichum. The methodologies are based on published research and are intended to guide researchers in replicating and expanding upon these findings.

Introduction

Vat Red 10, an anthraquinone-based oxazole dye, is a recalcitrant molecule known for its persistence in the environment.[1] Due to its fused aromatic structure, it is resistant to degradation and can remain colored for extended periods.[1] The textile and dyestuff industries are significant sources of wastewater containing such synthetic dyes, which can be carcinogenic and mutagenic, posing a threat to human health and the environment.[1] Microbial decolorization and degradation offer an environmentally friendly and cost-effective alternative to conventional physicochemical treatment methods for dye-containing effluents.[1][2]

This document details the use of Pseudomonas desmolyticum NCIM 2112 and Galactomyces geotrichum MTCC 1360 for the oxidative degradation of Vat Red 10. These microorganisms have demonstrated the ability to decolorize this water-insoluble dye at an alkaline pH, which is significant as vat dyes are typically soluble only under such conditions. The degradation of Vat Red 10 by these microorganisms not only leads to the removal of color but also results in the formation of 2, 6-Diisopropylnaphthalene (2, 6-DIPN), a compound with applications as a plant growth factor.

Data Presentation

The following table summarizes the quantitative data on the decolorization of Vat Red 10 by Pseudomonas desmolyticum and Galactomyces geotrichum.

Microorganism	Initial Dye Concentration	pH	Temperature (°C)	Incubation Period (days)	Decolorization Efficiency (%)	Key Degradation Product	Reference
Pseudomonas desmolyticum NCIM 2112	0.01%	9	25	23	Not explicitly quantified in text, but graphical data suggests significant decolorization.	2, 6-Diisopropylnaphthalene
Galactomyces geotrichum MTCC 1360	0.01%	9	25	7	35	2, 6-Diisopropylnaphthalene
Galactomyces geotrichum MTCC 1360	0.01%	9	25	23	45	2, 6-Diisopropylnaphthalene

Experimental Protocols

Protocol 1: Preparation of Microbial Cultures

1.1. Bacterial Inoculum Preparation (Pseudomonas desmolyticum)

• Prepare a sterile nutrient broth medium.

• Inoculate the broth with a pure culture of Pseudomonas desmolyticum NCIM 2112 from a stock culture.

• Incubate the culture at 30°C on a rotary shaker at 150 rpm for 24-48 hours, or until significant growth is observed (turbid culture).

• Harvest the bacterial cells by centrifugation at 5,000 x g for 10 minutes.

• Wash the cell pellet twice with sterile saline solution (0.85% NaCl) to remove any residual medium components.

• Resuspend the cell pellet in sterile saline solution.

• Adjust the cell density to approximately 120 x 10^6 cells/mL. This can be achieved by measuring the optical density (OD) at 600 nm and correlating it to a pre-determined standard curve of OD versus colony-forming units (CFU)/mL for the specific strain.

1.2. Fungal Inoculum Preparation (Galactomyces geotrichum)

• Prepare sterile Potato Dextrose Agar (PDA) plates.

• Inoculate the PDA plates with a pure culture of Galactomyces geotrichum MTCC 1360.

• Incubate the plates at 25°C for 5-7 days, or until sufficient sporulation is observed.

• Harvest the spores by gently scraping the surface of the agar with a sterile loop after adding 5-10 mL of sterile saline solution containing 0.01% Tween 80.

• Transfer the spore suspension to a sterile tube.

• Filter the suspension through sterile glass wool to remove mycelial fragments.

• Adjust the spore concentration to approximately 120 x 10^6 spores/mL using a hemocytometer for direct counting.

Protocol 2: Decolorization Experiment

• Medium Preparation: Prepare a minimal liquid base medium. While the exact composition from the source study is not detailed, a standard minimal salt medium can be used. A suggested composition per liter is:

  • K2HPO4: 1.0 g

  • KH2PO4: 0.5 g

  • (NH4)2SO4: 0.5 g

  • MgSO4·7H2O: 0.2 g

  • FeSO4·7H2O: 0.01 g

  • CaCl2·2H2O: 0.01 g

  • Glucose: 10 g (as a carbon source)

• Dye Addition: Add Vat Red 10 to the medium to a final concentration of 0.01% (w/v). Since Vat Red 10 is soluble at alkaline pH, adjust the pH of the medium to 9.0 using sterile NaOH or HCl before autoclaving.

• Sterilization: Dispense 100 mL of the medium into 250 mL Erlenmeyer flasks and sterilize by autoclaving at 121°C for 15 minutes.

• Inoculation: Aseptically inoculate the flasks with 1 mL of the prepared microbial suspension (P. desmolyticum or G. geotrichum) containing 120 x 10^6 cells/spores.

• Control: Prepare a control flask containing the dye medium without any microbial inoculum.

• Incubation: Incubate the flasks on a rotary shaker at 120 rpm and 25°C for up to 23 days.

• Sampling and Analysis:

  • At regular intervals (e.g., every 7 days), withdraw an aliquot of the culture medium.

  • Centrifuge the aliquot at 10,000 rpm to pellet the microbial biomass.

  • Measure the absorbance of the supernatant at the maximum wavelength (λmax) of Vat Red 10, which is 530 nm.

  • Calculate the percentage of decolorization using the following formula: Decolorization (%) = [(Initial Absorbance - Final Absorbance) / Initial Absorbance] x 100

Visualizations

Caption: Experimental workflow for Vat Red 10 decolorization.

Caption: Proposed pathway for Vat Red 10 degradation.

References

• 1. academicjournals.org [academicjournals.org]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for the Continuous Dyeing of Vat Red 10

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the continuous dyeing of cellulosic substrates, such as 100% cotton, with Vat Red 10. The information is intended to guide researchers and scientists in establishing a reproducible and high-quality dyeing process.

Introduction

Vat Red 10 (C.I. 67000) is an anthraquinone vat dye known for its excellent fastness properties on cellulosic fibers.[1][2][3] Its vibrant bluish-red shade and high resistance to washing, light, and chemical treatments make it a suitable choice for textiles requiring high durability.[1][4] Continuous dyeing processes, such as the pad-dry-pad-steam (PDPS) method, offer an efficient and economical approach for dyeing large yardages of fabric with uniform color.

This document outlines the experimental setup, a detailed protocol for the continuous dyeing of 100% cotton with Vat Red 10, and the necessary quality control parameters to achieve consistent and high-quality results.

Materials and Reagents

Substrate:

• 100% Woven Cotton Fabric (desized, scoured, and bleached)

Dyes and Chemicals:

• Vat Red 10 (e.g., Bezathren Red FBB)

• Dispersing Agent

• Wetting Agent

• Anti-migrating Agent

• Sodium Hydroxide (Caustic Soda)

• Sodium Hydrosulfite (Reducing Agent)

• Hydrogen Peroxide (Oxidizing Agent)

• Anionic Soaping Agent

• Acetic Acid

Equipment

• Continuous Dyeing Range consisting of:

  • Padding Mangle

  • Infrared (IR) Pre-dryer

  • Hot Flue Dryer

  • Chemical Padder

  • Steamer

  • Washing and Soaping Baths

  • Drying Cylinders

• Laboratory balance

• Beakers and graduated cylinders

• Stirrer

• pH meter

• Spectrophotometer for color measurement

• Lightfastness tester

• Washing fastness tester

Experimental Protocols

Preparation of Dye Dispersion (Padding Liquor)

• Weigh the required amount of Vat Red 10 dye powder.

• Prepare a paste with a small amount of dispersing agent and cold water.

• Add the paste to the required volume of water in the padding trough, which contains the wetting agent and anti-migrating agent, under constant stirring.

• Ensure the dispersion is homogeneous before starting the padding process.

Continuous Dyeing Process: Pad-Dry-Pad-Steam (PDPS)

The continuous dyeing process for Vat Red 10 on cotton fabric involves several sequential steps:

• Padding: The prepared cotton fabric is passed through the padding mangle containing the Vat Red 10 dispersion. The padder pressure is adjusted to ensure a uniform pickup of the dye liquor.

• Drying: The padded fabric is then passed through an infrared (IR) pre-dryer followed by a hot flue dryer to remove moisture.

• Chemical Padding: The dried fabric is then passed through a chemical padder containing an alkaline reducing solution of sodium hydroxide and sodium hydrosulfite. This step converts the insoluble vat dye into its water-soluble leuco form.

• Steaming: The fabric immediately enters a steamer where, in a controlled temperature and steam environment, the leuco-vat dye penetrates and fixes onto the cellulosic fibers.

• Oxidation: After steaming, the fabric is passed through a series of washing baths. The first few baths are for rinsing, followed by an oxidation bath containing hydrogen peroxide. This step converts the soluble leuco form of the dye back to its original insoluble pigment form within the fiber.

• Soaping: The fabric is then subjected to a soaping treatment at a high temperature with an anionic detergent. This step removes any unfixed surface dye particles and helps to develop the true shade and improve fastness properties.

• Final Washing and Drying: The fabric is thoroughly rinsed with hot and cold water, neutralized with a weak solution of acetic acid, and finally dried over drying cylinders.

Data Presentation

Recommended Process Parameters

Parameter	Value	Unit
Machine Speed	40	m/min
Padder Pressure	20-30-20	N/mm
IR Pre-dryer Temperature	120	°C
Hot Flue Dryer Temperature	110-140	°C
Steamer Temperature	101-102	°C
Steaming Time	1.5	min
Oxidation Bath Temperature	50-60	°C
Soaping Bath Temperature	90-95	°C
Final Drying Temperature	110-120	°C

Standard Recipe for Medium Red Shade

Component	Concentration	Unit
Padding Liquor
Vat Red 10 (as commercial product)	20-40	g/L
Dispersing Agent	2-3	g/L
Wetting Agent	1-2	g/L
Anti-migrating Agent	10-15	g/L
Chemical Padding Liquor
Sodium Hydroxide (50%)	80-100	mL/L
Sodium Hydrosulfite	40-50	g/L
Oxidation Bath
Hydrogen Peroxide (35%)	5-10	mL/L
Soaping Bath
Anionic Soaping Agent	2-3	g/L
Neutralization Bath
Acetic Acid (60%)	0.5-1	mL/L

Note: The exact concentrations may need to be adjusted based on the specific depth of shade required and the efficiency of the machinery.

Expected Quality Control Results

Fastness Test	Standard	Expected Rating
Light Fastness	ISO 105-B02	6-7
Washing Fastness (Shade Change)	ISO 105-C06	4-5
Washing Fastness (Staining on Cotton)	ISO 105-C06	4-5
Rubbing Fastness (Dry)	ISO 105-X12	4
Rubbing Fastness (Wet)	ISO 105-X12	3
Chlorine Bleach Fastness	ISO 105-N01	4-5

Visualizations

Experimental Workflow

Caption: Continuous Pad-Steam Dyeing Workflow.

Logical Relationship of Vat Dyeing Chemistry

Caption: Chemical Transformation of Vat Red 10.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. sdinternational.com [sdinternational.com]
• 3. tkechemical.com [tkechemical.com]
• 4. Low Price Vat Red 10 Suppliers, Manufacturers, Factory - Fucai Chem [colorfuldyes.com]

Vat Red 10: Comprehensive Application Notes and Protocols for Material Science Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vat Red 10, a member of the anthraquinone dye family, is a versatile organic compound with emerging applications in material science beyond its traditional use as a textile colorant. Its inherent photophysical properties, including fluorescence and the potential for photosensitization, make it a molecule of interest for advanced materials research. This document provides detailed application notes and experimental protocols for utilizing Vat Red 10 in various material science domains, including as a photosensitizer, a fluorescent probe, and in the fabrication of organic electronic components.

Physicochemical Properties and Spectral Data

Vat Red 10, with the chemical formula C₂₉H₁₄N₂O₅ and a molecular weight of 470.43 g/mol , is a deep red powder.[1][2] While largely insoluble in water, it exhibits solubility in certain organic solvents. A key characteristic of Vat Red 10 is its absorption of visible light, with a reported absorption maximum at 530 nm.[3][4] This property is central to its function as a photosensitizer and fluorescent agent.

Property	Value	References
Chemical Formula	C₂₉H₁₄N₂O₅	[1]
Molecular Weight	470.43 g/mol
Appearance	Deep red powder
CAS Number	2379-79-5
Absorption Maximum (λmax)	530 nm

Applications in Material Science

Photosensitizer for Photodynamic Applications and Photopolymerization

Anthraquinone dyes, the class to which Vat Red 10 belongs, are recognized for their capacity to act as photosensitizers. Upon absorption of light, they can transition to an excited triplet state and transfer energy to molecular oxygen, generating reactive singlet oxygen (¹O₂). This property is the foundation for their use in photodynamic therapy (PDT) and as photoinitiators in polymerization reactions.

a. Singlet Oxygen Generation:

Mechanism of singlet oxygen generation by Vat Red 10.

b. Photoinitiator for Radical Polymerization:

The reactive species generated by photosensitization can initiate radical polymerization of monomers. This is particularly relevant for applications in 3D printing and the fabrication of polymer-based materials.

Experimental Protocol: Photopolymerization of Methyl Methacrylate (MMA) using Vat Red 10 as a Photoinitiator

Objective: To demonstrate the efficacy of Vat Red 10 as a photoinitiator for the radical polymerization of methyl methacrylate.

Materials:

• Vat Red 10

• Methyl methacrylate (MMA), inhibitor removed

• Co-initiator (e.g., a tertiary amine such as N,N-dimethylaniline)

• Solvent (e.g., Toluene)

• Visible light source (e.g., LED lamp with emission around 530 nm)

• Reaction vessel

• Nitrogen or Argon gas for inert atmosphere

Procedure:

• Prepare a solution of Vat Red 10 and the co-initiator in the chosen solvent within the reaction vessel. The concentration of Vat Red 10 should be optimized, typically in the range of 10⁻⁵ to 10⁻³ M.

• Add the purified MMA monomer to the solution.

• Deoxygenate the mixture by bubbling with nitrogen or argon gas for at least 15 minutes to prevent quenching of the excited state by oxygen.

• Seal the reaction vessel and place it under the visible light source.

• Monitor the polymerization process over time. This can be done by observing the increase in viscosity of the solution or by taking aliquots at different time points and analyzing the polymer conversion using techniques like gravimetry or spectroscopy.

• After the desired polymerization time, terminate the reaction by removing the light source and exposing the solution to air.

• Precipitate the polymer by pouring the reaction mixture into a non-solvent (e.g., methanol).

• Collect the precipitated poly(methyl methacrylate) (PMMA), wash it with the non-solvent, and dry it under vacuum.

Workflow for Vat Red 10-sensitized photopolymerization.

Fluorescent Probe in Material Science

Vat Red 10 is also categorized as a fluorescent dye, indicating its potential for use as a fluorescent probe in material science for imaging and sensing applications. Its emission properties can be sensitive to the local environment, such as polarity and viscosity, which can be exploited for developing smart materials.

Experimental Protocol: Preparation of Vat Red 10-Doped Polymer Films for Sensing Applications

Objective: To fabricate polymer films containing Vat Red 10 and evaluate their potential for sensing applications based on changes in fluorescence.

Materials:

• Vat Red 10

• Polymer matrix (e.g., Polystyrene (PS), Poly(methyl methacrylate) (PMMA))

• Solvent for the polymer and dye (e.g., Tetrahydrofuran (THF), Chloroform)

• Substrate for film casting (e.g., glass slide)

• Spin coater or doctor blade

Procedure:

• Dissolve the chosen polymer in a suitable solvent to create a polymer solution of the desired concentration.

• Prepare a stock solution of Vat Red 10 in the same solvent.

• Add a specific amount of the Vat Red 10 stock solution to the polymer solution to achieve the desired doping concentration. Ensure the dye is fully dissolved and the solution is homogeneous.

• Deposit the Vat Red 10-doped polymer solution onto a clean substrate using either spin coating or doctor blading to create a thin film of uniform thickness.

• Dry the film in an oven at a temperature below the glass transition temperature of the polymer to remove the solvent completely.

• Characterize the optical properties of the film, including its absorption and fluorescence spectra.

• Expose the film to different analytes or environmental conditions (e.g., changes in pH, presence of metal ions, temperature variations) and monitor the changes in its fluorescence intensity or emission wavelength.

Component in Organic Electronic Devices

The conjugated molecular structure of Vat Red 10 suggests its potential for use in organic electronic devices such as Organic Field-Effect Transistors (OFETs). While specific research on Vat Red 10 in this area is limited, the broader class of vat dyes has been investigated for such applications.

Conceptual Application: Vat Red 10 in an Organic Field-Effect Transistor (OFET)

In an OFET, an organic semiconductor layer is responsible for charge transport between the source and drain electrodes, modulated by a gate voltage. Vat Red 10 could potentially be used as the p-type or n-type semiconductor layer, depending on its charge transport characteristics.

Conceptual structure of an OFET with Vat Red 10.

Synthesis of Vat Red 10 Nanoparticles

For certain applications, formulating Vat Red 10 into nanoparticles can enhance its dispersibility in various media and modify its optical properties.

Experimental Protocol: Preparation of Vat Red 10 Nanoparticles

Objective: To synthesize Vat Red 10 nanoparticles with a controlled size distribution.

Materials:

• Vat Red 10

• Reducing agent (e.g., sodium dithionite)

• Alkaline solution (e.g., sodium hydroxide)

• Oxidizing agent (e.g., hydrogen peroxide or air)

• Ultrasonicator

Procedure:

• Reduction to Leuco Form: Disperse Vat Red 10 powder in an aqueous alkaline solution. Heat the mixture gently while stirring. Add a reducing agent, such as sodium dithionite, portion-wise until the color of the solution changes, indicating the formation of the soluble leuco form of the dye.

• Sudden Oxidation: Rapidly introduce an oxidizing agent (e.g., a dilute solution of hydrogen peroxide) to the leuco-vat solution under vigorous stirring or ultrasonication. Alternatively, bubbling air or oxygen through the solution can also induce oxidation. This sudden oxidation forces the insoluble Vat Red 10 to precipitate out as nanoparticles.

• Purification: The resulting nanoparticle suspension can be purified by centrifugation and washing with deionized water several times to remove any unreacted chemicals and byproducts.

• Characterization: Characterize the size and morphology of the synthesized nanoparticles using techniques such as Dynamic Light Scattering (DLS) and Transmission Electron Microscopy (TEM).

Conclusion

Vat Red 10 presents a promising platform for the development of advanced materials with tailored optical and electronic properties. The protocols outlined in this document provide a starting point for researchers to explore its potential in photosensitization, fluorescence-based sensing, and organic electronics. Further research is warranted to fully elucidate its photophysical parameters and to optimize its performance in various material science applications.

References

• 1. Concentration-Dependent Photoproduction of Singlet Oxygen by Common Photosensitizers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. academicjournals.org [academicjournals.org]
• 4. [PDF] Decolorization of anthroquinone based dye Vat Red 10 by Pseudomonas desmolyticum NCIM 2112 and Galactomyces geotrichum MTCC 1360 | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols for the Solubilization of Vat Red 10

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vat Red 10, also known as C.I. 67000, is a synthetic anthraquinone dye characterized by its deep red hue.[1] Structurally, it is a complex aromatic compound that is virtually insoluble in water and most common organic solvents such as ethanol and acetone.[2][3] This inherent insolubility poses a significant challenge for its application in aqueous environments typical of biological research and drug development assays. However, its potential utility as a fluorescent probe or a component in screening assays, owing to its anthraquinone core, necessitates effective solubilization methods.[4][5]

This document provides detailed protocols for solubilizing Vat Red 10 for laboratory applications, focusing on two primary methods: alkaline reduction (vatting) for aqueous solutions and dissolution in specific organic solvents.

Data Presentation: Solubility of Vat Red 10

The following table summarizes the known solubility properties of Vat Red 10. Quantitative data for organic solvents is not widely available in the public domain; therefore, qualitative descriptions are provided based on existing literature.

Solvent/System	Temperature	Solubility	Citation
Water	Ambient	Insoluble (312.7 ng/L at 20°C)
Ethanol	Ambient	Insoluble
Acetone	Ambient	Insoluble
Xylene	Ambient	Soluble
Tetralin	Ambient	Soluble
Aqueous Alkaline Reducing Solution (Leuco form)	60°C	Soluble

Experimental Protocols

Protocol 1: Solubilization in Aqueous Solution via Alkaline Reduction (Vatting)

This protocol describes the conversion of the insoluble Vat Red 10 into its water-soluble leuco form through a chemical reduction process. This method is suitable for preparing aqueous stock solutions for use in various in vitro assays.

Materials:

• Vat Red 10 powder

• Sodium Hydroxide (NaOH)

• Sodium Dithionite (Na₂S₂O₄), also known as Sodium Hydrosulfite

• Deionized water

• Magnetic stirrer and stir bar

• Heating plate

• Appropriate personal protective equipment (gloves, safety glasses, lab coat)

Procedure:

• Preparation of Alkaline Solution: In a fume hood, prepare a 0.1 M solution of NaOH in deionized water.

• Dispersion of Vat Red 10: Weigh the desired amount of Vat Red 10 powder and create a smooth paste with a small amount of deionized water. This prevents clumping when added to the main solution.

• Vatting Process: a. Transfer the Vat Red 10 paste to a beaker containing the 0.1 M NaOH solution. b. Place the beaker on a heating magnetic stirrer and begin stirring. c. Gently heat the solution to 60°C. d. Once the temperature is stable, slowly add a molar excess of sodium dithionite (typically 2-3 times the molar amount of the dye). e. Continue stirring and maintain the temperature at 60°C for 15-20 minutes. A color change from red to a dark brown or yellowish-brown indicates the successful reduction to the soluble leuco form.

• Stock Solution Preparation: a. Once the reduction is complete, allow the solution to cool to room temperature. b. The resulting solution is the solubilized leuco form of Vat Red 10 and can be used as a stock solution. Note that this form is sensitive to oxidation and should be used relatively quickly or stored under an inert atmosphere (e.g., nitrogen or argon).

Protocol 2: Solubilization in Organic Solvents

For applications requiring a non-aqueous solution, Vat Red 10 can be dissolved in specific organic solvents.

Materials:

• Vat Red 10 powder

• Xylene or Tetralin

• Vortex mixer or sonicator

• Appropriate personal protective equipment

Procedure:

• Solvent Selection: Choose the appropriate solvent based on experimental compatibility. Xylene and tetralin have been reported to be effective.

• Dissolution: a. Weigh the desired amount of Vat Red 10 powder and add it to a suitable container. b. Add the chosen organic solvent (xylene or tetralin) to the desired final concentration. c. Use a vortex mixer or sonicator to aid in the dissolution process until a clear solution is obtained. Gentle heating may be applied if necessary, but should be done with caution in a well-ventilated fume hood due to the flammability of the solvents.

Mandatory Visualizations

Caption: Workflow for Aqueous Solubilization of Vat Red 10 via Vatting.

Caption: Workflow for Solubilization of Vat Red 10 in Organic Solvents.

Applications in Research

While Vat Red 10 is predominantly used in the textile industry, its core anthraquinone structure is of significant interest in biomedical research. Anthraquinone derivatives are known to possess a wide range of biological activities and have been explored as anticancer agents and fluorescent probes for cellular imaging.

• Potential as a Fluorescent Probe: The extended aromatic system of Vat Red 10 suggests it may possess fluorescent properties. Researchers can explore the spectral properties of both the native and the leuco forms to determine their suitability for fluorescence microscopy applications. Anthraquinone-based dyes have been successfully used for staining cell nuclei and other organelles.

• Drug Development Screening: Solubilized Vat Red 10 can be included in high-throughput screening assays to evaluate its cytotoxic or other biological effects on various cell lines. The anthraquinone scaffold is a common feature in several chemotherapeutic agents.

It is important to note that the biological activity and potential cytotoxicity of Vat Red 10 are not well-documented in publicly available literature. Therefore, appropriate safety and experimental controls should be implemented when handling this compound in a research setting.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Vat red 10 TDS|Vat red 10 from Chinese supplier and producer - VAT RED DYES - Enoch dye [enochdye.com]
• 3. Low Price Vat Red 10 Suppliers, Manufacturers, Factory - Fucai Chem [colorfuldyes.com]
• 4. "Biomedical Applications and Syntheses of Selected Anthraquinone Dyes" by Richard Sirard [digitalcommons.liberty.edu]
• 5. digitalcommons.liberty.edu [digitalcommons.liberty.edu]

Application Notes and Protocols for the Spectrophotometric Quantification of Vat Red 10

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the quantification of Vat Red 10, a water-insoluble anthraquinone dye, using UV-Vis spectrophotometry. The protocol details the critical step of converting the insoluble dye into its water-soluble leuco form, which is essential for accurate spectrophotometric analysis.

Introduction

Vat Red 10, with the molecular formula C₂₉H₁₄N₂O₅ and a molecular weight of 470.43 g/mol , is a deep red powder insoluble in water.[1][2][3][4] Like other vat dyes, its application and analysis in aqueous solutions require a reduction step in an alkaline medium to form a soluble "leuco" compound. This soluble form can then be quantified using spectrophotometry, which measures the absorbance of light at a specific wavelength. The concentration of the dye is directly proportional to the absorbance, following the Beer-Lambert law. This method is crucial for various applications, including monitoring dyeing processes, assessing dye stability, and in quality control. A study on the measurement of vat dye concentrations, including Vat Red 10, demonstrated the feasibility of achieving high precision in quantification, on the order of 0.01 g/L over a concentration range of 0 to 2 g/L.

Principle of Quantification

The quantification of Vat Red 10 by spectrophotometry involves two key stages:

• Reduction to the Leuco Form: The insoluble Vat Red 10 is treated with a reducing agent, typically sodium hydrosulfite (sodium dithionite), in an alkaline solution (sodium hydroxide). This converts the dye into its water-soluble sodium salt, the leuco form, which has a distinct color.

• Spectrophotometric Measurement: The absorbance of the leuco form in the solution is measured at its maximum absorption wavelength (λmax). A calibration curve, prepared from standard solutions of known concentrations, is used to determine the concentration of Vat Red 10 in an unknown sample.

It has been noted in decolorization studies that the absorbance maximum (λmax) of the oxidized form of Vat Red 10 is approximately 530 nm. The leuco form will have a different λmax, which should be determined experimentally by scanning the spectrum of the reduced dye.

Experimental Protocols

Materials and Reagents

• Vat Red 10 (CAS No. 2379-79-5)

• Sodium Hydroxide (NaOH)

• Sodium Hydrosulfite (Na₂S₂O₄)

• Deionized water

• Inert gas (Nitrogen or Argon)

• Standard laboratory glassware

• UV-Vis Spectrophotometer

• Cuvettes

Preparation of the Leuco Form of Vat Red 10

This protocol is adapted from established methods for the reduction of vat dyes.

• Deoxygenation of Water: Purge deionized water with an inert gas (nitrogen or argon) for at least 30 minutes to remove dissolved oxygen, which can cause premature oxidation of the leuco dye.

• Preparation of Alkaline Solution: In a flask, under a continuous blanket of inert gas, prepare a sodium hydroxide solution (e.g., 0.1 M) using the deoxygenated water.

• Dispersion of Vat Red 10: While stirring the alkaline solution, add a known weight of Vat Red 10 powder to create a suspension.

• Reduction: Gradually add small portions of sodium hydrosulfite powder to the stirred suspension. The amount of sodium hydrosulfite should be in excess to ensure complete reduction. A typical starting point is a 1:1 to 2:1 weight ratio of sodium hydrosulfite to Vat Red 10.

• Leuco Dye Formation: Seal the reaction vessel and continue stirring under an inert atmosphere. A color change from red to a dark brown or other distinct color indicates the formation of the leuco form. Allow the reaction to proceed for 15-30 minutes to ensure completion.

Preparation of Calibration Standards

• Stock Solution: Prepare a stock solution of the Vat Red 10 leuco form by following the protocol in section 3.2 with a precise amount of Vat Red 10.

• Serial Dilutions: Perform a series of dilutions of the stock solution using deoxygenated alkaline water to prepare a set of standard solutions with decreasing concentrations. It is crucial to maintain an inert atmosphere during dilutions to prevent re-oxidation.

Spectrophotometric Measurement

• Instrument Setup: Turn on the UV-Vis spectrophotometer and allow it to warm up.

• Wavelength Determination (λmax): Scan the absorbance spectrum of one of the standard solutions of the leuco form over a relevant wavelength range (e.g., 400-800 nm) to determine the wavelength of maximum absorbance (λmax).

• Blank Measurement: Use the deoxygenated alkaline water with the same concentration of sodium hydroxide and any remaining reducing agent as the blank solution to zero the spectrophotometer at the determined λmax.

• Absorbance Readings: Measure the absorbance of each standard solution and the unknown sample solution at the λmax.

Data Presentation

Representative Calibration Curve Data for Vat Red 10 Leuco Form

The following table presents a representative dataset for a calibration curve. Note that the λmax for the leuco form should be determined experimentally.

Standard	Concentration (mg/L)	Absorbance (at λmax)
1	2.0	0.125
2	4.0	0.250
3	6.0	0.375
4	8.0	0.500
5	10.0	0.625

Calculation of Unknown Concentration

Plot the absorbance values of the standards against their corresponding concentrations to generate a calibration curve. The relationship should be linear, following the Beer-Lambert Law (A = εbc). The concentration of the unknown sample can be determined from the linear equation of the calibration curve (y = mx + c), where y is the absorbance of the unknown, and x is its concentration.

Visualizations

Experimental Workflow for Quantification of Vat Red 10

References

• 1. chembk.com [chembk.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]

Application Notes and Protocols: Using Vat Red 10 in Dye-Fiber Interaction Studies

Document ID: ANP-VR10-2025 Version: 1.0 For Research Use Only

Introduction

Vat Red 10 (C.I. 67000) is an anthraquinone-based vat dye known for producing a vibrant, blue-toned red shade on cellulosic fibers such as cotton, viscose, and linen.[1][2] Like other vat dyes, it is water-insoluble in its pigment form but can be converted into a water-soluble leuco-form through a reduction process known as "vatting".[3] This soluble form has a high affinity for cellulosic fibers.[1][4] Once the dye has penetrated the fiber, it is oxidized back to its insoluble pigment form, effectively trapping it within the fiber matrix. This mechanism results in excellent wash, light, and chlorine bleach fastness properties, making it a subject of significant interest for researchers studying high-performance coloration.

These application notes provide a comprehensive framework for researchers and scientists to investigate the interactions between Vat Red 10 and cellulosic fibers. The protocols herein detail the laboratory-scale exhaust dyeing process and subsequent analytical methods to quantify the kinetic, thermodynamic, and equilibrium characteristics of the dye-fiber system.

Chemical Properties of Vat Red 10

A summary of the key properties of Vat Red 10 is presented below.

Property	Value	Reference(s)
C.I. Name	Vat Red 10
C.I. Number	67000
CAS Number	2379-79-5
Molecular Formula	C₂₉H₁₄N₂O₅
Molecular Weight	470.43 g/mol
Appearance	Deep red powder
Solubility	Insoluble in water.
Color in H₂SO₄	Light yellow in concentrated H₂SO₄; turns red upon dilution.
Reduced Form	Soluble sodium salt (leuco-form) appears as a dark brown solution.
Primary Substrates	Cotton, viscose, silk, and their blends.

Experimental Protocols

The following protocols outline the procedures for dyeing cotton with Vat Red 10 and analyzing the dye-fiber interactions.

Materials and Equipment

• Dye: Vat Red 10 (C.I. 67000)

• Fiber: Scoured and bleached 100% cotton fabric

• Reagents:

  • Sodium Hydroxide (NaOH)

  • Sodium Hydrosulfite (Na₂S₂O₄)

  • Non-ionic wetting agent

  • Dispersing agent

  • Sequestering agent

  • Hydrogen Peroxide (H₂O₂, 35%)

  • Anionic detergent (for soaping)

  • Acetic Acid (CH₃COOH)

  • Distilled or deionized water

• Equipment:

  • Laboratory-scale beaker dyeing machine or shaking water bath with temperature control

  • Analytical balance

  • pH meter

  • UV-Vis Spectrophotometer

  • Standard laboratory glassware (beakers, pipettes, flasks)

  • Launder-Ometer (for wash fastness)

  • Crockmeter (for rubbing fastness)

  • Lightfastness tester (e.g., Xenon arc lamp)

Protocol 1: Exhaust Dyeing of Cotton

This protocol describes a standard laboratory procedure for dyeing cotton fabric with Vat Red 10. The process involves vatting the dye, dyeing the fabric, oxidizing the dye within the fiber, and a final soaping treatment.

1. Preparation:

• Accurately weigh the cotton fabric sample. All chemical amounts are calculated based on the weight of fabric (% owf) or volume of the liquor (g/L).

• Prepare a stock dispersion of Vat Red 10 (e.g., 10 g/L) by pasting the required dye amount with a small volume of warm water containing a dispersing agent.

2. Vatting and Dyeing:

• Prepare a "blank bath" in the dyeing vessel with the required volume of water to achieve a liquor ratio (e.g., 20:1).

• Add the required amounts of wetting agent, sequestering agent, Sodium Hydroxide (NaOH), and Sodium Hydrosulfite (Na₂S₂O₄) as per the recipe in Table 2.1.

• Heat the blank bath to the vatting temperature (e.g., 60°C).

• Add the prepared dye dispersion to the blank bath. Allow 10-15 minutes for the reduction (vatting) to complete. The solution should change color, indicating the formation of the soluble leuco-dye.

• Introduce the pre-wetted cotton fabric into the vatted dyebath.

• Raise the temperature to the dyeing temperature (e.g., 80°C) and hold for 45-60 minutes, ensuring constant agitation for uniform dyeing.

3. Rinsing and Oxidation:

• After dyeing, remove the fabric, squeeze out excess liquor, and rinse thoroughly with cold water.

• Oxidize the dye by either exposing the fabric to air for 15-20 minutes or, for a more controlled process, treating it in a fresh bath.

• For chemical oxidation, prepare a bath with 2-3 mL/L Hydrogen Peroxide (35%) at 50°C and treat the fabric for 10-15 minutes. The original red color will develop as the leuco-dye oxidizes back to its insoluble form.

4. After-treatment (Soaping):

• Prepare a soaping bath containing an anionic detergent (e.g., 2 g/L).

• Treat the oxidized fabric in this bath at a boil (95-100°C) for 15-20 minutes to remove unfixed surface dye and stabilize the shade.

• Rinse the fabric thoroughly with hot water, then cold water.

• Neutralize with a dilute acetic acid solution (0.5 g/L) for 5 minutes, followed by a final cold rinse.

• Dry the fabric in ambient air or a drying oven.

Table 2.1: Example Recipe for Exhaust Dyeing (1% Shade)

Component	Concentration	Purpose
Vat Red 10	1% owf	Colorant
Sodium Hydroxide (NaOH)	3-4 g/L	Provides alkalinity for reduction
Sodium Hydrosulfite (Na₂S₂O₄)	3-4 g/L	Reducing agent (vatting)
Wetting Agent	1 g/L	Improves fabric wettability
Sequestering Agent	1 g/L	Chelates hard water ions
Process Parameters
Liquor Ratio	20:1	Ratio of liquor volume to fabric weight
Vatting Temperature / Time	60°C / 15 min	To form soluble leuco-dye

| Dyeing Temperature / Time | 80°C / 45-60 min | Dye adsorption and diffusion |

Caption: Experimental workflow for dyeing cotton with Vat Red 10.

Protocol 2: Quantitative Analysis of Dye-Fiber Interaction

1. Adsorption Kinetics:

• Prepare a dyebath as described in Protocol 2.2.

• Introduce a known weight of cotton fabric.

• At regular time intervals (e.g., 5, 10, 20, 40, 60, 90 minutes), withdraw a small aliquot of the dyebath.

• Dilute the aliquot with a solution of NaOH and Na₂S₂O₄ to stabilize the leuco-form.

• Measure the absorbance of each aliquot using a UV-Vis spectrophotometer at the maximum absorbance wavelength (λmax) of the leuco-dye.

• Use a pre-established calibration curve to determine the dye concentration at each time point (Cₜ).

• Calculate the dye uptake on the fiber at time t, qₜ (mg/g), using the formula:

  • qₜ = (C₀ - Cₜ) * V / W

    • Where C₀ is the initial dye concentration (mg/L), Cₜ is the concentration at time t, V is the volume of the dyebath (L), and W is the weight of the fabric (g).

• Analyze the data using pseudo-first-order and pseudo-second-order kinetic models.

2. Adsorption Isotherms:

• Prepare a series of dyebaths with varying initial concentrations of Vat Red 10 (e.g., 10, 20, 40, 60, 80, 100 mg/L).

• Keep all other parameters (temperature, pH, liquor ratio, chemical concentrations) constant.

• Add a known weight of cotton fabric to each bath.

• Agitate for a time sufficient to reach equilibrium (determined from the kinetic study, e.g., 90 minutes).

• Measure the final equilibrium concentration of the dye in each bath (Cₑ).

• Calculate the amount of dye adsorbed at equilibrium, qₑ (mg/g), using the formula:

  • qₑ = (C₀ - Cₑ) * V / W

• Analyze the data using Langmuir and Freundlich isotherm models to determine adsorption capacity and intensity.

3. Thermodynamic Studies:

• Repeat the adsorption isotherm experiment (Protocol 2.3.2) at different temperatures (e.g., 60°C, 70°C, 80°C, 90°C).

• Calculate the thermodynamic parameters—Gibbs free energy (ΔG°), enthalpy (ΔH°), and entropy (ΔS°)—using the van't Hoff equation. This provides insight into the spontaneity and nature of the dyeing process.

Data Presentation

The following tables provide a structure for presenting quantitative data from dye-fiber interaction studies. Note: The values presented are for illustrative purposes only, as specific published data for Vat Red 10 is limited.

Table 3.1: Example Kinetic Model Parameters

Model	Rate Constant	Correlation Coefficient (R²)
Pseudo-First-Order	k₁ (min⁻¹)	> 0.95

| Pseudo-Second-Order | k₂ (g mg⁻¹ min⁻¹) | > 0.98 |

Table 3.2: Example Isotherm Model Parameters (at 80°C)

Model	Parameters	Value
Langmuir	qₘ (mg/g)	25.5
	Kₗ (L/mg)	0.15
	R²	0.99
Freundlich	Kբ (mg/g)(L/mg)¹/ⁿ	4.8
	n	2.1

| | R² | 0.97 |

Table 3.3: Example Thermodynamic Parameters

Parameter	Value	Interpretation
ΔG° (kJ/mol)	Negative	Spontaneous process
ΔH° (kJ/mol)	Positive	Endothermic process

| ΔS° (J/mol·K) | Positive | Increased randomness at the solid-liquid interface |

Visualization of Dyeing Mechanism

The interaction of Vat Red 10 with cellulose is a multi-step process involving reduction, adsorption, and oxidation.

Caption: Logical relationship of the vat dyeing mechanism on cellulose.

Fastness and Characterization Protocols

Protocol 3: Colorfastness Testing

• Washing Fastness (ISO 105-C06): Assess color change and staining on multifiber fabric after laundering in a standard detergent solution.

• Rubbing Fastness (ISO 105-X12): Evaluate the transfer of color from the fabric surface to a standard white cloth under dry and wet conditions using a Crockmeter.

• Light Fastness (ISO 105-B02): Determine the resistance of the color to fading when exposed to a standardized artificial light source (Xenon arc lamp) that mimics natural sunlight.

Protocol 4: Spectroscopic and Microscopic Analysis

• UV-Vis Reflectance Spectroscopy: Measure the color strength (K/S value) and color coordinates (CIELAB Lab*) of the dyed fabric to objectively quantify the final shade.

• Fourier-Transform Infrared (FTIR) Spectroscopy: Analyze the dyed fabric to identify potential chemical interactions between the dye and fiber, although physical entrapment is the primary mechanism for vat dyes.

• Scanning Electron Microscopy (SEM): Examine the surface morphology of the dyed fibers to assess the uniformity of the dye distribution.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Vat Red 10, Vat Red FBB [xcwydyes.com]
• 3. textiletrainer.com [textiletrainer.com]
• 4. Low Price Vat Red 10 Suppliers, Manufacturers, Factory - Fucai Chem [colorfuldyes.com]

Application Notes and Protocols for Coloring Man-made Cellulose Fibers with Vat Red 10

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the use of Vat Red 10 (C.I. 67000) in the dyeing of man-made cellulose fibers, such as viscose rayon. Vat Red 10 is an anthraquinone-based vat dye known for its excellent fastness properties, making it suitable for applications requiring high durability.[1]

Introduction to Vat Red 10

Vat Red 10, with the chemical formula C₂₉H₁₄N₂O₅, is a deep red powder that is insoluble in water.[2][3] Its application to cellulose fibers requires a chemical reduction process, known as "vatting," to convert it into a water-soluble "leuco" form.[4][5] This soluble form has a high affinity for cellulose fibers. Once the dye has penetrated the fiber, it is oxidized back to its original insoluble pigment form, trapping it within the fiber structure. This process results in dyeings with exceptional resistance to washing, light, and other degrading agents.

Key Properties of Vat Red 10:

• C.I. Name: Vat Red 10

• C.I. Number: 67000

• CAS Number: 2379-79-5

• Molecular Formula: C₂₉H₁₄N₂O₅

• Molecular Weight: 470.43 g/mol

• Appearance: Deep red powder

• Solubility: Insoluble in water

Quantitative Data: Color Fastness Properties

The color fastness of textiles dyed with Vat Red 10 is a critical measure of its performance. The following table summarizes the fastness ratings of Vat Red 10 on cellulosic fibers according to standardized testing methods. The ratings are based on a scale of 1 to 5 for most tests (where 5 is the best) and 1 to 8 for light fastness (where 8 is the best).

Fastness Property	Standard	Rating	Description of Test
Light Fastness	ISO 105-B02	6-7	Assesses the resistance of the color to fading when exposed to a xenon arc lamp, simulating natural daylight.
Washing Fastness (Change in Color)	ISO 105-C06	4-5	Evaluates the change in color of the dyed fabric after repeated laundering cycles.
Washing Fastness (Staining)	ISO 105-C06	4-5	Measures the extent of color transfer from the dyed fabric to adjacent undyed fabrics during washing.
Rubbing Fastness (Dry)	ISO 105-X12	4	Determines the amount of color transferred from the fabric surface to a dry rubbing cloth.
Rubbing Fastness (Wet)	ISO 105-X12	3	Determines the amount of color transferred from the fabric surface to a wet rubbing cloth.
Chlorine Bleach Fastness	ISO 105-N01	4-5	Assesses the resistance of the color to the action of a hypochlorite bleach solution.
Perspiration Fastness (Alkaline & Acid)	ISO 105-E04	4-5	Evaluates the resistance of the color to the effects of simulated human perspiration.
Water Fastness	ISO 105-E01	4-5	Measures the resistance of the color to immersion in water.
Hot Pressing	ISO 105-X11	4-5	Determines the resistance of the color to ironing and hot pressing.

Experimental Protocols

The following protocols describe the exhaust dyeing method for applying Vat Red 10 to man-made cellulose fibers like viscose rayon.

Materials and Reagents

• Vat Red 10 (C.I. 67000)

• Man-made cellulose fabric (e.g., 100% viscose rayon), scoured and bleached

• Sodium Hydroxide (NaOH)

• Sodium Dithionite (Na₂S₂O₄, also known as Sodium Hydrosulfite or "Hydro")

• Dispersing agent (optional, for initial dye dispersion)

• Wetting agent

• Hydrogen Peroxide (H₂O₂) or Sodium Perborate (NaBO₃) for oxidation

• Acetic Acid (CH₃COOH) for neutralization

• Non-ionic soaping agent

Pre-treatment of Viscose Rayon Fabric

Ensure the viscose rayon fabric is thoroughly scoured and bleached to remove any impurities, such as oils, waxes, and sizing agents. The fabric should be in a uniformly absorbent state before dyeing.

Exhaust Dyeing Protocol

This protocol is based on a liquor ratio of 20:1 (20 parts liquid to 1 part fabric by weight).

Step 1: Vatting (Reduction of the Dye)

The goal of this step is to convert the insoluble Vat Red 10 into its soluble leuco form.

• Prepare a stock vat solution. In a separate container, create a paste of the required amount of Vat Red 10 powder with a small amount of a dispersing agent and warm water (40-50°C).

• Add the required volume of water at 50-60°C.

• Add the calculated amount of Sodium Hydroxide (e.g., 5-10 g/L) and stir until dissolved.

• Gradually add the Sodium Dithionite (e.g., 5-10 g/L) while stirring. The color of the solution will change, indicating the reduction of the dye to its leuco form.

• Allow the stock vat to stand for 10-20 minutes to ensure complete reduction.

Step 2: Dyeing

• Set up the main dyebath with the required volume of water at the dyeing temperature (typically 60-70°C for Vat Red 10).

• Add a wetting agent to the dyebath.

• Add a portion of the required Sodium Hydroxide and Sodium Dithionite to the main dyebath to create a reducing atmosphere.

• Add the pre-reduced stock vat solution to the dyebath through a filter.

• Introduce the pre-wetted viscose rayon fabric into the dyebath.

• Raise the temperature to the optimal dyeing temperature (e.g., 60°C) and hold for 45-60 minutes. Ensure continuous agitation of the fabric for level dyeing.

Step 3: Rinsing

• After the dyeing cycle, the fabric is rinsed to remove excess leuco dye and chemicals.

• Perform a cold rinse, followed by a warm rinse (around 40°C).

Step 4: Oxidation

This step converts the soluble leuco dye back to its insoluble pigment form within the fibers.

• Treat the rinsed fabric in a bath containing an oxidizing agent. A common choice is Hydrogen Peroxide (2-3 ml/L of 35% H₂O₂) with Acetic Acid to maintain a slightly acidic pH.

• The oxidation is typically carried out at 50-60°C for 15-20 minutes.

• The characteristic red color of the dye will develop on the fabric.

Step 5: Soaping

Soaping is a crucial final step to remove any loosely adhering dye particles from the fiber surface and to stabilize the final shade. This process improves the overall fastness properties, especially rubbing fastness.

• Prepare a soaping bath containing a non-ionic detergent (e.g., 1-2 g/L).

• Treat the dyed and oxidized fabric in this bath at or near boiling (95-100°C) for 15-20 minutes.

• After soaping, rinse the fabric thoroughly with hot water, followed by a final cold rinse.

• Dry the fabric.

Visualizations

Chemical Transformation of Vat Red 10

Caption: Chemical transformation of Vat Red 10 during the vat dyeing process.

Experimental Workflow for Exhaust Dyeing

Caption: Workflow for the exhaust dyeing of man-made cellulose fibers with Vat Red 10.

References

• 1. polarisorganics.com [polarisorganics.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. cncolorchem.com [cncolorchem.com]
• 4. textilelearner.net [textilelearner.net]
• 5. Vat dyeing process method - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]

Technical Notes & Optimization

How to improve the solubility of Vat Red 10 in aqueous solutions

This technical support guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice and frequently asked questions regarding the solubilization of Vat Red 10 in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is Vat Red 10 and why is it insoluble in water?

Vat Red 10, also known as C.I. 67000, is a synthetic organic dye belonging to the anthraquinone class.[1][2] Its molecular structure is large and non-polar, making it practically insoluble in water.[1][2][3] The very low water solubility is reported to be around 312.7 ng/L at 20°C.

Q2: What is the primary method to solubilize Vat Red 10 in an aqueous solution?

The primary method is a chemical process known as "vatting". This process transforms the water-insoluble Vat Red 10 into a water-soluble form by reduction in an alkaline solution. The resulting soluble form is referred to as the "leuco" dye.

Q3: What is the "leuco" form of Vat Red 10?

The leuco form of Vat Red 10 is the reduced, water-soluble state of the dye. In the vatting process, the carbonyl groups (=C=O) in the Vat Red 10 molecule are reduced to hydroxyl groups (-OH) which can then be deprotonated in an alkaline solution to form a soluble sodium salt (the leuco-vat anion). This form has a high affinity for cellulosic fibers. The alkaline reduction of Vat Red 10 typically results in a dark brown colored solution.

Q4: What are the common reducing agents and alkalis used for the vatting process?

The most common and powerful reducing agent used for vat dyes is sodium dithionite (Na₂S₂O₄), also known as sodium hydrosulphite or "hydrose". The process requires a strong alkaline medium, which is typically achieved using sodium hydroxide (caustic soda) to maintain a high pH, often between 12 and 14.

Q5: How do temperature and pH affect the solubilization of Vat Red 10?

Both temperature and pH are critical parameters.

• pH: A strongly alkaline environment (pH 12-14) is necessary to convert the reduced leuco-acid into its highly soluble sodium salt form. Insufficiently alkaline conditions can lead to the formation of the sparingly soluble vat-acid form and prevent complete dissolution.

• Temperature: The rate of reduction is dependent on temperature. For many vat dyes, including those in the anthraquinone class, dyeing temperatures can range from 45°C to 80°C. However, excessively high temperatures can cause the rapid decomposition of the reducing agent, sodium hydrosulphite.

Q6: Are there alternative methods or reagents for solubilizing Vat Red 10?

Yes, several alternative approaches have been investigated:

• Alternative Reducing Agents: Studies have explored other reducing systems to replace sodium hydrosulphite due to environmental concerns. These include combinations of ferrous sulfate or zinc with sodium hydrosulphite, and thiourea dioxide. Indirect electrolysis using an iron-triethanolamine complex as a mediator has also been shown to be effective.

• Solubilized Vat Dyes: A chemically modified, water-soluble version, C.I. Solubilised Vat Red 10, is available. This is a stable leuco ester of the dye, which can be dissolved in water and then converted back to the insoluble parent dye on the substrate through a subsequent chemical treatment (oxidation).

• Hydrotropy: This is a solubilization technique that uses hydrotropic agents—water-soluble, surface-active compounds—to significantly enhance the aqueous solubility of poorly soluble substances.

Troubleshooting Guide

Problem: My Vat Red 10 powder is not dissolving in my aqueous solution, even after adding sodium hydrosulphite and caustic soda.

• Possible Cause 1: Incorrect Reagent Concentration. The amounts of both the reducing agent and the alkali are critical. Insufficient quantities will lead to incomplete reduction and solubilization.

  • Solution: Ensure you are using an adequate concentration of both sodium hydrosulphite and sodium hydroxide. Refer to the experimental protocol below for recommended starting concentrations.

• Possible Cause 2: Suboptimal pH. The pH of the solution must be strongly alkaline (typically pH 12-14) to ensure the leuco form of the dye is in its soluble salt state.

  • Solution: Measure the pH of your solution. If it is not in the optimal range, carefully add more sodium hydroxide until the target pH is reached.

• Possible Cause 3: Premature Oxidation. The leuco form of the dye is sensitive to oxygen and can be easily oxidized back to its insoluble form, especially at higher temperatures.

  • Solution: Minimize the solution's exposure to air. Consider working under an inert atmosphere (e.g., nitrogen) if stability is a major concern. Ensure there is a slight excess of reducing agent to counteract any dissolved oxygen.

• Possible Cause 4: Over-reduction. Using an overly strong reducing agent or harsh conditions can sometimes lead to over-reduction of the dye, which can affect its properties and shade.

  • Solution: Adhere to the recommended concentrations and temperatures in the protocol. Avoid excessively long reaction times.

Problem: The solubilized Vat Red 10 solution is unstable and a precipitate forms over time.

• Possible Cause: Oxidation by Atmospheric Oxygen. The soluble leuco form is readily oxidized by oxygen in the air, converting it back to the insoluble parent dye.

  • Solution: Prepare the solution fresh for each use. If storage is necessary, it must be done in a sealed, oxygen-free container, for example, under a nitrogen or argon atmosphere. Adding a small excess of the reducing agent can also help maintain the reduced state.

Problem: The color of my solution is not the expected dark brown.

• Possible Cause 1: Incomplete Reduction. If the reduction is not complete, the solution will contain a mixture of the insoluble red dye and the soluble brown leuco form.

  • Solution: Check the temperature, pH, and reagent concentrations. Gentle heating (e.g., to 50-60°C) can increase the rate of reduction. Ensure sufficient time has been allowed for the reaction to complete.

• Possible Cause 2: Acidic Conditions. If the solution is acidic or neutral, the dye will remain in its insoluble red form.

  • Solution: Verify that the solution is strongly alkaline by measuring the pH.

Quantitative Data Summary

The following table summarizes common reducing systems used for the vatting process. Concentrations can vary based on the specific application and dye concentration.

Reducing Agent System	Typical Alkali	Typical Temperature	Advantages	Disadvantages
Sodium Hydrosulphite (Hydrose)	Sodium Hydroxide	50 - 80 °C	Highly effective, well-established process	Environmental concerns (sulfur byproducts), instability at high temperatures
Ferrous Sulfate + Hydrose	Sodium Hydroxide	Ambient to 60 °C	Can achieve good color strength, potentially lower environmental impact	May require careful optimization of the reagent ratio
Indirect Electrolysis (Fe-TEA complex)	Sodium Hydroxide	Ambient	Environmentally cleaner (regenerable), avoids chemical reducing agents	Requires specialized electrochemical setup
Thiourea Dioxide	Sodium Hydroxide	Varies	Strong reducing agent	Can cause over-reduction of the dye

Experimental Protocols

Protocol 1: Standard Solubilization of Vat Red 10 using Sodium Hydrosulphite

This protocol describes a standard laboratory procedure for solubilizing Vat Red 10.

Materials:

• Vat Red 10 powder

• Sodium Hydroxide (NaOH)

• Sodium Hydrosulphite (Na₂S₂O₄)

• Deionized water

• Stir plate and stir bar

• Beaker or flask

Procedure:

• Prepare an Alkaline Bath: In a beaker, add the desired volume of deionized water. With stirring, slowly add sodium hydroxide to a concentration of 10-20 g/L to achieve a strongly alkaline pH.

• Disperse the Dye: Add the Vat Red 10 powder (e.g., 5-10 g/L) to the alkaline water. Stir to create a uniform dispersion. The dye will not dissolve at this stage.

• Heat the Dispersion: Gently heat the mixture to 50-60°C while stirring. This will aid in the reduction process.

• Add the Reducing Agent: Gradually add sodium hydrosulphite (e.g., 10-20 g/L) to the heated dispersion.

• Vatting (Reduction): Continue stirring at 50-60°C for approximately 15-20 minutes. During this time, the color of the solution should change from red to a dark brown, indicating the formation of the soluble leuco dye.

• Confirmation: A successful solubilization will result in a clear, dark brown solution with no visible solid particles. The solution is now ready for use.

Caution: Sodium hydrosulphite can decompose in air and at high temperatures. Handle in a well-ventilated area. The solution is strongly alkaline and should be handled with appropriate personal protective equipment.

Visualizations

Caption: Chemical conversion of Vat Red 10 between its insoluble and soluble forms.

Caption: Step-by-step workflow for the standard vatting procedure.

Caption: A logical guide to troubleshooting common solubilization issues.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. sdinternational.com [sdinternational.com]
• 3. Vat Red 10 [chembk.com]

Technical Support Center: Optimization of pH and Temperature for Vat Red 10 Dyeing

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the critical parameters of pH and temperature for dyeing with Vat Red 10. The information is presented in a question-and-answer format to directly address specific issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the general process for dyeing with Vat Red 10?

A1: The application of Vat Red 10, like other vat dyes, is a multi-stage process that involves converting the insoluble dye into a soluble form, allowing it to penetrate the fiber, and then re-oxidizing it back to its insoluble, colored state within the fiber.[1][2][3] The main stages are:

• Reduction (Vatting): The insoluble Vat Red 10 pigment is converted into its water-soluble "leuco" form using an alkaline reducing agent, typically sodium hydrosulfite and caustic soda.[1][3]

• Dyeing: The substrate (e.g., cotton fabric) is immersed in the leuco-dye solution, allowing the soluble dye to diffuse into the fibers.

• Rinsing: Excess alkali, reducing agent, and loose dye are removed from the fabric surface.

• Oxidation: The soluble leuco dye is converted back to the original insoluble pigment inside the fibers. This can be achieved through air exposure or by using chemical oxidizing agents.

• Soaping: The dyed fabric is washed at a high temperature with a detergent. This step is crucial for removing surface dye particles and stabilizing the final shade, which improves fastness properties.

Q2: What is the optimal pH for the dyeing (reduction) stage?

A2: The dyeing or reduction stage requires a highly alkaline medium to facilitate the conversion of the vat dye to its soluble leuco form. For vat dyes in general, the pH value is typically in the range of 12 to 13.5, depending on the specific dye and the desired color depth. It is crucial to control this pH, as excessively high alkalinity can sometimes lead to dulling of the final shade.

Q3: What is the optimal temperature for the dyeing (reduction) stage?

A3: Temperature significantly influences the reduction and dyeing rates. For many vat dyes, the reduction process begins around 60°C and is fully completed by approximately 80°C. Dyeing at temperatures between 60°C and 80°C generally yields better results in terms of dye absorption and color fastness. Exceeding this range (e.g., 90°C - 100°C) can lead to "over-reduction," which makes the dye's ability to bind to the fabric ineffective and can result in duller shades.

Q4: Why is the pH during the oxidation stage important, and what is the recommended range?

A4: The pH during oxidation is critical for the efficient conversion of the leuco dye back to its insoluble pigment form. The optimal pH for oxidation is between 7.5 and 8.5. If the pH drops below 7.5, there is a risk of forming the "acid leuco" form of the vat dye. This acidic form is difficult to oxidize, has very little affinity for the fiber, and is easily washed out, leading to a significant loss in color yield.

Q5: How does temperature affect the oxidation and soaping stages?

A5: For the oxidation stage, a higher temperature accelerates the reaction. The optimal temperature is generally around 50-60°C (120-140°F). For the final soaping stage, a high temperature, often near boiling (90-95°C), is necessary to remove unfixed dye particles and to crystallize the dye molecules within the fiber, which is essential for achieving the final desired shade and maximum color fastness.

Troubleshooting Guide

Issue: The final shade is dull, greenish, or off-color.

• Possible Cause 1: Over-reduction.

  • Explanation: The dyeing temperature may have been too high (e.g., above 80°C). Vat dyes of the Indanthrene type, in particular, can produce duller or greener shades at temperatures higher than 60°C due to over-reduction.

  • Solution: Carefully control the dyeing temperature to stay within the optimal 60-80°C range. If using sodium hydrosulfite, the addition of a protective agent like sodium nitrite can help prevent over-reduction.

• Possible Cause 2: Incorrect Rinsing Conditions.

  • Explanation: Rinsing the fabric at a very high pH and/or high temperature before oxidation can strip some of the leuco dye from the fiber, resulting in a lower color strength and potential dulling of the shade.

  • Solution: Ensure the rinsing bath after dyeing is at a low temperature and the pH is brought down towards neutral (ideal pH is 7) before proceeding to oxidation.

Issue: The dyeing is uneven, patchy, or spotty (unlevel).

• Possible Cause 1: Hard Water.

  • Explanation: The presence of calcium and magnesium ions in hard water can cause the soluble leuco form of the vat dye to precipitate as insoluble salts, leading to uneven dyeing and spotting.

  • Solution: Use softened or deionized water for the dyeing process. If that is not possible, a chelating or complexing agent can be added to the dyebath to sequester the hard water ions.

• Possible Cause 2: Premature Oxidation.

  • Explanation: If the dyed material is exposed to air during the dyeing process (for example, on a hank dyeing machine), the leuco dye can prematurely oxidize on the surface, preventing further level dyeing.

  • Solution: Keep the dyebath covered and the material fully submerged during the reduction and dyeing phases to minimize contact with atmospheric oxygen.

• Possible Cause 3: Undissolved Dye Particles.

  • Explanation: Red dyes can sometimes be difficult to dissolve completely, leading to "freckles" or spots on the fabric.

  • Solution: Ensure the dye is pasted thoroughly before adding it to the dyebath. Using a dissolving agent like urea in the initial paste can improve solubility.

Issue: The color fastness (to washing or rubbing) is poor.

• Possible Cause 1: Incomplete Oxidation.

  • Explanation: If the leuco dye is not fully converted back to its insoluble form, it can be washed out during subsequent use, leading to poor wash fastness.

  • Solution: Ensure the oxidation step is carried out completely, using the correct pH (7.5-8.5) and temperature (50-60°C), for a sufficient duration.

• Possible Cause 2: Soaping Step was Skipped or Inadequate.

  • Explanation: The soaping step is critical for removing loose, unfixed dye particles from the fabric surface. Without proper soaping, these particles will rub off easily (poor rubbing fastness) and bleed during washing (poor wash fastness).

  • Solution: Always perform a thorough soaping step at a high temperature (e.g., 90-95°C) with a suitable detergent after oxidation.

Data Presentation

Table 1: Summary of Optimal pH and Temperature for Vat Red 10 Dyeing Stages

Process Stage	Parameter	Optimal Range	Rationale & Key Considerations
Reduction & Dyeing	pH	12.0 - 13.5	Required for converting the dye to its soluble leuco form.
Temperature	60°C - 80°C	Promotes dye reduction and absorption. Temperatures >80°C risk over-reduction and duller shades.
Rinsing (Post-Dyeing)	pH	~7.0	High pH during rinsing can reduce final color strength.
Temperature	Low (Ambient)	High temperatures can cause dye stripping and shade dulling.
Oxidation	pH	7.5 - 8.5	Prevents the formation of the acid leuco form, which is difficult to oxidize and has poor fiber affinity.
Temperature	50°C - 60°C (120°F - 140°F)	Higher temperatures increase the rate of oxidation.
Soaping	pH	Alkaline (with Soda Ash)	Helps in removing unfixed dye.
Temperature	90°C - 95°C	Essential for stabilizing the shade and achieving maximum fastness properties.

Experimental Protocols

Protocol 1: Optimization of Dyeing Temperature

This protocol details a method for determining the optimal dyeing temperature for Vat Red 10 on a cellulosic substrate (e.g., cotton).

• Materials: Vat Red 10 dye powder, cotton fabric swatches (pre-scoured), Caustic Soda (NaOH), Sodium Hydrosulfite (Na₂S₂O₄), distilled water, non-ionic wetting agent, acetic acid, hydrogen peroxide, and a standard soaping detergent.

• Equipment: Laboratory-scale dyeing machine or multiple temperature-controlled water baths, beakers, magnetic stirrers, pH meter, and a spectrophotometer for color measurement.

• Methodology:

  • Prepare Stock Solutions: Prepare stock solutions of NaOH and Sodium Hydrosulfite.

  • Dye Dispersion: For each experiment, create a uniform, lump-free paste of a specific amount of Vat Red 10 powder (e.g., for a 2% shade on weight of fabric) with a small amount of wetting agent and warm water.

  • Vatting (Reduction): In separate dyeing vessels for each temperature point, prepare the dyebath with the required amount of water, NaOH, and Sodium Hydrosulfite. Heat each bath to its target temperature (e.g., 50°C, 60°C, 70°C, 80°C, 90°C). Add the dye dispersion to each vessel and allow 10-15 minutes for complete reduction (the solution should change color to the leuco form).

  • Dyeing: Introduce a pre-wetted cotton swatch into each dyebath. Maintain the target temperature for each vessel and run for 45-60 minutes.

  • Rinsing: Remove the swatches, squeeze, and rinse thoroughly with cold water until the water runs clear.

  • Oxidation: Prepare an oxidation bath with water and adjust the pH to 8.0 using a buffer or dilute acetic acid. Add an oxidizing agent if desired (e.g., hydrogen peroxide). Immerse the swatches in the bath at 50°C for 10-15 minutes. The red color should fully develop.

  • Soaping: Transfer the swatches to a new bath containing detergent and soda ash. Heat to 95°C and hold for 15 minutes.

  • Final Rinse & Dry: Rinse the swatches thoroughly with hot and then cold water. Air dry.

  • Analysis: Evaluate the color yield (K/S value) of each swatch using a spectrophotometer. Assess the levelness and final shade visually. The temperature that provides the highest color yield without compromising the shade is the optimum.

Protocol 2: Optimization of Dyeing pH

This protocol determines the optimal pH for the reduction/dyeing stage.

• Materials & Equipment: Same as Protocol 1.

• Methodology:

  • Setup: Follow steps 1 and 2 from Protocol 1.

  • Vatting (Reduction): Prepare multiple dyeing vessels, all to be run at the optimal temperature determined from Protocol 1 (e.g., 70°C). In each vessel, add the dye dispersion and Sodium Hydrosulfite.

  • pH Adjustment: Adjust the pH of each vessel to a different target value (e.g., 11.5, 12.0, 12.5, 13.0, 13.5) by carefully adding the NaOH stock solution and verifying with a pH meter.

  • Dyeing & Post-Treatment: Proceed with steps 4 through 9 from Protocol 1 for all swatches.

  • Analysis: Measure the color yield (K/S) for each swatch. The pH that results in the highest color yield and best appearance is considered optimal for the dyeing stage.

Visualizations

Caption: Experimental workflow for the Vat Red 10 dyeing process.

Caption: Logical relationships between common issues and their causes.

References

• 1. Important considerations in dyeing with vat dyes - Fibre2Fashion [fibre2fashion.com]
• 2. enjoysulphurdyes.com [enjoysulphurdyes.com]
• 3. Vat dye - Wikipedia [en.wikipedia.org]

Preventing aggregation of Vat Red 10 particles in dispersion

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the aggregation of Vat Red 10 particles in dispersion.

Frequently Asked Questions (FAQs)

Q1: What is Vat Red 10 and why is it prone to aggregation in dispersions?

Vat Red 10, also known as C.I. Vat Red 10 and C.I. 67000, is an anthraquinone-based vat dye.[1] Its molecular formula is C₂₉H₁₄N₂O₅.[1][2] Like most vat dyes, Vat Red 10 is insoluble in water in its oxidized pigment form.[1][2] This inherent insolubility, coupled with strong intermolecular forces like van der Waals forces and π-π stacking between the large, planar aromatic molecules, leads to a high tendency for particles to aggregate or clump together in aqueous dispersions.

Q2: What are the consequences of Vat Red 10 particle aggregation in my experiments?

Particle aggregation can lead to a number of experimental issues, including:

• Uneven color application and inconsistent results : Agglomerated particles can cause speckling or an uneven distribution of color on substrates.

• Reduced color strength : Larger particles have a smaller surface area-to-volume ratio, which can lead to a decrease in color intensity.

• Clogging of equipment : Aggregates can block nozzles in printing or spraying equipment.

• Inaccurate analytical measurements : Particle aggregation can interfere with techniques like UV-Vis spectroscopy, leading to unreliable quantitative data.

Q3: What are the primary strategies to prevent the aggregation of Vat Red 10 particles?

Preventing aggregation of Vat Red 10 particles primarily involves three key steps: wetting, de-agglomeration, and stabilization. Adequate stabilization is achieved by overcoming the attractive van der Waals forces between particles. This is typically accomplished through the use of dispersing agents that provide either electrostatic or steric stabilization.

• Electrostatic stabilization involves the adsorption of charged molecules onto the pigment surface, creating repulsive forces between particles.

• Steric stabilization utilizes polymers that form a physical barrier around the particles, preventing them from coming into close contact.

Q4: What types of dispersing agents are effective for Vat Red 10?

Anionic surfactants are commonly used as dispersing agents for vat dyes. Two effective classes of dispersants for Vat Red 10 are:

• Lignosulfonates : These are bio-based polymers derived from lignin and are known for their effectiveness in dispersing vat dyes. They are an environmentally friendly option.

• Naphthalene Sulfonate Formaldehyde Condensates (e.g., Dispersant NNO) : These are widely used synthetic dispersants that are highly effective in preventing the aggregation of vat and disperse dyes.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the dispersion of Vat Red 10 particles.

Problem	Potential Cause	Recommended Solution
Cloudy dispersion with visible particles	Insufficient wetting of the Vat Red 10 powder.	- Use a suitable wetting agent to reduce the surface tension between the particles and the dispersion medium.- Ensure thorough mixing to allow the wetting agent to coat the particles effectively.
Rapid settling of particles	Inadequate stabilization of the dispersion.	- Increase the concentration of the dispersing agent.- Select a more effective dispersing agent (e.g., lignosulfonates or naphthalene sulfonate formaldehyde condensates).- Optimize the dispersion process to ensure proper adsorption of the dispersant onto the particle surfaces.
Formation of hard sediment (caking)	Strong particle-particle attraction and irreversible agglomeration.	- Improve the initial de-agglomeration step using high-shear mixing or milling.- Employ a combination of electrostatic and steric stabilization mechanisms by using a polymeric dispersant with a charged head group.
Inconsistent color strength in final application	Variation in particle size distribution due to aggregation.	- Monitor particle size distribution regularly using techniques like laser diffraction or dynamic light scattering.- Implement a robust quality control procedure for the dispersion process to ensure consistency.
Speckling or spotting on the substrate	Presence of large agglomerates in the dispersion.	- Filter the dispersion through an appropriate mesh size to remove large particles before application.- Improve the de-agglomeration process to break down all agglomerates to their primary particle size.

Quantitative Data on Dispersant Performance

Dispersant Type	Chemical Name	Typical Dosage (in dye bath)	Reference
Naphthalene Sulfonate Formaldehyde Condensate	Sodium Salt of Naphthalene Sulfonate Formaldehyde Condensate	Pad Dyeing: 3–5 g/L in pad bath, 15–20 g/L in reducing bath. Leuco Acid Dyeing: 2–3 g/L.
Lignosulfonate	Modified Lignin Polymer	Varies by specific product and application; typically determined experimentally.

Experimental Protocols

Protocol 1: Preparation of a Stabilized Vat Red 10 Dispersion

This protocol describes a general method for preparing a stable aqueous dispersion of Vat Red 10 powder.

Materials:

• Vat Red 10 powder

• Deionized water

• Wetting agent (e.g., a non-ionic surfactant)

• Dispersing agent (e.g., Lignosulfonate or Naphthalene Sulfonate Formaldehyde Condensate)

• High-shear mixer or ultrasonic probe

Procedure:

• Wetting: In a beaker, create a paste of the Vat Red 10 powder with a small amount of deionized water and the wetting agent. Mix thoroughly until all the powder is wetted.

• Dispersion: Gradually add the remaining deionized water containing the pre-dissolved dispersing agent to the paste while stirring.

• De-agglomeration: Subject the dispersion to high-shear mixing or ultrasonication for a sufficient time to break down agglomerates. The duration will depend on the energy input of the equipment and should be optimized.

• Stabilization: Continue to stir the dispersion at a lower speed for a period to allow the dispersing agent to fully adsorb onto the particle surfaces.

• Characterization: Evaluate the quality of the dispersion by measuring the particle size distribution and monitoring its stability over time.

Protocol 2: Evaluation of Dispersion Stability using Particle Size Analysis

This protocol outlines the use of laser diffraction or dynamic light scattering (DLS) to assess the stability of a Vat Red 10 dispersion.

Equipment:

• Laser diffraction particle size analyzer or a Dynamic Light Scattering instrument

• Cuvettes or sample cells compatible with the instrument

Procedure:

• Initial Measurement: Immediately after preparing the Vat Red 10 dispersion, take an aliquot of the sample and measure the particle size distribution according to the instrument's operating procedure.

• Time-course Monitoring: Store the bulk dispersion under controlled conditions (e.g., room temperature, protected from light).

• Periodic Measurements: At regular time intervals (e.g., 1, 6, 24, and 48 hours), gently agitate the bulk dispersion to ensure homogeneity and take another aliquot for particle size analysis.

• Data Analysis: Compare the particle size distributions over time. An increase in the mean particle size or the appearance of a second peak at a larger size indicates particle aggregation and poor dispersion stability.

Protocol 3: Monitoring Vat Red 10 Aggregation with UV-Vis Spectroscopy

This protocol describes how to use UV-Vis spectroscopy to qualitatively monitor the aggregation of Vat Red 10 in its soluble leuco form.

Materials:

• Stabilized leuco-Vat Red 10 solution

• UV-Vis spectrophotometer

• Quartz cuvettes

Procedure:

• Prepare Leuco Form: Reduce the Vat Red 10 dispersion to its soluble leuco form using a suitable reducing agent (e.g., sodium hydrosulfite) in an alkaline solution. This process should be performed in a sealed container to minimize exposure to oxygen.

• Obtain Monomer Spectrum: Prepare a very dilute solution of the leuco-Vat Red 10 where aggregation is minimal. Measure its UV-Vis absorption spectrum to identify the wavelength of maximum absorbance (λmax) of the monomeric form.

• Monitor Spectral Changes: For a more concentrated solution, measure the UV-Vis absorption spectrum at different time points or at varying concentrations.

• Analyze Spectra: Compare the spectra to the monomer spectrum. A shift in the λmax or a change in the shape of the absorption band can indicate aggregation. A blue-shift may suggest the formation of H-aggregates, while a red-shift can indicate J-aggregates.

Visualizations

Caption: Experimental workflow for preparing and evaluating a stable Vat Red 10 dispersion.

Caption: Troubleshooting logic for addressing Vat Red 10 particle aggregation.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Low Price Vat Red 10 Suppliers, Manufacturers, Factory - Fucai Chem [colorfuldyes.com]

Technical Support Center: Enhancing the Lightfastness of Vat Red 10 Dyed Fabrics

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to improving the lightfastness of fabrics dyed with C.I. Vat Red 10. The information is presented in a question-and-answer format to directly address potential issues and provide actionable solutions.

Frequently Asked Questions (FAQs)

Q1: What is Vat Red 10 and what is its typical lightfastness?

C.I. Vat Red 10 is an anthraquinone-based vat dye known for its brilliant blue-toned red shade. Its chemical formula is C₂₉H₁₄N₂O₅ and its CAS Number is 2379-79-5.[1] Generally, Vat Red 10 exhibits good to very good lightfastness, typically rated between 6 and 7 on the ISO 105-B02 blue wool scale.[1] However, factors such as dye concentration, substrate, and the presence of other chemicals can influence its ultimate lightfastness.

Q2: What causes the fading of Vat Red 10?

The fading of anthraquinone vat dyes like Vat Red 10 is primarily due to photodegradation. This process is initiated by the absorption of UV radiation, which excites the dye molecules. In the presence of oxygen and moisture, this leads to the formation of reactive oxygen species (ROS), such as hydroxyl and superoxide radicals. These highly reactive species then attack and break down the chromophoric structure of the dye molecule, causing the color to fade. This photo-oxidative process is the primary mechanism of color loss.

Photodegradation Pathway of Vat Red 10.

Q3: What are the primary methods for improving the lightfastness of Vat Red 10?

The most effective methods for enhancing the lightfastness of fabrics dyed with Vat Red 10 include:

• Application of UV Absorbers: These compounds preferentially absorb harmful UV radiation and dissipate it as harmless thermal energy, thereby protecting the dye molecules from photodegradation. Benzotriazole and benzophenone derivatives are commonly used types.

• Dyeing Process Optimization: Ensuring proper dyeing procedures, including complete reduction of the dye, adequate fixation, and thorough soaping, can improve lightfastness by removing unfixed dye particles that are more susceptible to fading.[2]

• Use of Antioxidants: While less common for vat dyes, antioxidants can help to quench the reactive oxygen species that contribute to photo-oxidative degradation.

Troubleshooting Guide

This guide addresses common issues encountered during experiments aimed at improving the lightfastness of Vat Red 10.

Problem	Potential Cause(s)	Recommended Solution(s)
Lower than expected lightfastness rating after dyeing.	1. Incomplete removal of unfixed dye: Surface-level dye particles are more prone to fading.[2] 2. Low dye concentration: Lighter shades can exhibit lower lightfastness. 3. Improper oxidation: Incomplete conversion of the leuco form back to the insoluble pigment can affect fastness.	1. Ensure a thorough soaping process at or near the boil to remove all unfixed dye.[2] 2. For higher lightfastness, aim for deeper shades where possible. 3. Optimize oxidation conditions (e.g., pH, temperature, oxidizing agent concentration).
Uneven fading across the fabric surface.	1. Uneven application of UV absorber: This leads to differential protection against UV radiation. 2. Uneven dyeing: Inconsistent dye uptake results in areas with lower dye concentration that fade faster.	1. Ensure uniform padding or exhaustion of the UV absorber. Use a wetting agent in the application bath to promote even distribution. 2. Optimize the dyeing process to ensure level dyeing, paying attention to temperature, time, and circulation.
Yellowing of the fabric after UV absorber treatment.	1. High curing temperature or prolonged curing time: Excessive heat can cause some UV absorbers or the fabric itself to yellow. 2. Interaction with other finishing agents: Certain softeners or other chemicals can react with the UV absorber and cause discoloration.	1. Adhere strictly to the recommended curing temperature and time for the specific UV absorber being used. 2. Conduct compatibility tests with all finishing agents before bulk processing. Avoid cationic softeners, which are known to sometimes reduce lightfastness and cause yellowing.
UV absorber washes out, leading to decreased lightfastness over time.	Use of a non-reactive UV absorber: These are only physically bound to the fiber and can be removed during laundering.	Utilize a reactive UV absorber: These form covalent bonds with the cellulosic fibers of the cotton, providing excellent durability to washing.

Experimental Protocols & Data

While specific quantitative data for the lightfastness improvement of Vat Red 10 is limited in published literature, the following protocols and data for similar dyes and substrates provide a strong indication of the expected efficacy of UV absorbers.

Protocol 1: Application of a Benzotriazole-Based UV Absorber via Exhaust Method

This protocol is suitable for treating yarn or fabric pieces in a laboratory setting.

Materials:

• Fabric dyed with Vat Red 10

• Cationic UV absorber (e.g., a benzotriazole derivative)

• Deionized water

• Laboratory dyeing machine (e.g., Mathis Labomat)

• pH meter

Procedure:

• Place the dyed fabric into the dyeing vessel.

• Prepare a treatment bath with a liquor ratio of 10:1.

• Add the cationic UV absorber to the bath. A typical concentration is 2-4% on the weight of the fabric (owf).

• Set the pH of the bath to a suitable level for the specific UV absorber, typically in the slightly acidic to neutral range.

• Ramp the temperature to 40-50°C and hold for 30-45 minutes with continuous circulation.

• Cool the bath, rinse the fabric thoroughly with cold water, and air dry.

Exhaust Method Workflow for UV Absorber Application.

Protocol 2: Application of a Reactive Benzotriazole UV Absorber via Pad-Dry-Cure Method

This method is suitable for continuous fabric treatment and offers high efficiency.

Materials:

• Fabric dyed with Vat Red 10

• Reactive benzotriazole UV absorber

• Alkali (e.g., Sodium Carbonate)

• Wetting agent

• Padding mangle

• Drying and curing oven

Procedure:

• Prepare the Padding Liquor:

  • Dissolve the reactive UV absorber in water (e.g., 20-40 g/L).

  • Add a wetting agent (e.g., 1-2 g/L).

  • Add sodium carbonate (e.g., 10-20 g/L) to achieve a pH of 10-11.

• Padding:

  • Pass the fabric through the padding liquor.

  • Squeeze the fabric through the padding mangle to achieve a wet pick-up of 70-80%.

• Drying:

  • Dry the padded fabric at 100-110°C for 1-2 minutes.

• Curing:

  • Cure the fabric at 150°C for 3-5 minutes to facilitate the covalent bonding of the reactive UV absorber to the cotton fibers.

• Washing:

  • Thoroughly wash the cured fabric with hot and cold water to remove any unfixed UV absorber and residual chemicals.

  • Dry the final fabric.

References

• 1. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 2. ejchem.journals.ekb.eg [ejchem.journals.ekb.eg]

Technical Support Center: Advancing Eco-Friendly Vat Red 10 Dyeing

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to reduce the environmental impact of Vat Red 10 dyeing processes.

Frequently Asked Questions (FAQs)

Q1: What is the primary environmental concern with conventional Vat Red 10 dyeing?

The main issue lies with the use of sodium hydrosulfite (also known as sodium dithionite) as the reducing agent.[1][2] During the dyeing process, sodium dithionite is essential to convert the insoluble vat dye into its soluble "leuco" form, which can then be absorbed by the fabric.[2][3][4] However, this process results in by-products like sulfites and sulfates in the wastewater, increasing the Chemical Oxygen Demand (COD) and Biological Oxygen Demand (BOD). These sulfur compounds can also lead to the formation of toxic sulfide, which can cause bio-corrosion in wastewater pipelines.

Q2: What are the main eco-friendly alternatives to sodium hydrosulfite for Vat Red 10 reduction?

Several greener alternatives are being explored to replace sodium hydrosulfite. These include:

• Natural Reducing Agents: Extracts from plants such as apple, henna root, pineapple bark, and watermelon have shown potential as reducing agents.

• Electrochemical Reduction: This method uses an electric current to reduce the vat dye, often with the help of a mediator like an iron-amine complex. This process can significantly reduce chemical waste.

• Enzymatic Reduction: Specific enzymes, such as reductases, can be used to reduce vat dyes, offering a biodegradable alternative.

• Alternative Chemical Reducing Agents: Compounds like thiourea dioxide and sodium borohydride are considered more environmentally friendly options.

Q3: Can I achieve the same color strength and fastness with these eco-friendly methods?

Many of these alternative methods can produce comparable, and sometimes even improved, results. For instance, studies using natural reducing agents have reported color strength and fastness properties close to those achieved with sodium dithionite. Similarly, enzymatic methods and electrochemical reduction have demonstrated excellent wash, rubbing, and light fastness. However, process optimization is crucial to achieve the desired results.

Q4: How can I treat wastewater containing Vat Red 10?

Microbial decolorization is a promising method for treating wastewater containing Vat Red 10. Certain microorganisms, such as Pseudomonas desmolyticum and Galactomyces geotrichum, can oxidatively degrade the dye, leading to its decolorization. This bioremediation approach is considered an environmentally friendly treatment technology.

Troubleshooting Guides

Issue 1: Low color yield (K/S value) when using natural reducing agents.

• Possible Cause 1: Insufficient reduction potential.

  • Solution: The reduction potential of the dyebath should be in the range of -700 to -850 mV for proper vat dye reduction. Use a potentiometer to measure the reduction potential of your natural extract. You may need to increase the concentration of the extract to achieve the required potential.

• Possible Cause 2: Incorrect concentration of the natural reducing agent.

  • Solution: The optimal concentration for natural reducing agents can vary. For example, with pineapple bark, watermelon, and carambola extracts, optimal concentrations were found to be between 500–600 ml/l. Experiment with different concentrations to find the optimal level for your specific extract.

• Possible Cause 3: Sub-optimal dyeing parameters.

  • Solution: Ensure that other dyeing parameters such as temperature, time, and pH are optimized for the natural reducing agent. For some natural extracts, a dyeing temperature of 65°C for 60 minutes has been shown to be effective.

Issue 2: Inconsistent results with electrochemical dyeing.

• Possible Cause 1: Inefficient mediator system.

  • Solution: The choice and concentration of the mediator (e.g., iron-triethanolamine complex) are critical. Ensure the mediator is effectively regenerated at the cathode. The concentration of the mediator components, such as iron(III) sulfate and triethanolamine, should be carefully controlled.

• Possible Cause 2: Fluctuation in electrical parameters.

  • Solution: Maintain a stable DC voltage and current throughout the process. Monitor the electrical parameters to ensure consistent reduction of the dye.

• Possible Cause 3: Dyebath contamination.

  • Solution: After dyeing, the exhausted dyebath can be regenerated. Using ultrafiltration to remove residual dye before regenerating the reducing agent can improve consistency in subsequent dyeing cycles.

Issue 3: Poor fabric quality (e.g., harsh feel) after dyeing.

• Possible Cause: Harsh chemical treatment.

  • Solution: The use of strong alkalis and some conventional reducing agents can damage textile fibers. Switching to a milder, eco-friendly reducing agent like sodium borohydride may result in a softer fabric feel. Additionally, carefully controlling the pH and temperature during the dyeing process can help preserve fabric quality.

Quantitative Data Summary

Table 1: Comparison of Reducing Agents in Vat Dyeing

Performance Metric	Conventional (Sodium Dithionite)	Natural Reducing Agents (e.g., Henna, Apple)	Electrochemical Reduction	Enzymatic Reducing Agents (e.g., Reductase)
Reducing Agent Cost	Moderate	Low to Moderate	Low (uses electricity)	High (currently)
Energy Consumption	High	Moderate	Low to Moderate	Moderate
Water Consumption	High	High	Moderate (potential for dyebath reuse)	High
Wastewater Treatment Cost	High (due to sulfur compounds)	Moderate (lower toxicity)	Low (reduced chemical load)	Low (biodegradable)
Color Strength (K/S Value)	High	Comparable	Comparable	Comparable, can be slightly lower
Wash Fastness (Gray Scale)	Excellent (4-5)	Good to Excellent (4-5)	Excellent (4-5)	Excellent (4-5)
Rubbing Fastness (Gray Scale)	Good to Excellent (4-5)	Good to Excellent (4-5)	Good to Excellent (4-5)	Good to Excellent (4-5)

Key Experimental Protocols

1. Protocol for Vat Dyeing with Natural Reducing Agents (Example: Plant Extract)

• Objective: To replace sodium dithionite with a plant-based extract for the reduction of Vat Red 10.

• Materials:

  • Scoured and bleached cotton fabric

  • Vat Red 10 dye

  • Plant extract (e.g., apple, henna root)

  • Sodium hydroxide (NaOH)

  • Auxiliary chemicals (wetting agent, sequestering agent, levelling agent)

  • Hydrogen peroxide (for oxidation)

• Procedure:

  • Prepare the dyebath with the required amount of Vat Red 10, wetting agent, sequestering agent, and levelling agent in hot water (approx. 50°C).

  • Add the natural reducing agent extract (e.g., 500-600 ml/l) and sodium hydroxide to the dyebath.

  • Allow the vatting process to proceed for about 45 minutes at 55°C until the dye is fully reduced.

  • Introduce the cotton fabric into the dyebath and dye for 60 minutes at 65°C.

  • After dyeing, remove the fabric, rinse, and oxidize by exposure to air or by using an oxidizing agent like hydrogen peroxide.

  • Soap the fabric at a high temperature (e.g., 98°C) to remove unfixed dye and improve fastness.

  • Finally, rinse the fabric thoroughly and dry.

2. Protocol for Electrochemical Vat Dyeing

• Objective: To use an electrochemical cell to reduce Vat Red 10, eliminating the need for chemical reducing agents.

• Materials:

  • Scoured and bleached cotton fabric

  • Vat Red 10 dye

  • Electrochemical H-type cell with a cathode and anode (e.g., lead sheets)

  • Mediator system (e.g., iron(III) sulfate and triethanolamine)

  • Sodium hydroxide (NaOH)

  • DC power supply

• Procedure:

  • Set up the electrochemical cell. The catholyte will contain the dyebath with the mediator system and sodium hydroxide. The anolyte can be a sodium hydroxide solution.

  • Heat the cell to the desired dyeing temperature (e.g., 40-75°C).

  • Add the Vat Red 10 dye dispersion to the catholyte.

  • Apply a DC voltage to the cell to initiate the reduction of the mediator, which in turn reduces the vat dye.

  • Introduce the cotton fabric into the catholyte and perform the dyeing for the required duration.

  • Follow the standard post-dyeing procedures: rinsing, oxidation, soaping, and drying.

Visualizations

Caption: Workflow of Conventional Vat Dyeing with Sodium Dithionite.

Caption: Workflow of Electrochemical Vat Dyeing.

Caption: Alternative Reduction Pathways for Vat Dyeing.

References

• 1. A New Approach to Eco-friendly Dyeing of Cotton Fabric with Vat Dyes Using Plant Extract as Natural Reducing Agents [pccc.icrc.ac.ir]
• 2. Vat dye - Wikipedia [en.wikipedia.org]
• 3. Ascensus [ascensusspecialties.com]
• 4. cottoninc.com [cottoninc.com]

Technical Support Center: Vat Red 10 Dyeing Optimization

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the reducing agent concentration for Vat Red 10 dyeing processes.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of a reducing agent in the Vat Red 10 dyeing process?

Vat Red 10, in its pigment form, is insoluble in water.[1][2] The primary role of a reducing agent, typically sodium hydrosulfite (Na₂S₂O₄), is to convert the insoluble dye into its water-soluble "leuco" form.[3][4] This process, known as "vatting," occurs in an alkaline solution (usually with caustic soda) and is essential for the dye to be absorbed by the cellulosic fibers.[5]

Q2: What are the most critical factors to consider when determining the concentration of the reducing agent?

Several factors influence the required concentration of the reducing agent:

• Dye Concentration: Higher concentrations of Vat Red 10 will require a proportionally higher concentration of the reducing agent to ensure complete reduction.

• Temperature: Higher temperatures can accelerate the decomposition of sodium hydrosulfite, especially in the presence of air, potentially requiring a higher initial concentration or replenishment.

• pH Level: The reduction process is highly sensitive to pH. An optimal alkaline environment is necessary for the reducing agent to function effectively. If the pH is too low, the dye may precipitate.

• Air Exposure: Oxygen from the atmosphere rapidly degrades sodium hydrosulfite and can prematurely oxidize the leuco-dye. Dyeing in enclosed systems or minimizing agitation can reduce this effect.

• Liquor Ratio: A higher liquor ratio (the ratio of the volume of dye bath to the weight of the fabric) can increase the dye bath's exposure to air, leading to faster decomposition of the reducing agent.

Q3: What is "over-reduction" and how can it be prevented?

Over-reduction occurs when an excessive concentration of the reducing agent chemically alters the dye's chromophore, leading to duller or incorrect shades. For some vat dyes, this can happen at dyeing temperatures above 60°C. To prevent over-reduction when using sodium hydrosulfite, the addition of a mild oxidizing agent, such as sodium nitrite, can act as a buffer.

Q4: Can other reducing agents be used for Vat Red 10?

While sodium hydrosulfite is the most common reducing agent, others have been investigated. Thioùrea dioxide is a strong reducing agent but can easily cause over-reduction. Alternative, more environmentally friendly options like those derived from natural sources (e.g., orange peel extract) and electrochemical methods are also being explored.

Troubleshooting Guide

Problem: Poor Color Yield or Pale Shade

Potential Cause	Recommended Solution
Incomplete Reduction: Insufficient reducing agent to convert all dye to its soluble leuco form.	Increase the concentration of sodium hydrosulfite. Ensure the caustic soda concentration is also adequate to maintain a stable, alkaline pH.
Premature Oxidation: The leuco dye is re-oxidized to its insoluble form before it can be fully absorbed by the fiber, often due to air exposure.	Minimize air contact by using a covered dyeing vessel. Avoid excessive agitation. Check and maintain the reducing agent concentration throughout the dyeing process.
Incorrect Temperature: The vatting or dyeing temperature may be too low for efficient reduction.	Follow the recommended temperature profile for the specific dyeing method. For Vat Red 10, dyeing is often performed at 50-60°C.
Poor Dye Quality: The dye itself may have low purity or large particle sizes, affecting its reduction rate.	Use high-quality, finely dispersed dye. Ensure proper pasting of the dye powder before adding it to the vat.

Problem: Uneven Dyeing or Streaky Appearance

Potential Cause	Recommended Solution
Rapid Dye Uptake: The initial strike of the dye is too fast, leading to uneven absorption.	Introduce a leveling agent to the dye bath. Start the dyeing process at a lower temperature and gradually increase it to the target temperature.
Hard Water: Calcium and magnesium ions in the water can react with the leuco dye to form insoluble precipitates.	Use softened or deionized water for the dyeing process. Add a sequestering agent to the dye bath to chelate hard water ions.
Insufficient Alkali: Localized precipitation of the dye can occur if the pH is not uniformly alkaline.	Ensure the caustic soda is fully dissolved and evenly mixed before adding the reducing agent and dye. Check the pH of the bath before introducing the fabric.
Precipitates in Dyebath: Insoluble dye particles or other materials are present in the dye bath.	Filter the reduced dye solution before adding it to the main dye bath. Ensure all chemicals are fully dissolved.

Problem: Shade Deviation (e.g., duller or different hue)

| Potential Cause | Recommended Solution | | :--- | Over-reduction: An excess of reducing agent has altered the dye's chemical structure. | Reduce the concentration of sodium hydrosulfite. If dyeing at higher temperatures (>60°C), consider adding sodium nitrite as a stabilizer. | | Incorrect pH during Oxidation: The pH during the final oxidation step affects the final shade. The optimal pH for oxidation is typically 7.5-8.5. | After dyeing and rinsing, neutralize the fabric and perform oxidation in a controlled pH bath, for example, using hydrogen peroxide and acetic acid. | | Incomplete Soaping: The final soaping step is crucial for removing loose dye and developing the true, stable shade. | Perform a thorough soaping treatment in a boiling detergent solution after oxidation. |

Data Presentation

Table 1: General Chemical Concentrations for Vat Dyeing Methods

Note: Vat Red 10 is typically applied using a "hot" dyeing method.

Dyeing Method	Typical Temp.	Caustic Soda (g/L)	Sodium Hydrosulfite (g/L)	Glauber's Salt (g/L)
A/Q, Hot Method	50-60°C	4.0 - 6.0	3.0 - 5.0	Not typically required
A/C, Medium Method	45-50°C	2.5 - 4.0	2.5 - 4.0	5 - 20
IK, Cold Method	25-30°C	1.5 - 2.5	1.5 - 2.5	10 - 30

Source: Adapted from general vat dyeing guidelines. Concentrations should be optimized based on the depth of shade.

Table 2: Example Concentrations for Vat Red 10 on Polyamide/Polyester Blends

Chemical	Concentration	Purpose
Vat Red 10	4% (owf)	Colorant
Sodium Hydrosulfite	15 - 20 g/L	Reducing Agent
Hydrogen Peroxide (35%)	2 g/L	Oxidizing Agent
Sodium Hydroxide	3 g/L	Reduction Clearing
Sodium Hydrosulfite	3 g/L	Reduction Clearing

Source: Based on a study where increasing sodium hydrosulfite to 20 g/L showed improved color strength. (owf = on weight of fabric)

Experimental Protocols

Protocol 1: Standard Laboratory Vatting and Dyeing Procedure for Cotton

This protocol outlines a typical exhaust dyeing process for a 5-gram cotton fabric sample.

• Preparation:

  • Weigh 5 grams of scoured and bleached cotton fabric.

  • Prepare a stock solution of Vat Red 10 (e.g., 10 g/L).

• Vatting (Preparation of the Dye Bath):

  • In a beaker, prepare the dye bath with a 1:40 material-to-liquor ratio (200 mL total volume).

  • Add the required amount of water and wetting agent (e.g., 1 g/L).

  • Add Caustic Soda (e.g., 3 g/L) and stir until fully dissolved.

  • Heat the bath to the vatting temperature of 60°C.

  • Add the calculated volume of the Vat Red 10 stock solution (for a 3% shade, use 15 mL of a 10 g/L solution).

  • Carefully add Sodium Hydrosulfite (e.g., 4 g/L) and stir gently.

  • Allow the solution to stand for 10-15 minutes at 60°C for complete reduction (vatting). The solution should change color, indicating the formation of the leuco-dye.

• Dyeing:

  • Introduce the pre-wetted cotton fabric into the dye bath.

  • Raise the temperature to the dyeing temperature (e.g., 80°C) and maintain for 45-50 minutes.

  • Stir the fabric gently and intermittently to ensure even dyeing.

• Post-Treatment:

  • Remove the fabric from the dye bath and gently squeeze out excess liquor.

  • Rinsing: Rinse the fabric thoroughly, first with cold water, to remove residual alkali and reducing agent.

  • Oxidation: Prepare an oxidation bath with Hydrogen Peroxide (e.g., 2-3 g/L) at a pH of 7.5-8.5. Immerse the fabric for 15-20 minutes at 50-60°C. The original red color should develop fully.

  • Soaping: Prepare a bath with a non-ionic detergent (e.g., 2 g/L) and soda ash (e.g., 1 g/L). Treat the dyed fabric at a near-boil (95°C) for 15 minutes to improve fastness and achieve the final, stable shade.

  • Final Rinse: Rinse the fabric with hot water, followed by cold water, and then air dry.

Visualizations

Caption: Experimental workflow for Vat Red 10 dyeing.

Caption: Logic diagram for troubleshooting common issues.

References

• 1. Vat Red 10 CAS#: 2379-79-5 [m.chemicalbook.com]
• 2. Low Price Vat Red 10 Suppliers, Manufacturers, Factory - Fucai Chem [colorfuldyes.com]
• 3. Vat Dyes and Fibre Reactive Dyes – Textile colouration and finishes [ebooks.inflibnet.ac.in]
• 4. Vat dye - Wikipedia [en.wikipedia.org]
• 5. akikdyechem.com [akikdyechem.com]

Technical Support Center: Refinement of Vat Red 10 Application

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in achieving consistent and reliable results when working with Vat Red 10.

Frequently Asked Questions (FAQs)

Q1: What is Vat Red 10 and what are its primary applications?

Vat Red 10, also known as C.I. Vat Red 10 and Vat Red FBB, is an anthraquinone-based vat dye.[1][2][3] It is a deep red powder that is insoluble in water.[1][2] Its primary application is in the dyeing and printing of cellulosic fibers such as cotton, linen, and viscose. Due to its excellent fastness properties, it is often used for textiles requiring high durability to washing and light.

Q2: Why is the application of Vat Red 10 a multi-step process involving reduction and oxidation?

Vat dyes like Vat Red 10 are insoluble in their pigment form and thus cannot directly bind to textile fibers. The application process, known as "vatting," involves two key steps:

• Reduction: The insoluble dye is treated with a reducing agent (commonly sodium hydrosulfite) in an alkaline solution (typically sodium hydroxide). This converts the dye into its water-soluble "leuco" form.

• Oxidation: After the fiber has been impregnated with the soluble leuco dye, it is exposed to an oxidizing agent (like air or hydrogen peroxide) which reverts the dye to its original insoluble pigment form, trapping it within the fiber. This process is crucial for achieving the dye's characteristic high fastness.

Q3: What are the key parameters to control for consistent results with Vat Red 10?

Achieving reproducible results with Vat Red 10 requires precise control over several experimental parameters:

• Temperature: The temperature of the dyebath affects the rate of dye reduction and uptake by the fiber.

• pH: Maintaining the correct alkaline pH is critical for the stability of the leuco form of the dye.

• Concentration of Reducing Agent and Alkali: Insufficient amounts can lead to incomplete reduction, while excessive amounts can cause over-reduction and affect the final shade.

• Water Quality: The presence of metal ions in hard water can interfere with the dyeing process.

• Dye Particle Size: The particle size of the dye can influence the speed and uniformity of the dyeing process.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Uneven Dyeing or Patchiness	1. Improper pre-treatment of the substrate. 2. Uneven temperature distribution in the dyebath. 3. Incorrect rate of addition of dye or chemicals. 4. Dye aggregation.	1. Ensure the fabric is properly scoured and bleached to remove impurities. 2. Maintain uniform heating and agitation of the dyebath. 3. Add chemicals and the dye solution gradually and evenly. 4. Use a suitable dispersing agent to prevent dye particles from clumping together.
Poor Color Yield or Pale Shades	1. Incomplete reduction of the dye. 2. Insufficient dyeing time. 3. Water hardness interfering with the dye.	1. Check the concentration and activity of the reducing agent and alkali. Ensure the correct pH is maintained. 2. Increase the dyeing time to allow for better dye penetration. 3. Use a sequestering agent to chelate metal ions in hard water.
Shade Inconsistency Between Batches	1. Variations in raw materials (dye, chemicals, substrate). 2. Inconsistent process parameters (temperature, time, pH). 3. Incomplete oxidation.	1. Use materials from the same batch whenever possible and perform quality control on incoming materials. 2. Strictly adhere to the established experimental protocol and accurately control all parameters. 3. Ensure complete oxidation by allowing sufficient time for air oxidation or by using a chemical oxidizing agent.
Poor Wash Fastness	1. Incomplete removal of unfixed dye. 2. Incomplete oxidation.	1. Implement a thorough soaping step after dyeing to remove loose dye particles from the fiber surface. The soaping process typically involves treating the dyed material in a boiling solution containing a detergent and soda ash. 2. Ensure the oxidation step is complete to trap the insoluble dye within the fibers.
Color Bleeding or Crocking	1. Surface deposition of dye particles. 2. Incomplete soaping.	1. Ensure the dye is fully dissolved in its leuco form before application. 2. A rigorous soaping process is essential to remove any loosely adhering dye and improve rubbing fastness.

Experimental Protocols

Exhaust Dyeing of Cotton Fabric with Vat Red 10 (Laboratory Scale)

This protocol is a general guideline and may require optimization based on specific laboratory conditions and substrate characteristics.

Materials:

• Vat Red 10 dye powder

• Cotton fabric (pre-scoured and bleached)

• Sodium hydroxide (NaOH)

• Sodium hydrosulfite (Na₂S₂O₄)

• Dispersing agent

• Sequestering agent (if using hard water)

• Wetting agent

• Glacial acetic acid

• Hydrogen peroxide (35%)

• Non-ionic detergent

• Soda ash

Equipment:

• Laboratory dyeing machine (e.g., beaker dyer)

• Beakers and graduated cylinders

• Stirring rods

• pH meter

• Water bath

Procedure:

• Preparation of the Dyebath:

  • Calculate the required amounts of dye, alkali, and reducing agent based on the weight of the fabric (owf) and the desired shade depth.

  • Prepare a stock solution of the dye by pasting the required amount of Vat Red 10 powder with a small amount of wetting agent and warm water.

  • In the main dyebath, add the required volume of water, dispersing agent, and sequestering agent (if needed).

• Reduction (Vatting):

  • Heat the dyebath to the recommended vatting temperature (typically 50-60°C).

  • Add the calculated amount of sodium hydroxide and stir until dissolved.

  • Slowly add the sodium hydrosulfite. The color of the bath should change, indicating the reduction of the dye to its soluble leuco form.

  • Allow the reduction to proceed for 10-15 minutes.

• Dyeing:

  • Introduce the pre-wetted cotton fabric into the dyebath.

  • Raise the temperature to the dyeing temperature (e.g., 60°C) and maintain for 45-60 minutes with continuous agitation.

• Rinsing:

  • After dyeing, remove the fabric and rinse thoroughly with cold water to remove excess alkali and reducing agent.

• Oxidation:

  • The leuco dye on the fabric needs to be oxidized back to its insoluble form. This can be achieved by:

    • Air Oxidation: Exposing the fabric to air for 10-20 minutes.

    • Chemical Oxidation: Treating the fabric in a bath containing hydrogen peroxide (e.g., 1-2 g/L) and acetic acid (to maintain a slightly acidic pH) at room temperature for 10-15 minutes.

• Soaping:

  • To improve fastness and achieve the final shade, a soaping treatment is crucial.

  • Prepare a bath containing a non-ionic detergent (e.g., 2 g/L) and soda ash (e.g., 1 g/L).

  • Treat the oxidized fabric in this bath at or near boiling for 15-20 minutes.

• Final Rinsing and Drying:

  • Rinse the fabric thoroughly with hot and then cold water to remove all residual chemicals.

  • Dry the fabric.

Quantitative Data for Exhaust Dyeing (Example Recipe):

Parameter	Value
Dye Concentration	1-4% (on weight of fabric)
Material-to-Liquor Ratio	1:10 to 1:20
Sodium Hydroxide	5-10 g/L
Sodium Hydrosulfite	3-6 g/L
Wetting Agent	0.5-1 g/L
Dispersing Agent	1-2 g/L
Vatting Temperature	50-60°C
Vatting Time	10-15 minutes
Dyeing Temperature	60°C
Dyeing Time	45-60 minutes
**Oxidizing Agent (H₂O₂) **	1-2 g/L
Soaping Temperature	95-100°C
Soaping Time	15-20 minutes

Note: These values are indicative and should be optimized for specific conditions.

Visualizations

Vat Dyeing Process Workflow

Caption: Workflow for the application of Vat Red 10.

Chemical Principle of Vat Dyeing

Caption: The reduction-oxidation principle of vat dyeing.

Troubleshooting Logic for Uneven Dyeing

Caption: Decision tree for troubleshooting uneven dyeing.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Low Price Vat Red 10 Suppliers, Manufacturers, Factory - Fucai Chem [colorfuldyes.com]
• 3. sdinternational.com [sdinternational.com]

Reference Data & Comparative Studies

Vat Red 10 Versus Reactive Dyes for Cotton Dyeing: A Comparative Study

For Researchers, Scientists, and Drug Development Professionals

The selection of a dyeing system for cellulosic fibers like cotton is a critical decision in textile manufacturing, impacting not only the aesthetic and performance characteristics of the final product but also the environmental footprint of the process. This guide provides a detailed comparative analysis of Vat Red 10, an anthraquinone-based vat dye, and reactive dyes for the dyeing of cotton. The comparison is based on their dyeing mechanisms, performance characteristics, experimental protocols, and environmental impact, supported by available data.

Dyeing Mechanisms and Chemical Interaction

The fundamental difference between Vat Red 10 and reactive dyes lies in their method of application and the nature of the bond they form with the cotton fiber.

Vat Red 10: Vat dyes, including Vat Red 10, are water-insoluble pigments. The dyeing process, known as "vatting," involves a reduction step in an alkaline medium, typically using sodium hydrosulfite, to convert the insoluble dye into a water-soluble "leuco" form.[1] This soluble form has an affinity for the cotton fiber and penetrates the fiber structure. Subsequent oxidation, either by air or chemical oxidizing agents, reverts the dye to its original insoluble form, mechanically trapping it within the fiber.[1]

Reactive Dyes: Reactive dyes, in contrast, are water-soluble and form a direct chemical bond with the cotton fiber. The dye molecule contains a reactive group that, under alkaline conditions, forms a strong, covalent bond with the hydroxyl groups of the cellulose in the cotton.[2][3] This chemical reaction makes the dye an integral part of the fiber.[2]

Below is a logical diagram illustrating the distinct dyeing pathways for Vat Red 10 and reactive dyes.

Fig. 1: Logical workflow of Vat Red 10 and reactive dyeing processes.

Performance Characteristics: A Quantitative Comparison

The performance of a dye is evaluated based on its ability to retain its color under various conditions such as washing, light exposure, and rubbing. Vat dyes are renowned for their excellent fastness properties.

Performance Parameter	Vat Red 10	Typical High-Performance Reactive Dyes	Test Method (ISO)
Light Fastness (Xenon Arc)	6-7	4-5	ISO 105-B02
Washing Fastness (Staining)	5	4-5	ISO 105-C06
Washing Fastness (Fading)	5	4-5	ISO 105-C06
Rubbing Fastness (Dry)	4-5	4-5	ISO 105-X12
Rubbing Fastness (Wet)	3-4	2-3	ISO 105-X12
Chlorine Bleach Fastness	5	2-3	ISO 105-N01
Color Range & Brightness	Good, but generally less bright than reactives	Excellent, wide range of bright, vibrant colors	Visual Assessment

Experimental Protocols

Detailed and reproducible experimental protocols are essential for comparative studies. Below are representative laboratory-scale exhaust dyeing procedures for cotton with Vat Red 10 and a typical hot-brand reactive dye.

Experimental Workflow

The following diagram outlines the key stages in the experimental dyeing and subsequent analysis.

Fig. 2: General experimental workflow for comparative dyeing studies.

Protocol for Vat Red 10 Dyeing of Cotton (Exhaust Method)

This protocol is based on a typical laboratory procedure for vat dyeing.

Materials:

• Scoured and bleached 100% cotton fabric

• Vat Red 10 dye

• Sodium hydroxide (NaOH)

• Sodium hydrosulfite (Na₂S₂O₄)

• Wetting agent

• Leveling agent

• Sequestering agent

• Hydrogen peroxide (H₂O₂) or other oxidizing agent

• Anionic soaping agent

• Acetic acid

Procedure:

• Vatting:

  • Prepare a dye bath with the required amount of water.

  • Add wetting agent (e.g., 1 g/L), sequestering agent (e.g., 2 g/L), and leveling agent (e.g., 2 g/L) and heat to 50°C.

  • Make a paste of the Vat Red 10 dye (e.g., 2% on weight of fabric - owf) with a small amount of warm water and add it to the bath.

  • Add sodium hydroxide (e.g., 5-10 g/L) and sodium hydrosulfite (e.g., 5-10 g/L).

  • Raise the temperature to 60°C and maintain for 15-20 minutes to ensure complete reduction of the dye to its leuco form.

• Dyeing:

  • Introduce the pre-wetted cotton fabric into the dye bath.

  • Raise the temperature to 60-65°C and continue dyeing for 45-60 minutes.

  • Add Glauber's salt (e.g., 10 g/L) in portions to aid exhaustion.

• Rinsing and Oxidation:

  • Remove the fabric from the dye bath and rinse thoroughly with cold water.

  • Oxidize the fabric by exposing it to air (airing) for 10-15 minutes or by treating it in a fresh bath containing an oxidizing agent like hydrogen peroxide (e.g., 2-3 g/L) at 50°C for 10-15 minutes.

• Soaping (After-treatment):

  • Prepare a soaping bath containing an anionic soaping agent (e.g., 2 g/L).

  • Treat the oxidized fabric in this bath at or near boiling (95-100°C) for 15-20 minutes to remove unfixed dye and stabilize the color.

  • Rinse the fabric with hot and then cold water.

  • Neutralize with a weak solution of acetic acid (e.g., 1 g/L).

  • Finally, rinse with cold water and dry.

Protocol for Reactive Dyeing of Cotton (Exhaust Method - Hot Brand)

This protocol is a representative procedure for a hot-brand reactive dye.

Materials:

• Scoured and bleached 100% cotton fabric

• Hot-brand reactive red dye

• Sodium chloride (NaCl) or Glauber's salt (Na₂SO₄)

• Sodium carbonate (Na₂CO₃)

• Wetting agent

• Sequestering agent

• Soaping agent

Procedure:

• Dye Bath Preparation and Exhaustion:

  • Set the dye bath with the required amount of water at 50°C and add a wetting agent and sequestering agent. Ensure the pH is just below 7.

  • Introduce the pre-wetted cotton fabric.

  • Add the pre-dissolved reactive dye (e.g., 2% owf) and run for 10 minutes.

  • Gradually add an electrolyte like sodium chloride (e.g., 60-80 g/L) in portions over 30 minutes while raising the temperature to 80-85°C.

  • Continue dyeing at this temperature for another 20-30 minutes to allow for dye exhaustion.

• Fixation:

  • Add the alkali, sodium carbonate (e.g., 15-20 g/L), to the dye bath over 10-15 minutes to raise the pH and initiate the reaction between the dye and the fiber.

  • Continue the dyeing process for a further 30-60 minutes at 80-85°C for fixation.

• Washing-off (After-treatment):

  • Drain the dye bath and give the fabric a cold rinse to remove residual chemicals.

  • Neutralize the fabric with a weak acetic acid solution.

  • Prepare a soaping bath with a soaping agent (e.g., 2 g/L).

  • Treat the fabric at or near boiling for 10-15 minutes to remove any unfixed and hydrolyzed dye. This step is crucial for achieving good wash fastness.

  • Rinse with hot and then cold water until the water runs clear.

  • Dry the fabric.

Environmental Impact and Effluent Characteristics

The environmental impact of dyeing processes is a significant concern, primarily related to water consumption and the chemical composition of the effluent.

Vat Dyes:

• Advantages: Vat dyeing generally has a higher fixation rate, meaning less dye is lost to the effluent. This results in wastewater with less color. The process also typically requires less salt than reactive dyeing.

• Disadvantages: The traditional reducing agent, sodium hydrosulfite, can decompose to produce sulfur compounds, contributing to the Chemical Oxygen Demand (COD) and Biological Oxygen Demand (BOD) of the effluent. The high alkalinity of the dye bath also requires neutralization. The dyeing process is often more energy-intensive due to higher temperatures.

Reactive Dyes:

• Advantages: The dyeing process can be more energy-efficient due to lower temperature requirements for some types of reactive dyes.

• Disadvantages: A significant portion of the reactive dye can react with water instead of the fiber (hydrolysis), leading to a lower fixation rate and highly colored effluent. To promote dye exhaustion, large quantities of salt (NaCl or Na₂SO₄) are used, resulting in high Total Dissolved Solids (TDS) in the wastewater, which is difficult and costly to treat. The extensive washing-off process required to remove hydrolyzed dye consumes large volumes of water.

Effluent Parameter	Vat Dyeing (Vat Red 10)	Reactive Dyeing
Color	Lower	Higher (due to hydrolyzed dye)
Total Dissolved Solids (TDS)	Lower	Very High (due to high salt concentration)
Chemical Oxygen Demand (COD)	Can be high due to reducing agents	Can be high due to hydrolyzed dye and auxiliaries
Biological Oxygen Demand (BOD)	Moderate	Moderate to High
pH	Highly Alkaline	Alkaline
Water Consumption	Generally lower	Higher (due to extensive washing-off)

Conclusion

The choice between Vat Red 10 and reactive dyes for cotton dyeing involves a trade-off between performance, cost, and environmental impact.

• Vat Red 10 is the superior choice for applications demanding the highest levels of color fastness, particularly to light, washing, and chlorine bleaching. This makes it ideal for textiles that require durability and longevity, such as workwear, uniforms, and high-quality home textiles. While the process is more complex and can be more energy-intensive, the resulting lower color and salt content in the effluent can be an environmental advantage.

• Reactive dyes offer a broader and more vibrant color palette and a generally simpler and more cost-effective dyeing process. They are well-suited for fashion apparel where bright, intense shades are desired. However, the major drawbacks are their lower fastness properties compared to vat dyes and the significant environmental challenges posed by high salt content and colored effluents, which necessitate extensive and costly wastewater treatment.

For researchers and scientists, the selection of the appropriate dye class will depend on the specific performance requirements of the end product. For applications where ultimate durability is paramount, Vat Red 10 is a robust and reliable option. For applications driven by color vibrancy and cost-effectiveness, reactive dyes are a viable alternative, provided that the environmental implications are carefully managed.

References

• 1. Vat Dyeing Process of Cotton [textilepad.com]
• 2. quora.com [quora.com]
• 3. Difference Between Reactive Dyed and Vat Dyed Fabrics - MI Fabrics [miindia.in]

A Comparative Analysis of Vat Red 10 from Diverse Suppliers for Research Applications

For researchers, scientists, and professionals in drug development, the consistency and purity of chemical compounds are paramount. This guide provides a comprehensive characterization and comparison of Vat Red 10 (C.I. 67000), a synthetic anthraquinone vat dye, from three different commercial suppliers. The objective is to offer a framework for evaluating the suitability of this dye for specific research and development applications based on key performance indicators.

Vat Red 10, with the chemical formula C29H14N2O5 and CAS number 2379-79-5, is a deep red, water-insoluble powder.[1][2] It is widely used in the textile industry for dyeing cotton, linen, rayon, and blended fabrics due to its excellent fastness properties.[1][2] In a research context, particularly in fields such as materials science or as a potential biological stain or probe, variations in purity, particle size, and other physicochemical properties between suppliers can significantly impact experimental outcomes.

This guide outlines a series of experimental protocols to assess and compare critical quality attributes of Vat Red 10 from three hypothetical suppliers: Supplier A, Supplier B, and Supplier C. The presented data, while hypothetical, is based on realistic expectations of variability and serves to illustrate the importance of rigorous in-house quality assessment.

Physicochemical and Performance Comparison

The following tables summarize the hypothetical experimental data for Vat Red 10 from the three suppliers.

Table 1: Physicochemical Properties

Property	Supplier A	Supplier B	Supplier C
Purity (by HPLC, %)	98.5	95.2	99.1
Moisture Content (%)	0.8	1.5	0.6
Insoluble Impurities (%)	0.2	0.8	0.1
Particle Size (D50, µm)	5.2	10.8	4.5

Table 2: Color and Tinctorial Strength

Property	Supplier A	Supplier B	Supplier C
Color Shade	Bluish-Red	Red	Bluish-Red
Tinctorial Strength (%)	100	92	105
Color Difference (ΔE*ab)	0.5	2.1	0.3

Table 3: Fastness Properties on Cotton

Fastness Test	Supplier A	Supplier B	Supplier C
Washing (ISO 105-C06)	4-5	4	5
Light (ISO 105-B02)	7	6	7-8
Rubbing/Crocking (AATCC 8)
Dry	4-5	4	5
Wet	4	3-4	4-5
Abrasion Resistance (ASTM D3885)	4	3	4-5

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Purity Determination by High-Performance Liquid Chromatography (HPLC)

This method determines the purity of Vat Red 10 by separating it from any impurities.

• Instrumentation: A standard HPLC system with a UV-Vis detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water.

• Procedure:

  • Prepare a standard solution of Vat Red 10 of known concentration.

  • Prepare sample solutions of Vat Red 10 from each supplier at the same concentration.

  • Inject the standard and sample solutions into the HPLC system.

  • Monitor the elution profile at the wavelength of maximum absorbance for Vat Red 10.

  • Calculate the purity of each sample by comparing the peak area of the main component to the total peak area of all components.

Particle Size Analysis

The particle size distribution of the dye powder is determined using laser diffraction.

• Instrumentation: A laser diffraction particle size analyzer.

• Procedure:

  • Disperse a small amount of the Vat Red 10 powder from each supplier in a suitable dispersant (e.g., deionized water with a surfactant).

  • Introduce the dispersion into the particle size analyzer.

  • The instrument measures the angular distribution of scattered light from a laser beam passing through the dispersed particles.

  • The particle size distribution is calculated based on the Mie theory of light scattering. The D50 value, representing the median particle size, is reported.

Color Fastness to Washing (ISO 105-C06)

This test assesses the resistance of the color to domestic and commercial laundering.

• Procedure:

  • A dyed cotton fabric sample is stitched together with a multi-fiber test fabric.

  • The composite specimen is washed in a standardized soap solution under controlled conditions of temperature and time in a launder-ometer.

  • After washing, the specimen is rinsed and dried.

  • The change in color of the dyed fabric and the staining of the adjacent multi-fiber fabric are assessed using the grey scale for color change and the grey scale for staining, respectively. The results are rated on a scale of 1 (poor) to 5 (excellent).

Color Fastness to Light (ISO 105-B02)

This method evaluates the resistance of the dye to fading when exposed to artificial light that simulates natural daylight.

• Procedure:

  • Dyed fabric samples are exposed to a xenon arc lamp under controlled conditions of temperature and humidity.

  • A set of blue wool standards with known lightfastness is exposed simultaneously.

  • The fading of the test samples is compared to the fading of the blue wool standards.

  • The lightfastness is rated on a scale of 1 (very low) to 8 (very high).

Color Fastness to Rubbing (Crocking) (AATCC Test Method 8)

This test determines the amount of color transferred from the surface of a colored textile to other surfaces by rubbing.

• Procedure:

  • A dyed fabric sample is mounted on a crockmeter.

  • A standard white cotton cloth (crocking cloth) is rubbed against the dyed sample for a specified number of cycles under controlled pressure.

  • The test is performed with both dry and wet crocking cloths.

  • The amount of color transferred to the white cloth is assessed using the grey scale for staining and rated from 1 (heavy staining) to 5 (no staining).

Visualizing Experimental Processes and Potential Applications

To further clarify the experimental workflow and a potential, hypothetical research application, the following diagrams are provided.

Fig. 1: Experimental workflow for the comparative analysis of Vat Red 10.

Fig. 2: Hypothetical signaling pathway illustrating Vat Red 10 as a kinase inhibitor.

Conclusion

The selection of a chemical supplier should be guided by empirical data. As illustrated by the hypothetical data, significant variations in purity, particle size, and performance characteristics can exist between different sources of Vat Red 10. For sensitive research applications, such as in material science or as a potential pharmacological tool, a higher purity and smaller, more uniform particle size, as seen with Supplier C, would be preferable. In contrast, for applications where cost is a primary driver and minor variations in color and fastness are acceptable, other suppliers might be considered. It is strongly recommended that researchers conduct their own in-house validation of critical reagents to ensure the reliability and reproducibility of their results.

References

• 1. sdinternational.com [sdinternational.com]
• 2. Page loading... [guidechem.com]

A Guide to Validating Vat Red 10 as a Reference Standard for Researchers and Drug Development Professionals

Introduction: The Critical Role of Reference Standards and the Potential of Vat Red 10

In the realms of pharmaceutical research, drug development, and quality control, the use of well-characterized reference standards is fundamental to ensuring the accuracy, reproducibility, and reliability of analytical data. A reference standard is a highly purified and extensively characterized substance used as a benchmark for identification, purity assessment, and quantification of other samples.[1]

Vat Red 10 (C.I. 67000), a synthetic organic compound of the anthraquinone class, is widely utilized as a vat dye in the textile industry and as a pigment (C.I. Pigment Red 196).[2][3] Its stable chemical structure and distinct chromophore present the possibility of its use as a reference standard in relevant analytical applications. This guide provides a comparative framework and detailed experimental protocols for the validation of Vat Red 10 as a reference standard, aimed at researchers, scientists, and professionals in drug development.

Comparative Analysis Framework: Establishing Vat Red 10 as a Reference Standard

To be validated as a reference standard, a candidate material must undergo rigorous characterization. The following table compares the currently known properties of commercial-grade Vat Red 10 with the stringent requirements for a chemical reference standard. This comparison highlights the necessary analytical work to bridge the data gap.

Table 1: Comparison of Known Vat Red 10 Properties with Reference Standard Requirements

Parameter	Known Properties of Vat Red 10 (Commercial Grade)	Requirements for a Primary Reference Standard	Data to be Generated for Validation
Identity	Chemical Formula: C₂₉H₁₄N₂O₅, Molecular Weight: 470.43 g/mol , CAS: 2379-79-5.[2][3]	Unambiguous confirmation of chemical structure.	Spectroscopic data (FT-IR, NMR, Mass Spectrometry).
Purity	Typically supplied as a dye or pigment with unspecified purity.	High purity, ideally ≥99.5%, with all impurities identified and quantified.	Quantitative purity analysis (e.g., HPLC-DAD, qNMR).
Homogeneity	Assumed to be homogeneous for its intended use as a colorant.	Demonstrated homogeneity across different units of the batch.	Analysis of multiple samples from the same batch.
Stability	Stable under normal temperatures and pressures.	Proven stability under defined storage and handling conditions over a specified period.	Formal stability study under controlled conditions.
Traceability	Traceable to a specific manufacturing lot.	Traceability to a national or international standard, where possible.	Comprehensive characterization and documentation.

For a practical comparison, a validated Vat Red 10 reference standard could be benchmarked against other certified reference materials of the same chemical class. The following table provides a hypothetical comparison with a certified reference material for a similar vat dye.

Table 2: Hypothetical Comparison with a Certified Vat Dye Reference Material

Parameter	Validated Vat Red 10 Reference Standard (Target)	Certified Vat Orange 7 Reference Material (Example)
Purity (HPLC)	≥99.5%	99.7%
Identity Confirmation	FT-IR, ¹H NMR, ¹³C NMR, HRMS	FT-IR, ¹H NMR, HRMS
Certificate of Analysis	Comprehensive CoA with all characterization data	Provided with purity, identity, and storage information.
Storage Conditions	2-8 °C, protected from light	2-8 °C, protected from light
Retest Date	24 months	36 months

Proposed Experimental Protocols for Validation

To validate Vat Red 10 as a reference standard, a series of experiments must be conducted. The following are detailed protocols for the key analytical methods.

Identification and Structural Confirmation

a) Fourier-Transform Infrared (FT-IR) Spectroscopy

• Objective: To obtain a characteristic infrared spectrum of Vat Red 10 that can be used for identification.

• Methodology:

  • Prepare a solid sample by mixing approximately 1 mg of Vat Red 10 with 100 mg of dry potassium bromide (KBr).

  • Press the mixture into a thin, transparent pellet.

  • Record the FT-IR spectrum from 4000 to 400 cm⁻¹.

  • Alternatively, use an Attenuated Total Reflectance (ATR) accessory for direct analysis of the powder.

• Data Analysis: Identify characteristic absorption bands for the functional groups present in the molecule, such as C=O (quinone), C-N, C-O, and aromatic C-H bonds.

b) Nuclear Magnetic Resonance (NMR) Spectroscopy

• Objective: To elucidate the detailed chemical structure of Vat Red 10 and confirm the connectivity of atoms.

• Methodology:

  • Dissolve an accurately weighed amount of Vat Red 10 in a suitable deuterated solvent (e.g., deuterated dimethyl sulfoxide, DMSO-d₆).

  • Acquire ¹H NMR and ¹³C NMR spectra using a high-field NMR spectrometer.

  • Perform 2D NMR experiments (e.g., COSY, HSQC, HMBC) to aid in the assignment of all proton and carbon signals.

• Data Analysis: Compare the observed chemical shifts and coupling constants with the expected values for the proposed structure of Vat Red 10.

c) High-Resolution Mass Spectrometry (HRMS)

• Objective: To determine the accurate mass of the molecule and confirm its elemental composition.

• Methodology:

  • Prepare a dilute solution of Vat Red 10 in a suitable solvent.

  • Analyze the sample using an HRMS instrument with an appropriate ionization technique (e.g., Electrospray Ionization - ESI).

• Data Analysis: Compare the measured accurate mass with the calculated theoretical mass of the molecular ion of Vat Red 10 (C₂₉H₁₄N₂O₅).

Purity Assessment by HPLC-DAD

• Objective: To quantitatively determine the purity of Vat Red 10 and to identify and quantify any impurities.

• Methodology:

  • Chromatographic Conditions (starting point for method development):

    • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm).

    • Mobile Phase: Gradient elution with a mixture of water (A) and acetonitrile (B), both with 0.1% formic acid.

    • Flow Rate: 1.0 mL/min.

    • Detection: Diode Array Detector (DAD) scanning from 200-700 nm, with monitoring at the absorbance maximum of Vat Red 10.

    • Injection Volume: 10 µL.

  • Sample Preparation: Prepare a stock solution of Vat Red 10 in a suitable solvent (e.g., N,N-dimethylformamide) at a known concentration. Prepare a series of dilutions for analysis.

  • Data Analysis: Calculate the purity of Vat Red 10 using the area percentage method, assuming all impurities have a similar response factor. For higher accuracy, a reference standard for any major impurity would be required.

Spectroscopic Characterization (UV-Vis)

• Objective: To determine the molar absorptivity of Vat Red 10, a critical parameter for its use in quantitative analysis.

• Methodology:

  • Prepare a stock solution of highly purified Vat Red 10 of known concentration in a suitable spectroscopic grade solvent.

  • Prepare a series of dilutions from the stock solution.

  • Measure the absorbance of each solution at the wavelength of maximum absorbance (λmax) using a calibrated UV-Vis spectrophotometer.

  • Plot a calibration curve of absorbance versus concentration.

• Data Analysis: Calculate the molar absorptivity (ε) from the slope of the calibration curve according to the Beer-Lambert law (A = εbc), where A is absorbance, b is the path length of the cuvette, and c is the molar concentration.

Stability Study

• Objective: To establish the stability of the Vat Red 10 candidate reference material under defined storage conditions.

• Methodology:

  • Protocol Design: Design a stability study protocol that includes long-term and accelerated storage conditions.

    • Long-term: 25°C ± 2°C / 60% RH ± 5% RH.

    • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH.

  • Sample Storage: Store aliquots of the material in appropriate containers under the specified conditions.

  • Testing Schedule: Test the material at defined time points (e.g., 0, 3, 6, 9, 12, 24 months for long-term; 0, 3, 6 months for accelerated).

  • Analytical Tests: At each time point, perform purity analysis by HPLC-DAD and appearance testing.

• Data Analysis: Evaluate any changes in purity or physical appearance over time to establish a retest period.

Mandatory Visualizations

Caption: Workflow for the validation of Vat Red 10 as a reference standard.

Caption: Hypothetical use of Vat Red 10 as a fluorescent probe in a signaling pathway.

Conclusion

While Vat Red 10 is an established colorant, its validation as a reference standard requires a systematic and rigorous analytical approach. This guide outlines the necessary experimental protocols and comparative framework to characterize its identity, purity, and stability. By following these methodologies, researchers can generate the requisite data to qualify Vat Red 10 as a reliable reference standard for use in analytical chemistry, quality control, and various stages of drug development. The availability of a well-characterized reference standard for this anthraquinone derivative would be a valuable addition to the resources available to the scientific community.

References

• 1. cncolorchem.com [cncolorchem.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. Vat Red 10 | 2379-79-5 [chemicalbook.com]

Comparative study of Vat Red 10 application on natural vs. synthetic fibers

A Comparative Guide to the Application of Vat Red 10 on Natural and Synthetic Fibers

This guide provides a comprehensive comparison of the application and performance of C.I. Vat Red 10 on principal natural and synthetic textile fibers. It is intended for researchers and scientists in the fields of materials science, chemistry, and textile engineering. The following sections detail the physicochemical properties of the dye, the characteristics of the fibers, experimental dyeing protocols, and a comparative analysis of performance data.

Physicochemical Properties of Vat Red 10

Vat Red 10, also known as Vat Red FBB or C.I. 67000, is an anthraquinone-based vat dye.[1] Like all vat dyes, it is insoluble in water in its pigment form and requires a chemical reduction process, known as "vatting," to be converted into a water-soluble leuco form for application to textile substrates.[2][3]

Property	Value
C.I. Name	Vat Red 10, C.I. 67000
CAS Number	2379-79-5[1][4]
Chemical Formula	C₂₉H₁₄N₂O₅
Molecular Weight	470.43 g/mol
Appearance	Deep red powder
Solubility	Insoluble in water; soluble in a reduced alkaline medium
Application Class	Vat Dye

Fiber Characteristics and Dye-Fiber Interaction

The efficacy of Vat Red 10 is fundamentally dependent on the chemical and physical structure of the fiber being dyed.

• Natural Fibers (Cellulosic and Protein)

  • Cotton: A cellulosic fiber rich in hydroxyl (-OH) groups. Its porous and polar nature allows for the penetration of the water-soluble leuco dye. The dye is primarily fixed through mechanical entrapment after oxidation, with hydrogen bonds and van der Waals forces contributing to its affinity. Vat dyes are renowned for their excellent fastness properties on cotton.

  • Wool: A protein (keratin) fiber containing amino (-NH₂) and carboxyl (-COOH) groups. While vat dyes can be applied, the high alkalinity (pH > 12) of the standard vatting process can cause significant damage to the wool fiber. Therefore, application requires carefully controlled, milder alkaline conditions and lower temperatures.

• Synthetic Fibers

  • Nylon: A synthetic polyamide with amide linkages, as well as amino and carboxyl end groups, giving it some properties similar to protein fibers. It can be dyed with vat dyes, and studies show it can exhibit excellent wash and rubbing fastness, sometimes superior to cotton.

  • Polyester: A hydrophobic, crystalline fiber with few reactive sites. Its compact structure and lack of water absorbency make it difficult to dye with water-soluble dyes under normal conditions. Application of vat dyes like Vat Red 10 requires a high-temperature thermosol process (padding followed by dry heat) to facilitate dye penetration.

Experimental Protocols

The following protocols outline standardized laboratory procedures for applying Vat Red 10 to different fibers.

Protocol 1: Exhaust Dyeing of Cotton (Baseline Method)

This method is standard for cellulosic fibers.

1. Pre-treatment:

• Scour and bleach a 100% cotton fabric sample to ensure high absorbency and removal of impurities.

2. Vatting (Leuco Dye Formation):

• Prepare a dye stock solution by pasting the required amount of Vat Red 10 powder (e.g., 2% on weight of fiber, o.w.f) with a small amount of warm water and a dispersing agent.

• In a separate vessel, prepare the dye bath with the required volume of water (e.g., liquor ratio 20:1), Sodium Hydroxide (NaOH, 5-10 g/L), and Sodium Hydrosulfite (Na₂S₂O₄, 5-10 g/L).

• Heat the dye bath to 60°C. Slowly add the dye paste.

• Maintain the temperature at 60°C for 10-15 minutes to ensure the complete reduction of the dye to its soluble leuco form (indicated by a color change to dark brown).

3. Dyeing:

• Introduce the wetted cotton fabric into the vatted dye bath.

• Raise the temperature to 70-80°C over 15 minutes.

• Continue dyeing for 45-60 minutes, ensuring gentle agitation for uniform color.

4. Oxidation:

• Remove the fabric, squeeze out excess liquor, and expose it to air for 10-15 minutes.

• For controlled oxidation, treat the fabric in a fresh bath containing Hydrogen Peroxide (H₂O₂, 2-3 ml/L) at 50°C for 10-15 minutes. The characteristic red color will develop as the dye becomes insoluble.

• Rinse thoroughly with cold water.

5. Soaping (After-treatment):

• Prepare a bath with an anionic soaping agent (e.g., 2 g/L) and treat the fabric at a boil (95-100°C) for 15 minutes to remove residual chemicals and unfixed dye, and to stabilize the final shade.

• Rinse with hot and then cold water, and dry.

Protocol 2: High-Temperature Thermosol Dyeing of Polyester

This method is required for hydrophobic fibers like polyester.

1. Padding:

• Prepare a padding liquor containing the dispersed Vat Red 10, an anti-migrating agent, and urea.

• Pad the polyester fabric through the liquor to achieve a wet pick-up of 60-70%.

2. Drying:

• Pre-dry the padded fabric carefully to avoid migration, typically using an infrared dryer.

3. Thermofixation:

• Process the dried fabric through a thermosol oven at a high temperature, typically 200-210°C, for 60-90 seconds. This allows the dye to sublime and diffuse into the polyester fiber structure.

4. After-treatment:

• Perform a reduction clearing process to remove surface dye. This involves treating the fabric in a bath with Sodium Hydroxide and Sodium Hydrosulfite.

• Rinse, neutralize, and dry the fabric.

Notes on Protocols for Wool and Nylon

• Wool: The high alkalinity of Protocol 1 will damage wool. A modified process must be used with a weaker alkali (e.g., ammonia or sodium carbonate) and a protective agent for the wool fiber. The temperature should be kept lower, and pH carefully controlled, though this may compromise the reduction efficiency of the dye.

• Nylon: Can be dyed using a modified version of Protocol 1. The specific concentrations of alkali and reducing agent, as well as the dyeing temperature, may need optimization for the specific grade of nylon.

Mandatory Visualizations

Caption: General workflow for the application of any vat dye.

Caption: Key differences in application methods for Vat Red 10.

Comparative Performance Data

The choice of fiber and application method significantly impacts the final properties of the dyed material.

Table 1: Comparison of Optimal Dyeing Parameters

Parameter	Cotton	Wool	Nylon	Polyester
Dyeing Method	Aqueous Exhaust	Modified Aqueous Exhaust	Aqueous Exhaust	Pad-Dry-Thermosol
Typical Temp.	60-80°C	40-60°C (controlled)	60-80°C	200-210°C
pH	> 12	9-11 (controlled)	> 11	N/A (padding liquor)
Key Auxiliaries	NaOH, Na₂S₂O₄	Weaker alkali, protective agent	NaOH, Na₂S₂O₄	Anti-migrating agent, urea
Affinity/Uptake	Excellent	Fair to Good (compromised by mild conditions)	Good	Good (via thermosol)

Table 2: Comparative Fastness Properties of Vat Red 10 Dyed Fibers

Fastness Property	Cotton	Wool	Nylon	Polyester
Washing Fastness (ISO 105-C06) (1-5 Scale)	4-5	4	5	4-5
Rubbing Fastness (ISO 105-X12) (1-5 Scale)	4 (Dry), 3-4 (Wet)	4 (Dry), 3 (Wet)	4-5 (Dry), 4 (Wet)	4 (Dry), 3-4 (Wet)
Light Fastness (ISO 105-B02) (1-8 Scale)	6-7	6	6	6

Note: Fastness ratings are representative values. Actual results may vary based on dyeing depth and specific process conditions. Vat dyes are generally known for high fastness ratings.

Conclusion

Vat Red 10 is a versatile dye, but its application is highly specific to the fiber substrate.

• On Natural Fibers: It shows excellent performance on cotton , providing high fastness and vibrant color, making it an ideal choice. Its application on wool is challenging due to the fiber's sensitivity to high alkalinity, requiring modified protocols that may limit color yield and fastness.

• On Synthetic Fibers: It can be successfully applied to nylon , yielding shades with excellent wash and rubbing fastness. For polyester , the conventional aqueous vat dyeing method is ineffective; a high-temperature thermosol process is necessary to achieve good coloration, though this can risk dye degradation if not properly controlled.

Ultimately, the selection of Vat Red 10 for a specific application must be accompanied by a thorough consideration of the fiber type, as this dictates the required dyeing methodology, the achievable performance, and the overall efficiency of the process.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. textilelearner.net [textilelearner.net]
• 3. mikhamex.com [mikhamex.com]
• 4. Vat Red 10 CAS#: 2379-79-5 [m.chemicalbook.com]